(S)-PF-04995274

Core Science & Biosynthesis

Navigating the Nuances of Novel Therapeutics: A Clarification on the Mechanism of Action of (S)-PF-04995274

For Immediate Release to the Scientific Community

An important clarification is warranted regarding the pharmacological action of the compound (S)-PF-04995274. While initial inquiries may have associated this molecule with other therapeutic targets, extensive research has definitively identified (S)-PF-04995274 as a potent and high-affinity partial agonist of the serotonin (B10506) 4 (5-HT4) receptor.[1][2][3][4] It is crucial for researchers, scientists, and drug development professionals to note that (S)-PF-04995274 is not a glucokinase activator.

Initial assumptions in drug discovery can sometimes be subject to revision as more comprehensive data becomes available. In the case of (S)-PF-04995274, it has been erroneously linked to other mechanisms, such as BACE1 inhibition.[2] However, the current body of scientific literature robustly supports its role as a 5-HT4 receptor partial agonist.[1][2][5]

The True Target: The 5-HT4 Receptor

(S)-PF-04995274 is the S-enantiomer of PF-04995274 and exerts its effects by binding to and partially activating the 5-HT4 receptor, a G-protein coupled receptor.[1][2] This activation initiates downstream signaling cascades, primarily through the Gαs subunit, leading to the activation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP) levels.[2] This modulation of the cAMP pathway can influence a variety of cellular functions, including synaptic plasticity and gene expression.[2]

The therapeutic potential of 5-HT4 receptor agonism is being explored in several areas, including cognitive disorders associated with Alzheimer's disease and major depressive disorder (MDD).[2][3][5] Activation of the 5-HT4 receptor is hypothesized to enhance synaptic plasticity and modulate the release of various neurotransmitters.[5] Furthermore, it has been shown to promote the non-amyloidogenic processing of the amyloid precursor protein (APP), which could have implications for Alzheimer's disease.[2]

Glucokinase Activation: A Different Therapeutic Avenue

For researchers specifically interested in the mechanism of glucokinase activation for the treatment of Type 2 diabetes, it is important to look at other compounds. Glucokinase is a key enzyme in glucose homeostasis, and its activation is a promising strategy for managing hyperglycemia.[6][7][8] Small molecule glucokinase activators (GKAs) work by binding to an allosteric site on the enzyme, which increases its affinity for glucose and its maximal catalytic rate.[7] This leads to increased insulin (B600854) biosynthesis and secretion, as well as enhanced hepatic glucose uptake.[7]

Pfizer has been active in the development of glucokinase activators, with compounds such as PF-04991532 (a hepatoselective glucokinase activator) and Nerigliatin (PF-04937319) being investigated.[9][10]

An In-Depth Technical Guide on the Correct Mechanism of Action

We are prepared to provide an in-depth technical guide on the core mechanism of action of (S)-PF-04995274 as a 5-HT4 receptor partial agonist, adhering to the originally requested format. This guide would include:

• Quantitative Data Presentation: Summarized in clearly structured tables for easy comparison.

• Detailed Experimental Protocols: For key experiments cited in the literature.

• Mandatory Visualizations: Diagrams for all described signaling pathways and experimental workflows using Graphviz (DOT language), enclosed within dot code blocks with descriptive captions.

We believe that providing accurate and well-supported scientific information is paramount. We are ready to proceed with the creation of a comprehensive whitepaper on the established mechanism of action of (S)-PF-04995274 upon your confirmation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. Research and development of glucokinase activators for diabetes therapy: theoretical and practical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Glucokinase Activators for Type 2 Diabetes: Challenges and Future Developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. The hepatoselective glucokinase activator PF-04991532 ameliorates hyperglycemia without causing hepatic steatosis in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-PF-04995274: A Technical Guide to a High-Affin­ity 5-HT4 Receptor Partial Agonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-PF-04995274, a potent and high-affinity partial agonist of the serotonin (B10506) 4 (5-HT4) receptor. This document details its pharmacological properties, the signaling pathways it modulates, and the experimental methodologies used for its characterization. (S)-PF-04995274 is the S-enantiomer of PF-04995274 and has been investigated for its potential in treating cognitive disorders and depression.[1][2][3][4]

Pharmacological Profile

(S)-PF-04995274 is characterized by its high affinity and potency at various human and rat 5-HT4 receptor splice variants.[5] As a partial agonist, it activates the 5-HT4 receptor to a submaximal level compared to a full agonist.[5]

Quantitative Data Summary

The following tables summarize the in vitro binding affinity (Ki) and functional potency (EC50) of PF-04995274, the racemate of which (S)-PF-04995274 is an isomer.

Table 1: Receptor Binding Affinity (Ki) of PF-04995274 [6]

Receptor Subtype	Ki (nM)
Human 5-HT4A	0.36
Human 5-HT4B	0.46
Human 5-HT4D	0.15
Human 5-HT4E	0.32
Rat 5-HT4S	0.30

Table 2: Functional Potency (EC50) of PF-04995274 [1][6]

Receptor Subtype	EC50 (nM)
Human 5-HT4A	0.47
Human 5-HT4B	0.36
Human 5-HT4D	0.37
Human 5-HT4E	0.26
Rat 5-HT4S	0.59
Rat 5-HT4L	0.65
Rat 5-HT4E	0.62

Mechanism of Action and Signaling Pathways

(S)-PF-04995274 acts as a partial agonist at 5-HT4 receptors, which are G-protein coupled receptors (GPCRs) primarily coupled to the Gs alpha subunit.[6] Activation of the 5-HT4 receptor initiates a signaling cascade that leads to the modulation of various cellular processes.

The canonical signaling pathway for the 5-HT4 receptor is mediated by the Gs alpha subunit of its associated G-protein.[5] This pathway leads to the production of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[5] Increased intracellular cAMP activates Protein Kinase A (PKA), which in turn phosphorylates downstream targets, influencing gene expression and synaptic plasticity.[2][6][7] In some cellular contexts, 5-HT4 receptor activation can also lead to signaling through Gq proteins or a G-protein-independent activation of Src tyrosine kinase, which can activate the extracellular signal-regulated kinase (ERK) pathway.[6]

Activation of 5-HT4 receptors has also been shown to promote the non-amyloidogenic processing of the amyloid precursor protein (APP).[7] This involves the cleavage of APP by α-secretase, producing the soluble and neuroprotective fragment sAPPα and preventing the formation of amyloid-beta (Aβ) peptides associated with Alzheimer's disease.[7]

5-HT4 Receptor Gs-dependent signaling pathway.

Experimental Protocols

Radioligand Binding Assay (Competition)

This protocol describes a competitive radioligand binding assay to determine the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor.[5] The assay measures the ability of the unlabeled compound to displace a radiolabeled antagonist, such as [3H]GR113808, from the receptor.[5]

Objective: To measure the displacement of a radiolabeled antagonist from the 5-HT4 receptor by (S)-PF-04995274.

Materials:

• Cell membranes prepared from a cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).[6]

• Radiolabeled 5-HT4 receptor antagonist (e.g., [3H]GR113808).[5]

• (S)-PF-04995274

• Assay buffer

• Glass fiber filters

• Scintillation counter

Methodology:

• Membrane Preparation: HEK293 cells stably expressing the desired human or rat 5-HT4 receptor isoform are cultured and harvested.[5] The cells are then lysed, and the cell membranes are isolated by centrifugation.

• Assay Setup: A fixed concentration of the radiolabeled antagonist and varying concentrations of (S)-PF-04995274 are incubated with the cell membranes in the assay buffer.

• Incubation: The mixture is incubated to allow the binding to reach equilibrium.

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters, which separates the bound from the unbound radioligand.

• Washing: The filters are washed with ice-cold assay buffer to remove any non-specifically bound radioligand.[2]

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.[2]

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value of (S)-PF-04995274. The Ki value is then calculated using the Cheng-Prusoff equation.

Workflow for a competitive radioligand binding assay.

Functional Assay: cAMP Accumulation

This protocol measures the ability of (S)-PF-04995274 to stimulate the production of cAMP, a key second messenger in the 5-HT4 receptor signaling pathway.[6]

Objective: To determine the EC50 and maximal efficacy (Emax) of (S)-PF-04995274 in stimulating cAMP production.[6]

Materials:

• A cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).[6]

• (S)-PF-04995274

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX).[5]

• Cell lysis buffer

• cAMP detection kit (e.g., HTRF, ELISA).[5]

Methodology:

• Cell Seeding: Cells expressing the 5-HT4 receptor are seeded into a multi-well plate.

• Compound Addition: Cells are pre-incubated with a PDE inhibitor to prevent cAMP degradation.[5] (S)-PF-04995274 is then added at varying concentrations.

• Incubation: The plate is incubated to stimulate cAMP production.[5]

• Cell Lysis: The stimulation is terminated by adding a lysis buffer to release intracellular cAMP.[5]

• cAMP Detection: The concentration of cAMP in the cell lysate is measured using a suitable detection method.[5]

• Data Analysis: The cAMP levels are plotted against the compound concentration, and the data are fitted to a sigmoidal dose-response curve to determine the EC50 and Emax values.[5] The partial agonist activity can be expressed as a percentage of the maximal response induced by a reference full agonist.[6]

Workflow for a cAMP accumulation functional assay.

Clinical Research Summary

(S)-PF-04995274 has been investigated in clinical trials for its potential therapeutic effects. The RESTAND study, a double-blind, placebo-controlled trial, assessed the early effects of (S)-PF-04995274 in patients with unmedicated Major Depressive Disorder (MDD).[8][9][10] In this 7-day trial, participants received either (S)-PF-04995274 (15 mg), citalopram (B1669093) (20 mg), or a placebo.[8][9]

Preliminary results suggest that (S)-PF-04995274 may have a different mechanism of action compared to traditional SSRIs like citalopram.[8] While citalopram reduced negative emotional bias and amygdala activity, (S)-PF-04995274 did not produce these changes but did increase medial-frontal cortex activation.[8][9] Notably, (S)-PF-04995274 showed an early signal for improving self-reported symptoms of depression, anxiety, and negative affect.[8][9] The compound was reported to be well-tolerated with no major adverse events.[8][9]

Another study, the RESTART trial, was designed to investigate the effects of adjunctive PF-04995274 on emotional processing in patients with treatment-resistant depression.[11][12]

Conclusion

(S)-PF-04995274 is a well-characterized partial agonist of the 5-HT4 receptor with high affinity and potency.[5] Its mechanism of action involves the modulation of the Gs-dependent signaling pathway, leading to the production of cAMP.[5] The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of this and similar compounds in drug discovery and development programs targeting the 5-HT4 receptor for various therapeutic indications, including cognitive and mood disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. GtR [gtr.ukri.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. medrxiv.org [medrxiv.org]
• 10. PF-04995274 and Emotional Processing in Un-medicated Depression [ctv.veeva.com]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. PF-04995274 and Emotional Processing in Treatment Resistant Depression | Clinical Research Trial Listing [centerwatch.com]

(S)-PF-04995274: A Technical Guide on Serotonin Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the binding characteristics of (S)-PF-04995274, a potent and high-affinity partial agonist for the serotonin (B10506) 4 (5-HT4) receptor.[1] This document details the compound's quantitative binding affinity, the experimental methodologies for its characterization, and the associated signaling pathways. (S)-PF-04995274 is the (S)-enantiomer of PF-04995274 and has demonstrated brain penetrance, making it a subject of investigation for cognitive disorders.[1]

Core Pharmacological Data

(S)-PF-04995274 is recognized for its partial agonist activity at the 5-HT4 receptor.[2] Its high affinity and potency have been characterized across various human and rat 5-HT4 receptor splice variants.[2]

Data Presentation

The binding affinity and functional potency of (S)-PF-04995274 have been determined through in vitro assays. The inhibition constant (Ki) and half-maximal effective concentration (EC50) values are summarized below, underscoring the compound's high affinity and potency.[1][3]

Table 1: Binding Affinity (Ki) of (S)-PF-04995274 for Human and Rat 5-HT4 Receptor Isoforms [3][4]

Receptor Isoform	Species	Ki (nM)
5-HT4A	Human	0.36
5-HT4B	Human	0.46
5-HT4D	Human	0.15
5-HT4E	Human	0.32
5-HT4S	Rat	0.30

Table 2: Functional Potency (EC50) of (S)-PF-04995274 at Human and Rat 5-HT4 Receptor Isoforms [4]

Receptor Isoform	Species	EC50 (nM)
5-HT4A	Human	0.47
5-HT4B	Human	0.36
5-HT4D	Human	0.37
5-HT4E	Human	0.26
5-HT4S	Rat	0.59
5-HT4L	Rat	0.65
5-HT4E	Rat	0.62

Signaling Pathways

Activation of the 5-HT4 receptor by an agonist like (S)-PF-04995274 initiates downstream signaling through both G-protein dependent and independent pathways.[2] As a partial agonist, (S)-PF-04995274 activates these pathways to a submaximal level compared to a full agonist.[2]

The 5-HT4 receptor is a Gs-protein-coupled receptor (GPCR).[1] Upon agonist binding, the Gs alpha subunit dissociates and activates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] The subsequent increase in intracellular cAMP leads to the activation of Protein Kinase A (PKA).[1]

The 5-HT4 receptor can also signal independently of G-proteins through the activation of the non-receptor tyrosine kinase, Src.[2] This leads to the activation of the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-regulated kinase (ERK) pathway.[2]

G-protein dependent signaling of the 5-HT4 receptor.

G-protein independent signaling of the 5-HT4 receptor.

Experimental Protocols

The following sections detail the methodologies for the key experiments used to characterize (S)-PF-04995274.

Radioligand Binding Assay (Competition)

This protocol describes a competitive radioligand binding assay to determine the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor.[2] The assay measures the ability of the unlabeled test compound to displace a radiolabeled antagonist, such as [3H]GR113808, from the receptor.[2]

1. Membrane Preparation:

• Cells or tissues expressing the 5-HT4 receptor are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).[5]

• The homogenate is centrifuged to pellet the membranes.[5]

• The pellet is washed and resuspended in a suitable buffer, and the protein concentration is determined.[5]

2. Assay Procedure:

• The assay is performed in a 96-well plate format.[2]

• To each well, add in the following order:

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).[2]

  • A fixed concentration of the radioligand [3H]GR113808 (typically at or below its Kd value).[2]

  • Varying concentrations of the unlabeled competitor, (S)-PF-04995274.[2]

  • The prepared cell membranes (typically 20-50 µg of protein per well).[2]

• Total binding is determined in the absence of any competitor, while non-specific binding is determined in the presence of a high concentration of a non-radiolabeled 5-HT4 antagonist (e.g., 10 µM GR113808).[2]

• The plate is incubated to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).[5]

3. Filtration and Quantification:

• The binding reaction is terminated by rapid filtration through glass fiber filters to separate bound and free radioligand.[3]

• The filters are washed with ice-cold assay buffer to remove any non-specifically bound radioligand.[1]

• The radioactivity retained on the filters is measured using a liquid scintillation counter.[1]

4. Data Analysis:

• Specific binding is calculated by subtracting non-specific binding from total binding.[2]

• The percentage of specific binding is plotted against the logarithm of the concentration of (S)-PF-04995274.[2]

• The data are fitted to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value (the concentration of (S)-PF-04995274 that inhibits 50% of the specific binding of the radioligand).[2]

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[2]

Experimental workflow for Radioligand Binding Assay.

cAMP Functional Assay

This protocol describes a cell-based functional assay to determine the potency (EC50) of (S)-PF-04995274 in stimulating the production of cyclic AMP (cAMP) via the 5-HT4 receptor.[2][3]

1. Cell Culture and Seeding:

• A cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells) is used.[3]

• Cells are seeded into 384-well white opaque plates and allowed to attach overnight.[3]

2. Assay Procedure:

• A dilution series of (S)-PF-04995274 and a reference full agonist is prepared in assay buffer containing a phosphodiesterase (PDE) inhibitor to prevent cAMP degradation.[3]

• The culture medium is removed from the cells, and the compound dilutions are added.[3]

• The plate is incubated at 37°C for 30 minutes.[3]

3. cAMP Measurement:

• The cells are lysed according to the cAMP detection kit manufacturer's instructions.[3]

• The intracellular cAMP concentration is measured using a suitable detection method (e.g., HTRF, ELISA).[3]

4. Data Analysis:

• A standard curve is generated using known concentrations of cAMP.[3]

• The raw assay signal for each sample is converted to a cAMP concentration using the standard curve.[3]

• The cAMP concentration is plotted against the logarithm of the agonist concentration.[3]

• The EC50 value (the concentration of agonist that produces 50% of the maximal response) and the Emax (maximal response) are determined from the resulting sigmoidal curve using non-linear regression.[3]

• The partial agonist activity of (S)-PF-04995274 can be expressed as a percentage of the maximal response induced by the reference full agonist.[3]

Experimental workflow for cAMP Functional Assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

(S)-PF-04995274: A Technical Guide to Downstream Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-PF-04995274 is a potent and high-affinity partial agonist of the serotonin (B10506) 4 (5-HT4) receptor. As the (S)-enantiomer of PF-04995274, it has been a subject of investigation for its therapeutic potential in cognitive disorders and depression.[1] This technical guide provides an in-depth overview of the downstream signaling pathways modulated by (S)-PF-04995274 upon its interaction with the 5-HT4 receptor. The document details the canonical Gs-protein-dependent pathway and explores G-protein-independent mechanisms. Furthermore, it presents quantitative pharmacological data and detailed experimental protocols for the characterization of this compound.

Pharmacological Profile

(S)-PF-04995274 is distinguished by its high affinity and partial agonist activity at various isoforms of the 5-HT4 receptor.[2] The following tables summarize its binding affinity (Ki) and functional potency (EC50) at human and rat 5-HT4 receptor isoforms. The data presented is for the racemate, PF-04995274, and serves as a reference for the (S)-enantiomer.

Table 1: Binding Affinity (Ki) of PF-04995274 for 5-HT4 Receptor Isoforms [3]

Receptor Isoform	Species	Ki (nM)
5-HT4A	Human	0.36
5-HT4B	Human	0.46
5-HT4D	Human	0.15
5-HT4E	Human	0.32
5-HT4S	Rat	0.30
Data sourced from radioligand displacement assays.

Table 2: Functional Potency (EC50) of PF-04995274 at 5-HT4 Receptor Isoforms [3]

Receptor Isoform	Species	EC50 (nM)
5-HT4A	Human	0.47
5-HT4B	Human	0.36
5-HT4D	Human	0.37
5-HT4E	Human	0.26
5-HT4S	Rat	0.59
5-HT4L	Rat	0.65
5-HT4E	Rat	0.62
Data determined through functional cAMP assays.

Downstream Signaling Pathways

Activation of the 5-HT4 receptor by (S)-PF-04995274 initiates intracellular signaling cascades through both G-protein dependent and independent mechanisms.[2]

G-Protein Dependent Signaling

The canonical signaling pathway for the 5-HT4 receptor is mediated by the Gs alpha subunit of its associated G-protein.[1] This pathway is central to many of the physiological effects associated with 5-HT4 receptor activation.

• Activation of Adenylyl Cyclase: Upon agonist binding, the Gs-protein is activated, leading to the dissociation of its alpha subunit. This subunit then stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic adenosine (B11128) monophosphate (cAMP).[4]

• Activation of Protein Kinase A (PKA): The accumulation of intracellular cAMP leads to the activation of Protein Kinase A (PKA).[4]

• Phosphorylation of CREB: Activated PKA can then phosphorylate various downstream targets, including the transcription factor CREB (cAMP response element-binding protein), which is involved in regulating gene expression related to neuronal plasticity and survival.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

(S)-PF-04995274: An In-depth Technical Guide on its Effects on Cyclic AMP (cAMP) Levels

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity: (S)-PF-04995274

(S)-PF-04995274 is a potent and high-affinity partial agonist for the serotonin (B10506) 4 receptor (5-HT4R).[1] It is the (S)-enantiomer of the racemic compound PF-04995274.[1] The primary mechanism of action of (S)-PF-04995274 involves its binding to and activation of 5-HT4 receptors. These receptors are G-protein coupled receptors (GPCRs) that primarily signal through the Gαs subunit to activate adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] This increase in intracellular cAMP levels initiates a signaling cascade that can influence a variety of cellular processes, including gene expression and synaptic plasticity.[1]

Data Presentation: Quantitative Analysis of (S)-PF-04995274 Activity

The following tables summarize the in vitro pharmacological profile of PF-04995274, the racemate of (S)-PF-04995274. This data provides a quantitative basis for understanding its interaction with the 5-HT4 receptor and its subsequent effect on cAMP signaling.

Table 1: Receptor Binding Affinity (Ki) of PF-04995274

Receptor Subtype	Ki (nM)
Human 5-HT4A	0.36[2]
Human 5-HT4B	0.46[2]
Human 5-HT4D	0.15[2]
Human 5-HT4E	0.32[2]
Rat 5-HT4S	0.30[2]

Table 2: Functional Potency (EC50) of PF-04995274 in cAMP Assays

Receptor Subtype	EC50 (nM)
Human 5-HT4A	0.47[2]
Human 5-HT4B	0.36[2]
Human 5-HT4D	0.37[2]
Human 5-HT4E	0.26[2]
Rat 5-HT4S	0.59[2]
Rat 5-HT4L	0.65[2]
Rat 5-HT4E	0.62[2]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the signaling pathway of (S)-PF-04995274 and the general workflow for key experiments.

Figure 1: (S)-PF-04995274 signaling pathway via the 5-HT4 receptor.

Figure 2: Experimental workflow for a cell-based cAMP functional assay.

Experimental Protocols

Cell-Based cAMP Accumulation Functional Assay

This protocol describes a method to determine the potency (EC50) and maximal efficacy (Emax) of (S)-PF-04995274 in stimulating the production of cyclic AMP (cAMP) via the 5-HT4 receptor.

1. Materials:

• Cell Line: HEK293 or CHO cells stably expressing the human 5-HT4 receptor.

• (S)-PF-04995274: Test compound.

• Reference Full Agonist: Serotonin (5-HT) or another potent 5-HT4 full agonist.

• Phosphodiesterase (PDE) Inhibitor: 3-isobutyl-1-methylxanthine (B1674149) (IBMX) to prevent cAMP degradation.

• Cell Lysis Buffer: As specified by the cAMP detection kit manufacturer.

• cAMP Detection Kit: Commercially available kits such as HTRF (Homogeneous Time-Resolved Fluorescence), AlphaScreen, or ELISA-based assays.

• Assay Plates: 384-well white opaque plates suitable for fluorescence or luminescence detection.

• Cell Culture Medium: As appropriate for the chosen cell line (e.g., DMEM with 10% FBS).

2. Detailed Methodology:

• Cell Culture and Seeding:

  • Culture HEK293 or CHO cells expressing the 5-HT4 receptor in appropriate media until they reach the desired confluency.

  • Harvest the cells and seed them into 384-well plates at a predetermined density.

  • Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Preparation:

  • Prepare a stock solution of (S)-PF-04995274 and the reference full agonist in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution of the compounds in an appropriate assay buffer containing a PDE inhibitor (e.g., IBMX).

• cAMP Accumulation Assay:

  • Carefully remove the culture medium from the wells.

  • Add the prepared compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (full agonist).

  • Incubate the plate at 37°C for a specified time (e.g., 15-30 minutes) to allow for agonist-induced cAMP accumulation.

• Cell Lysis and cAMP Detection:

  • Terminate the stimulation by adding a lysis buffer to each well, as per the instructions of the cAMP detection kit. The lysis buffer also contains reagents for the cAMP detection assay.

  • Follow the manufacturer's protocol for the chosen cAMP detection kit to measure the intracellular cAMP concentration.

3. Data Analysis:

• Generate a standard curve using known concentrations of cAMP.

• Convert the raw assay signal for each sample to the corresponding cAMP concentration using the standard curve.

• Plot the cAMP concentration against the logarithm of the agonist concentration.

• Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 value (the concentration of the agonist that produces 50% of its maximal response) and the Emax (the maximal response).

• The partial agonist activity of (S)-PF-04995274 can be expressed as a percentage of the maximal response induced by the reference full agonist.

Radioligand Binding Assay (Competition)

This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor.[1]

1. Materials:

• Membrane Preparation: Membranes from HEK293 or CHO cells stably expressing the desired human or rat 5-HT4 receptor isoform.

• Radioligand: A high-affinity 5-HT4 receptor antagonist, such as [3H]GR113808.

• (S)-PF-04995274: Unlabeled test compound.

• Non-specific Binding Control: A high concentration of a non-radiolabeled 5-HT4 receptor ligand (e.g., serotonin).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail and Counter.

• 96-well Filter Plates.

2. Detailed Methodology:

• Membrane Preparation:

  • Culture and harvest cells expressing the 5-HT4 receptor.

  • Homogenize the cells in a cold lysis buffer and centrifuge to pellet the membranes.

  • Wash and resuspend the membrane pellet in the assay buffer.

• Binding Assay:

  • In a 96-well plate, combine the cell membranes, the radiolabeled antagonist, and varying concentrations of (S)-PF-04995274.

  • Include wells for total binding (membranes and radioligand only) and non-specific binding (membranes, radioligand, and a high concentration of a non-radiolabeled ligand).

  • Incubate the plate to allow the binding to reach equilibrium.

• Filtration and Detection:

  • Rapidly filter the contents of each well through a filter plate to separate bound and unbound radioligand.

  • Wash the filters with ice-cold assay buffer.

  • Allow the filters to dry, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the (S)-PF-04995274 concentration.

• Determine the IC50 value (the concentration of (S)-PF-04995274 that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve using non-linear regression.

• Calculate the Ki value using the Cheng-Prusoff equation.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

The Cornerstone of 5-HT4 Receptor Agonism: A Deep Dive into the Structure-Activity Relationship of (S)-PF-04995274

For Immediate Release

This technical guide provides a comprehensive analysis of the structure-activity relationship (SAR) for (S)-PF-04995274, a potent and selective partial agonist of the 5-hydroxytryptamine-4 (5-HT4) receptor. Developed for researchers, scientists, and professionals in drug development, this document synthesizes critical data from primary literature and patents to illuminate the molecular interactions that govern the compound's pharmacological profile. Through detailed data tables, experimental protocols, and visualizations, this guide aims to facilitate a deeper understanding of the chemical architecture required for effective 5-HT4 receptor modulation.

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274, a compound identified by Pfizer as a promising therapeutic agent with potential applications in cognitive disorders.[1] Its efficacy is rooted in its partial agonism at the 5-HT4 receptor, a G-protein coupled receptor that, upon activation, modulates neurotransmitter release and enhances synaptic plasticity.[2]

Quantitative Structure-Activity Relationship Data

The following tables summarize the binding affinity (Ki) and functional potency (EC50) of PF-04995274 and its analogs at various human and rat 5-HT4 receptor splice variants. This data is crucial for understanding the impact of structural modifications on the compound's interaction with its target.

Table 1: In Vitro Binding Affinity (Ki) of PF-04995274 for 5-HT4 Receptor Isoforms [1]

Receptor Subtype	Ki (nM)
Human 5-HT4A	0.36
Human 5-HT4B	0.46
Human 5-HT4D	0.15
Human 5-HT4E	0.32
Rat 5-HT4S	0.30

Table 2: In Vitro Functional Potency (EC50) of PF-04995274 at 5-HT4 Receptor Isoforms [1]

Receptor Subtype	EC50 (nM)
Human 5-HT4A	0.47
Human 5-HT4B	0.36
Human 5-HT4D	0.37
Human 5-HT4E	0.26
Rat 5-HT4S	0.59
Rat 5-HT4L	0.65
Rat 5-HT4E	0.62

Core Signaling Pathway

Activation of the 5-HT4 receptor by an agonist such as (S)-PF-04995274 primarily initiates a signaling cascade through the Gs alpha subunit of its associated G-protein. This leads to the activation of adenylyl cyclase, which in turn elevates intracellular levels of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[3]

5-HT4 Receptor Gs-Protein Signaling Cascade.

Experimental Protocols

A comprehensive understanding of the SAR of (S)-PF-04995274 necessitates a review of the experimental methodologies used for its characterization.

Radioligand Binding Assay (Competitive)

This assay is employed to determine the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor by measuring its ability to displace a known radiolabeled antagonist.

Workflow:

Workflow for a Competitive Radioligand Binding Assay.

Detailed Methodology:

• Membrane Preparation: Membranes are prepared from cell lines (e.g., HEK293) stably expressing the human or rat 5-HT4 receptor.

• Incubation: Cell membranes are incubated with a fixed concentration of a suitable 5-HT4 receptor radioligand (e.g., [³H]GR113808) and varying concentrations of the unlabeled test compound, (S)-PF-04995274.

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Quantification: The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Functional Assay: cAMP Accumulation

This assay measures the ability of (S)-PF-04995274 to stimulate the production of cyclic AMP (cAMP), providing a measure of its functional potency (EC50) and efficacy (Emax).

Workflow:

Workflow for a cAMP Accumulation Functional Assay.

Detailed Methodology:

• Cell Culture: Cells stably expressing the desired 5-HT4 receptor subtype are cultured to an appropriate density.

• Agonist Stimulation: The cells are pre-incubated with a phosphodiesterase (PDE) inhibitor to prevent cAMP degradation. Subsequently, varying concentrations of (S)-PF-04995274 are added, and the cells are incubated to allow for cAMP accumulation.[3]

• Cell Lysis and cAMP Detection: The reaction is terminated, and the cells are lysed. The intracellular cAMP levels are then quantified using a suitable detection method, such as a competitive immunoassay.

• Data Analysis: A dose-response curve is generated by plotting the cAMP concentration against the logarithm of the agonist concentration. The EC50 (the concentration of agonist that produces 50% of the maximal response) and Emax (the maximal response) are determined from this curve.

Structure-Activity Relationship Insights

The development of (S)-PF-04995274 involved systematic modifications of a lead compound to optimize its potency, selectivity, and pharmacokinetic properties. While a comprehensive public SAR table for a large series of analogs is not available, key structural features contributing to the high affinity and partial agonist activity of (S)-PF-04995274 have been elucidated through medicinal chemistry efforts.

Key Structural Elements Influencing Biological Activity.

The specific structural features of (S)-PF-04995274, including the tetrahydrofuran-3-yloxy group on the benzisoxazole ring and the tetrahydropyran-4-ol methyl group on the piperidine nitrogen, are critical for its high affinity and partial agonist profile. Further detailed SAR studies, often found within proprietary company documents and patents, would be necessary to fully delineate the contribution of each structural component.

This in-depth guide serves as a foundational resource for researchers engaged in the study of 5-HT4 receptor agonists. The provided data and methodologies offer a framework for the continued investigation and development of novel therapeutics targeting this important receptor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

(S)-PF-04995274 vs. PF-04995274: A Stereochemical Exploration of a 5-HT4 Receptor Partial Agonist

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

PF-04995274 is a potent, high-affinity partial agonist of the serotonin (B10506) 4 (5-HT4) receptor, a key target for therapeutic intervention in cognitive and gastrointestinal disorders. As a chiral molecule, PF-04995274 exists as a racemic mixture of two non-superimposable mirror-image isomers, or enantiomers: (S)-PF-04995274 and (R)-PF-04995274. In drug development, it is crucial to understand that individual enantiomers can exhibit distinct pharmacological, pharmacokinetic, and toxicological profiles. This guide provides a comprehensive technical overview of the known differences and characteristics of (S)-PF-04995274 in comparison to its racemic counterpart, PF-04995274. While direct comparative studies are limited in the public domain, this document synthesizes available data on their pharmacology, outlines relevant experimental protocols, and discusses the underlying principles of their stereochemistry.

Introduction to Stereoisomerism in Drug Development

Isomers are molecules that share the same molecular formula but have different arrangements of atoms. Stereoisomers, in particular, have the same molecular formula and bond connectivity but differ in the three-dimensional orientation of their atoms. Enantiomers are a specific type of stereoisomer that are non-superimposable mirror images of each other. A 50:50 mixture of two enantiomers is known as a racemic mixture.

The interaction of drugs with biological systems, which are inherently chiral (e.g., receptors, enzymes), is often stereoselective. This means that one enantiomer (the eutomer) may bind to the target with higher affinity and efficacy than the other (the distomer). The distomer may be inactive, have a different activity, or even contribute to adverse effects. Therefore, the development of single-enantiomer drugs from racemic mixtures is a common strategy to improve therapeutic outcomes and safety profiles.

Pharmacological Profile: (S)-PF-04995274 and PF-04995274

Quantitative In Vitro Pharmacology

The following tables summarize the reported binding affinity (Ki) and functional potency (EC50) of PF-04995274 for various human and rat 5-HT4 receptor splice variants. It is important to note that while some sources attribute this high affinity and potency to the (S)-enantiomer, the data is most consistently reported for the racemic mixture.

Table 1: Binding Affinity (Ki) of PF-04995274 for 5-HT4 Receptor Isoforms

Receptor Subtype	Ki (nM)
Human 5-HT4A	0.36
Human 5-HT4B	0.46
Human 5-HT4D	0.15
Human 5-HT4E	0.32
Rat 5-HT4S	0.30

Table 2: Functional Potency (EC50) of PF-04995274 at 5-HT4 Receptor Isoforms

Receptor Subtype	EC50 (nM)
Human 5-HT4A	0.47
Human 5-HT4B	0.36
Human 5-HT4D	0.37
Human 5-HT4E	0.26
Rat 5-HT4S	0.59
Rat 5-HT4L	0.65
Rat 5-HT4E	0.62

The sub-nanomolar Ki and EC50 values indicate that PF-04995274 is a highly potent ligand for the 5-HT4 receptor. The development of (S)-PF-04995274 as a single agent suggests that it likely possesses a superior pharmacological profile compared to the (R)-enantiomer.

Signaling Pathways

Activation of the 5-HT4 receptor by an agonist like (S)-PF-04995274 or its racemic mixture initiates downstream signaling cascades. As Gs-protein-coupled receptors, their activation primarily leads to the stimulation of adenylyl cyclase, which increases intracellular levels of cyclic AMP (cAMP). This, in turn, activates Protein Kinase A (PKA), leading to the phosphorylation of various downstream targets that can influence neuronal plasticity and other cellular functions. While the fundamental signaling pathway is the same for both the racemate and the S-enantiomer, the magnitude and duration of the signal could differ based on their respective potencies and affinities.

Figure 1: G-protein dependent signaling pathway of 5-HT4 receptor agonists.

Pharmacokinetic Considerations

The absorption, distribution, metabolism, and excretion (ADME) properties of a drug are critical to its clinical success. For chiral drugs, these processes can be stereoselective. Publicly available, detailed preclinical or clinical pharmacokinetic data specifically comparing (S)-PF-04995274 to the racemic mixture is currently lacking. However, it is a well-established principle that enantiomers can have different pharmacokinetic profiles. For instance, one enantiomer might be metabolized more rapidly by cytochrome P450 enzymes, leading to a shorter half-life. Differences in protein binding can also affect the volume of distribution and clearance. Without specific data for PF-04995274, we can only infer the potential for such stereoselective differences.

Synthesis and Chiral Resolution

The preparation of a single enantiomer drug can be achieved through two primary routes: stereoselective synthesis or chiral resolution of a racemic mixture.

• Stereoselective Synthesis: This approach aims to produce only the desired enantiomer from the start, often employing chiral catalysts or starting materials. This is generally the more efficient and cost-effective method for large-scale production.

• Chiral Resolution: This involves the separation of a racemic mixture into its individual enantiomers. Common techniques include:

  • Formation of diastereomers: The racemic mixture is reacted with a chiral resolving agent to form a mixture of diastereomers. Diastereomers have different physical properties (e.g., solubility) and can be separated by conventional methods like crystallization. The resolving agent is then removed to yield the pure enantiomers.

  • Chiral Chromatography: The racemic mixture is passed through a chromatography column containing a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and their separation.

While specific, detailed protocols for the synthesis and resolution of PF-04995274 are proprietary, the general principles outlined above would be applicable. Patent literature may provide more insights into the synthetic routes and purification methods employed.

Figure 2: General workflow for obtaining single enantiomers from a racemic mixture.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the characterization of pharmaceutical compounds. The following are representative methodologies for key in vitro assays used to evaluate 5-HT4 receptor agonists like (S)-PF-04995274 and PF-04995274.

Radioligand Binding Assay (Competition)

This assay is used to determine the binding affinity (Ki) of a test compound for a receptor.

• Objective: To measure the ability of (S)-PF-04995274 or PF-04995274 to displace a known radiolabeled 5-HT4 receptor antagonist (e.g., [³H]GR113808) from the receptor.

• Materials:

  • Cell membranes prepared from a cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 cells).

  • Radiolabeled 5-HT4 antagonist (e.g., [³H]GR113808).

  • Test compound ((S)-PF-04995274 or PF-04995274).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Non-specific binding control (a high concentration of a non-radiolabeled 5-HT4 antagonist, e.g., GR113808).

  • Glass fiber filters and a cell harvester.

  • Scintillation counter.

• Methodology:

  • Incubate cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound in the assay buffer.

  • Include control tubes for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of unlabeled antagonist).

  • Incubate at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

(S)-PF-04995274: A Technical Guide on Chemical Properties and Stability for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties and stability of (S)-PF-04995274, a potent and high-affinity partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R). This document is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental protocols, and visual representations of key pathways and workflows to support further investigation of this compound.

Initially investigated as a BACE1 inhibitor for Alzheimer's disease, subsequent research has clarified that (S)-PF-04995274's primary mechanism of action is as a 5-HT4R partial agonist. It is the (S)-enantiomer of PF-04995274. The activation of 5-HT4 receptors, which are G-protein coupled receptors, primarily signals through the Gαs subunit to activate adenylyl cyclase and increase intracellular cyclic AMP (cAMP) levels. This signaling cascade has implications for various cellular processes, including gene expression and synaptic plasticity, and has been studied for its potential in treating neurological conditions such as Alzheimer's disease and major depressive disorder.

Core Chemical and Physical Properties

While extensive research has been conducted on the pharmacological profile of (S)-PF-04995274, publicly available data on some of its specific physicochemical properties, such as melting point and pKa, are limited. The following table summarizes the known chemical and physical properties.

Property	Value	Source
Molecular Formula	C23H32N2O6
Molecular Weight	432.51 g/mol
CAS Number	2170558-28-6
Appearance	Solid powder
Solubility
DMSO	≥ 86 mg/mL (≥ 198.83 mM)
Chloroform	30 mg/mL (69.36 mM)
DMF	20 mg/mL (46.24 mM)
Ethanol	20 mg/mL (46.24 mM)
Water	Insoluble
DMF:PBS (pH 7.2) (1:4)	0.25 mg/mL (0.58 mM)

Pharmacological Profile: Receptor Binding and Functional Potency

(S)-PF-04995274 and its racemate, PF-04995274, have been characterized as potent partial agonists at various human and rat 5-HT4 receptor isoforms. The binding affinity (Ki) and functional potency (EC50) are summarized below.

Receptor Isoform	Parameter	Value (nM)	Compound	Source
Human 5-HT4A	Ki	0.36	PF-04995274
EC50	0.47	PF-04995274
Human 5-HT4B	Ki	0.46	PF-04995274
EC50	0.36	PF-04995274
Human 5-HT4D	Ki	0.15	PF-04995274
EC50	0.37	PF-04995274
Human 5-HT4E	Ki	0.32	PF-04995274
EC50	0.26	PF-04995274
Rat 5-HT4S	Ki	0.30	PF-04995274
EC50	0.59	PF-04995274
Rat 5-HT4L	EC50	0.65	PF-04995274
Rat 5-HT4E	EC50	0.62	PF-04995274

Stability Profile and Storage

Proper storage and handling are critical to maintain the integrity of (S)-PF-04995274. The compound is shipped at room temperature and is stable for several weeks under ordinary shipping conditions. For long-term storage, it is recommended to keep the compound in a dry, dark environment at -20°C. Stock solutions, particularly in DMSO, should be prepared using fresh, anhydrous solvent as DMSO is hygroscopic. To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot stock solutions and store them at -80°C for up to two years or -20°C for one year. Solutions should be protected from light to prevent potential photodegradation.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the primary signaling pathway of (S)-PF-04995274 and a typical workflow for assessing its chemical stability.

Signaling pathway of (S)-PF-04995274 via the 5-HT4 receptor.

Workflow for a forced degradation study and stability-indicating method development.

Experimental Protocols

Chemical Stability and Forced Degradation Study Protocol (Representative)

While specific forced degradation studies for (S)-PF-04995274 are not publicly available, the following protocol is based on the International Council for Harmonisation (ICH) Q1A(R2) guidelines and represents a standard approach for assessing the intrinsic stability of a new drug substance.

Objective: To identify potential degradation products of (S)-PF-04995274 under various stress conditions, which is essential for developing and validating a stability-indicating analytical method.

Methodology:

• Acid and Base Hydrolysis:

  • Dissolve (S)-PF-04995274 in a suitable solvent and then dilute with solutions of 0.1 N HCl and 0.1 N NaOH.

  • Maintain the samples at room temperature or elevated temperatures (e.g., 60°C) and collect aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots before analysis.

  • A parallel experiment should be run in neutral conditions (water) at the same temperature.

• Oxidative Degradation:

  • Treat a solution of (S)-PF-04995274 with a solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Store the sample at room temperature, protected from light, and collect aliquots at specified intervals.

• Photostability:

  • Expose a solid sample and a solution of (S)-PF-04995274 to a light source according to ICH Q1B guidelines. This typically involves an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be stored under the same conditions but

A Comprehensive Overview for Researchers and Drug Development Professionals

An In-Depth Technical Guide to (S)-PF-04995274 (CAS number: 2170558-28-6)

Abstract

(S)-PF-04995274 is a potent and high-affinity partial agonist of the serotonin (B10506) 4 (5-HT4) receptor.[1] This technical guide provides a detailed overview of its pharmacological properties, mechanism of action, relevant clinical trial data, and detailed experimental protocols for its characterization. Initially investigated for cognitive disorders associated with Alzheimer's disease, its therapeutic potential is now being explored for Major Depressive Disorder (MDD).[2][3]

Core Compound Identity and Mechanism of Action

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274.[1] Its primary mechanism of action is the partial agonism of the 5-HT4 receptor, a G-protein coupled receptor.[4] Upon activation, the 5-HT4 receptor primarily signals through the Gαs subunit to activate adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels.[5] This signaling cascade is hypothesized to modulate the release of various neurotransmitters and enhance synaptic plasticity, processes that may be impaired in depressive disorders.[4]

Quantitative Pharmacological Data

The binding affinity (Ki) and functional potency (EC50) of PF-04995274 have been characterized across several human and rat 5-HT4 receptor splice variants. The data highlights its high affinity and potency.

Receptor Subtype (Human)	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
5-HT4A	0.36	0.47
5-HT4B	0.46	0.36
5-HT4D	0.15	0.37
5-HT4E	0.32	0.26

Receptor Subtype (Rat)	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
5-HT4S	0.30	0.59
5-HT4L	-	0.65
5-HT4E	-	0.62
Data sourced from MedChemExpress.[2]

Clinical Trial Data: The RESTAND Study

The RESTAND study was a significant clinical trial investigating the early effects of (S)-PF-04995274 in Major Depressive Disorder.[4]

Trial Parameter	Description
Study Design	7-day, double-blind, placebo-controlled
Participants	90 individuals with unmedicated Major Depressive Disorder (MDD)
Treatment Arms	1. (S)-PF-04995274 (15 mg/day) 2. Citalopram (20 mg/day) 3. Placebo
Primary Objective	To assess early behavioral and neural changes in emotional cognition
Key Findings	(S)-PF-04995274 showed an early signal for improving self-reported symptoms of depression, anxiety, and negative affect, a faster onset of subjective therapeutic effects compared to citalopram.[4] It did not, however, show the typical negative bias reduction seen with citalopram.[6] No major adverse events were reported, indicating good tolerability.[4]
Data sourced from BenchChem and medRxiv.[4][6]

Signaling Pathway and Experimental Workflows

Hypothesized Signaling Pathway of (S)-PF-04995274

The binding of (S)-PF-04995274 to the 5-HT4 receptor initiates a downstream signaling cascade.

Caption: Hypothesized Signaling Pathway of (S)-PF-04995274.

Experimental Workflow of the RESTAND Trial

The RESTAND trial followed a structured workflow from participant recruitment to data analysis.

Caption: Experimental Workflow of the RESTAND Trial.[4]

Detailed Experimental Protocols

Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor.

• Objective: To measure the ability of unlabeled (S)-PF-04995274 to displace a radiolabeled antagonist from the 5-HT4 receptor.

• Materials:

  • HEK293 cells stably expressing the human 5-HT4 receptor.

  • Radiolabeled antagonist: [3H]GR113808.

  • Unlabeled (S)-PF-04995274.

  • Membrane preparation buffer.

  • Assay buffer.

  • Scintillation cocktail.

• Methodology:

  • Membrane Preparation:

    • Culture and harvest HEK293 cells expressing the 5-HT4 receptor.

    • Homogenize cells in a buffer and centrifuge to pellet the membranes.

    • Resuspend the membrane pellet in a suitable buffer.

  • Binding Assay:

    • In a 96-well plate, incubate the cell membranes with a fixed concentration of [3H]GR113808 and varying concentrations of (S)-PF-04995274.

    • Allow the reaction to reach equilibrium.

  • Separation and Detection:

    • Separate bound from free radioligand by rapid filtration through glass fiber filters.

    • Wash the filters to remove unbound radioligand.

    • Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis:

    • Plot the percentage of specific binding against the concentration of (S)-PF-04995274 to determine the IC50 value.

    • Calculate the Ki value using the Cheng-Prusoff equation.

Cell-Based cAMP Functional Assay

This assay determines the functional potency (EC50) of (S)-PF-04995274 in stimulating cAMP production.

• Objective: To measure the dose-dependent increase in intracellular cAMP in response to (S)-PF-04995274.

• Materials:

  • HEK293 cells stably expressing the 5-HT4 receptor.

  • (S)-PF-04995274.

  • Phosphodiesterase (PDE) inhibitor (e.g., IBMX).

  • Commercial cAMP detection kit (e.g., HTRF-based).

• Methodology:

  • Cell Culture and Seeding:

    • Culture and seed HEK293 cells expressing the 5-HT4 receptor into 96-well plates.

  • Compound Treatment:

    • Pre-incubate cells with a PDE inhibitor to prevent cAMP degradation.

    • Add varying concentrations of (S)-PF-04995274 to the wells.

    • Incubate to allow for agonist-induced cAMP accumulation.

  • cAMP Detection:

    • Lyse the cells and measure intracellular cAMP levels using a commercial kit according to the manufacturer's instructions.

  • Data Analysis:

    • Plot the cAMP concentration against the concentration of (S)-PF-04995274 to generate a dose-response curve and determine the EC50 value.

Facial Expression Recognition Task

This behavioral task assesses biases in emotional processing.

• Objective: To measure the accuracy and reaction time in identifying different facial expressions of emotion.

• Stimuli: Images of faces displaying basic emotions (e.g., happiness, sadness, fear, anger) at varying intensities.

• Procedure:

  • Participants are presented with a series of facial expressions on a computer screen.

  • For each face, they are asked to identify the emotion being displayed as quickly and accurately as possible by pressing a corresponding key.

• Data Acquisition:

  • Record the accuracy of emotion identification.

  • Record the reaction time for each response.

fMRI Implicit Emotional Face Processing Task

This task measures neural responses to emotional stimuli without conscious emotional evaluation.

• Objective: To assess implicit neural responses to emotional faces.

• Stimuli: Images of faces with emotional expressions (e.g., fearful and happy).

• Procedure:

  • While in an fMRI scanner, participants are shown a series of emotional faces.

  • They are instructed to perform a task unrelated to the emotion, such as identifying the gender of the face. This ensures implicit processing of the emotional content.

• Data Acquisition:

  • Acquire brain imaging data using functional magnetic resonance imaging (fMRI) during the task.

  • Analyze the fMRI data to identify brain regions showing differential activation in response to the emotional faces.

Conclusion

(S)-PF-04995274 is a promising 5-HT4 receptor partial agonist with a distinct pharmacological profile.[4] Its potential for a faster onset of subjective therapeutic effects in MDD warrants further investigation in larger, long-term clinical trials to fully establish its efficacy and safety.[4] The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working on this and similar compounds targeting the 5-HT4 receptor.

References

• 1. PF-04995274 and Emotional Processing in Un-medicated Depression [ctv.veeva.com]
• 2. selleckchem.com [selleckchem.com]
• 3. FMRI study of implicit emotional face processing in patients with MDD with melancholic subtype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Development of a radioligand binding assay for 5-HT4 receptors in guinea-pig and rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ClinicalTrials.gov [clinicaltrials.gov]

(S)-PF-04995274: An In-Depth Technical Review of On-Target Pharmacology and Considerations for Potential Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

Core Pharmacology: High-Affinity 5-HT4 Receptor Partial Agonism

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274 and is distinguished by its potent and selective partial agonist activity at the 5-HT4 receptor.[6] Its high affinity for various human and rat 5-HT4 receptor splice variants has been well-documented.[3]

Quantitative On-Target Binding Affinity and Functional Potency

The interaction of (S)-PF-04995274 with 5-HT4 receptors has been quantified through in vitro radioligand binding and functional assays. The binding affinity is typically expressed as the inhibition constant (Ki), while the functional potency is expressed as the half-maximal effective concentration (EC50).

Species	Receptor Isoform	Binding Affinity (Ki) (nM)	Functional Potency (EC50) (nM)
Human	5-HT4A	0.36	0.47
Human	5-HT4B	0.46	0.36
Human	5-HT4D	0.15	0.37
Human	5-HT4E	0.32	0.26
Rat	5-HT4S	0.30	0.59
Rat	5-HT4L	Not Reported	0.65
Rat	5-HT4E	Not Reported	0.62
Table 1: On-Target Pharmacology of PF-04995274 (racemate) at 5-HT4 Receptor Isoforms. Data compiled from publicly available sources.[3]

Potential Off-Target Effects: A Data Gap

A thorough search of scientific literature and commercial databases did not yield specific quantitative data from a broad off-target screening panel for (S)-PF-04995274. Such panels, like those offered by CEREP or Eurofins, are standard in drug development to assess the selectivity of a compound and predict potential adverse effects. These screens typically test the binding of a compound against a wide array of G-protein coupled receptors (GPCRs), ion channels, transporters, and enzymes at a fixed concentration (e.g., 10 µM), followed by dose-response curve generation for any significant interactions ("hits").

While specific data is lacking, the consistent reporting of "no major adverse events" in clinical studies, such as the RESTAND trial, provides indirect evidence for a lack of clinically significant off-target effects at therapeutic concentrations.[4][5] The side effect profile was noted to be similar to or lower than that of the selective serotonin (B10506) reuptake inhibitor (SSRI) citalopram.[5]

Signaling Pathways and Experimental Workflows

On-Target 5-HT4 Receptor Signaling Pathway

As a partial agonist, (S)-PF-04995274 binds to and activates the 5-HT4 receptor, a Gs-protein-coupled receptor. This activation initiates a downstream signaling cascade primarily through the adenylyl cyclase pathway, leading to an increase in intracellular cyclic AMP (cAMP).[7]

Hypothesized on-target signaling pathway of (S)-PF-04995274.

Experimental Protocols

Radioligand Binding Assay (for Ki): This competitive binding assay measures the affinity of (S)-PF-04995274 for the 5-HT4 receptor.

• Membrane Preparation: Membranes from cells stably expressing the 5-HT4 receptor isoform of interest are prepared.

• Assay Incubation: The membranes are incubated with a specific 5-HT4 receptor radioligand (e.g., [³H]GR113808) and varying concentrations of (S)-PF-04995274.

• Separation: The bound and free radioligand are separated by rapid filtration.

• Quantification: The amount of radioactivity bound to the filter is measured by liquid scintillation counting.

• Data Analysis: The concentration of (S)-PF-04995274 that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation.[6]

cAMP Functional Assay (for EC50): This cell-based assay measures the functional potency of (S)-PF-04995274 to stimulate cAMP production.

• Cell Culture: Cells expressing the 5-HT4 receptor are cultured and plated.

• Incubation: Cells are pre-incubated with a phosphodiesterase inhibitor to prevent cAMP degradation, followed by the addition of varying concentrations of (S)-PF-04995274.

• Cell Lysis and Detection: The reaction is stopped, cells are lysed, and the intracellular cAMP concentration is measured using a suitable detection kit (e.g., HTRF, ELISA).

• Data Analysis: A dose-response curve is generated to determine the EC50 value.

The following diagram illustrates a typical workflow for identifying potential off-target interactions, a process that (S)-PF-04995274 would have likely undergone during its preclinical development.

General experimental workflow for off-target screening.

Summary and Conclusion

(S)-PF-04995274 is a well-characterized high-affinity partial agonist of the 5-HT4 receptor. Its on-target pharmacology is clearly defined, demonstrating nanomolar potency for various receptor isoforms. While a detailed public record of its off-target screening profile is absent, clinical data from studies such as RESTAND indicate that the compound is well-tolerated, with no major adverse events reported.[4] This suggests a low propensity for clinically relevant off-target effects at the doses administered.

For future research and development, a comprehensive understanding of a compound's selectivity is crucial. The methodologies for such an evaluation are well-established and form a critical part of the preclinical safety assessment for any investigational drug. Researchers utilizing (S)-PF-04995274 should be confident in its high on-target potency, while acknowledging the absence of publicly available, quantitative off-target binding data.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medrxiv.org [medrxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

(S)-PF-04995274 in Alzheimer's Disease Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-PF-04995274 is a potent, orally active partial agonist of the serotonin (B10506) 4 receptor (5-HT4R) that has garnered interest in the field of Alzheimer's disease (AD) research.[1] Its unique mechanism of action suggests the potential for both symptomatic relief and disease-modifying effects. This technical guide provides a comprehensive overview of (S)-PF-04995274, including its pharmacological profile, the signaling pathways it modulates, and detailed experimental protocols for its characterization in the context of AD research. While preclinical data for the broader class of 5-HT4 receptor agonists is encouraging, it is important to note that specific preclinical and clinical trial data for (S)-PF-04995274 in Alzheimer's disease models and patient populations, respectively, are not extensively available in the public domain.[1]

Pharmacological Profile

(S)-PF-04995274 is the S-enantiomer of PF-04995274 and acts as a partial agonist at the 5-HT4 receptor.[2] As a partial agonist, it elicits a submaximal response compared to a full agonist, which may offer a favorable therapeutic window by minimizing potential side effects associated with full receptor activation.

Quantitative Data: Binding Affinity and Functional Potency

The following tables summarize the in vitro binding affinity (Ki) and functional potency (EC50) of PF-04995274 for various human and rat 5-HT4 receptor splice variants. This data is crucial for understanding the compound's interaction with its target receptor.

Receptor Subtype	Binding Affinity (Ki) (nM)	Reference
Human 5-HT4A	0.36	[2]
Human 5-HT4B	0.46	[2]
Human 5-HT4D	0.15	[2]
Human 5-HT4E	0.32	[2]
Rat 5-HT4S	0.30	[2]

Receptor Subtype	Functional Potency (EC50) (nM)	Reference
Human 5-HT4A	0.47	[2]
Human 5-HT4B	0.36	[2]
Human 5-HT4D	0.37	[2]
Human 5-HT4E	0.26	[2]
Rat 5-HT4S	0.59	[2]
Rat 5-HT4L	0.65	[2]
Rat 5-HT4E	0.62	[2]

Mechanism of Action in Alzheimer's Disease

The therapeutic rationale for using (S)-PF-04995274 in AD is twofold: enhancing cholinergic neurotransmission for symptomatic improvement and promoting the non-amyloidogenic processing of amyloid precursor protein (APP) for potential disease modification.[1]

Symptomatic Improvement: Cholinergic Enhancement

5-HT4 receptors are strategically located in brain regions critical for cognition, such as the hippocampus and prefrontal cortex, where they modulate the release of acetylcholine (B1216132) (ACh).[2] By acting as an agonist, (S)-PF-04995274 can stimulate these receptors, leading to increased ACh levels and thereby potentially improving cognitive function, a key deficit in AD.

Disease Modification: Non-Amyloidogenic APP Processing

A central pathological hallmark of AD is the accumulation of amyloid-beta (Aβ) peptides, which are generated from APP through cleavage by β- and γ-secretases (the amyloidogenic pathway). An alternative, non-amyloidogenic pathway involves the cleavage of APP by α-secretase, which produces the soluble and neuroprotective fragment, sAPPα, and precludes the formation of Aβ.[3] Activation of 5-HT4 receptors has been shown to promote this non-amyloidogenic pathway, increasing the secretion of sAPPα.[2]

Signaling Pathways

(S)-PF-04995274 modulates downstream signaling through both G-protein dependent and independent pathways upon binding to the 5-HT4 receptor.

G-Protein Dependent Pathway (Gs/cAMP)

The canonical signaling pathway for the 5-HT4 receptor involves its coupling to the Gs alpha subunit of the G-protein complex. This activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). cAMP, in turn, activates Protein Kinase A (PKA), which can then phosphorylate various downstream targets, including the cAMP response element-binding protein (CREB), a transcription factor involved in learning and memory.

G-Protein Dependent Signaling Cascade

G-Protein Independent Pathway (Src-ERK)

Emerging evidence suggests that 5-HT4 receptors can also signal through a G-protein independent pathway involving the activation of the Src tyrosine kinase. This leads to the activation of the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway, which is also implicated in synaptic plasticity and cell survival.

G-Protein Independent Src-ERK Pathway

Promotion of sAPPα Secretion

The secretion of sAPPα stimulated by 5-HT4 receptor agonists can be mediated by both cAMP-dependent and independent mechanisms. The cAMP pathway can lead to sAPPα release, and studies have also implicated a role for Epac (Exchange protein directly activated by cAMP).

Signaling to Promote sAPPα Secretion

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize 5-HT4 receptor agonists like (S)-PF-04995274.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of an unlabeled compound by measuring its ability to displace a radiolabeled ligand from the receptor.

Workflow:

Competitive Radioligand Binding Assay Workflow

Detailed Methodology:

• Membrane Preparation:

  • Culture HEK293 cells stably expressing the desired human or rat 5-HT4 receptor isoform.

  • Harvest cells and wash with ice-cold phosphate-buffered saline (PBS).

  • Homogenize cells in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuge to pellet the membranes.

  • Resuspend the membrane pellet in the assay buffer.

• Binding Assay:

  • In a 96-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]GR113808), and varying concentrations of unlabeled (S)-PF-04995274.

  • Incubate at room temperature for a specified time to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters, washing with ice-cold buffer to remove unbound radioligand.

• Data Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Plot the percentage of inhibition of radioligand binding against the concentration of (S)-PF-04995274.

  • Determine the IC50 value (the concentration of unlabeled drug that inhibits 50% of specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

sAPPα Secretion Assay

This assay measures the amount of sAPPα released into the cell culture medium following treatment with a 5-HT4 receptor agonist.

Workflow:

sAPPα Secretion Assay Workflow

Detailed Methodology:

• Cell Culture and Treatment:

  • Plate cells (e.g., SH-SY5Y neuroblastoma cells or HEK293 cells overexpressing APP) in appropriate culture dishes.

  • Once the cells reach the desired confluency, replace the medium with serum-free medium containing various concentrations of (S)-PF-04995274 or vehicle control.

  • Incubate for a specified period (e.g., 24 hours).

• Sample Collection and Preparation:

  • Collect the conditioned medium from each well.

  • Centrifuge the medium to remove any detached cells or debris.

  • The supernatant can be concentrated if necessary.

• sAPPα Detection (Western Blot):

  • Separate proteins in the conditioned medium by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for sAPPα.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and image the blot.

  • Quantify the band intensities using densitometry software.

• sAPPα Detection (ELISA):

  • Use a commercially available sAPPα ELISA kit.

  • Add the conditioned medium samples and standards to the wells of a microplate pre-coated with an sAPPα capture antibody.

  • Incubate, wash, and then add a detection antibody conjugated to an enzyme.

  • Add a substrate and measure the resulting color change using a microplate reader.

  • Calculate the concentration of sAPPα in the samples based on the standard curve.

Preclinical and Clinical Status in Alzheimer's Disease

To date, there are no publicly registered clinical trials specifically investigating (S)-PF-04995274 for the treatment of Alzheimer's disease. A clinical trial for this compound has been conducted in patients with Major Depressive Disorder, which showed some pro-cognitive effects.[1] Further clinical investigation would be necessary to establish the safety and efficacy of (S)-PF-04995274 in an AD patient population.

Conclusion

(S)-PF-04995274 represents a compelling therapeutic candidate for Alzheimer's disease due to its dual mechanism of action targeting both cognitive symptoms and the underlying amyloid pathology. Its partial agonist activity at the 5-HT4 receptor may offer a balanced pharmacological profile. The detailed experimental protocols provided in this guide offer a framework for the further investigation of (S)-PF-04995274 and other 5-HT4 receptor agonists in the context of AD research. While the existing data is promising, the lack of specific preclinical and clinical data in AD for this particular compound underscores the need for further research to validate its therapeutic potential for this devastating neurodegenerative disease.

References

• 1. benchchem.com [benchchem.com]
• 2. scirp.org [scirp.org]
• 3. New insights into serotonin 5-HT4 receptors : a novel therapeutic target for Alzheimer's disease? - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-PF-04995274 for Major Depressive Disorder: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is a potent and selective partial agonist of the serotonin (B10506) 4 (5-HT4) receptor, investigated for its potential therapeutic efficacy in major depressive disorder (MDD).[1][2] As the S-enantiomer of PF-04995274, this compound has demonstrated high affinity and oral activity, with the ability to penetrate the blood-brain barrier.[1][3] This technical guide provides a comprehensive overview of (S)-PF-04995274, detailing its mechanism of action, summarizing key preclinical and clinical findings, and outlining the experimental protocols used in its evaluation. The information presented is intended to support further research and development of novel therapeutic strategies for MDD.

Mechanism of Action

(S)-PF-04995274 exerts its pharmacological effects through partial agonism of the 5-HT4 receptor.[2][4] The 5-HT4 receptor is a G-protein coupled receptor (GPCR) that, upon activation, is hypothesized to modulate the release of various neurotransmitters and enhance synaptic plasticity, processes that may be impaired in depressive disorders.[4] Unlike selective serotonin reuptake inhibitors (SSRIs) that primarily block the reuptake of serotonin, (S)-PF-04995274 directly stimulates the 5-HT4 receptor, initiating downstream signaling cascades.[4]

Signaling Pathways

Activation of the 5-HT4 receptor by (S)-PF-04995274 can initiate both G-protein dependent and independent signaling pathways.[1][5]

G-Protein Dependent Signaling: The canonical signaling pathway for the 5-HT4 receptor is mediated by the Gs alpha subunit of its associated G-protein.[1] This activation leads to the stimulation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic adenosine (B11128) monophosphate (cAMP).[1][6] The second messenger cAMP then activates Protein Kinase A (PKA), which can phosphorylate various downstream targets, leading to modulation of gene expression and cellular function.[4][7]

G-protein dependent signaling cascade of the 5-HT4 receptor.

G-Protein Independent Signaling: Research has indicated that 5-HT4 receptor activation can also lead to the activation of the extracellular signal-regulated kinase (ERK) pathway in a G-protein-independent manner.[4][7] This alternative pathway is dependent on the activation of Src tyrosine kinase.[4][7] Upon agonist binding, the 5-HT4 receptor can interact with and activate Src, which then initiates a phosphorylation cascade involving MEK and ultimately ERK.[7] Activated ERK can then translocate to the nucleus to regulate gene expression related to neuronal plasticity.[4]

G-protein independent signaling of the 5-HT4 receptor via Src kinase.

Quantitative Data

Preclinical Data

(S)-PF-04995274 is a potent, high-affinity partial agonist for various human and rat 5-HT4 receptor splice variants.[3] The following tables summarize the in vitro binding affinities (Ki) and functional potencies (EC50) of the racemate PF-04995274.

Table 1: In Vitro Binding Affinity (Ki) of PF-04995274 [3]

Receptor Subtype	Ki (nM)
Human 5-HT4A	0.36
Human 5-HT4B	0.46
Human 5-HT4D	0.15
Human 5-HT4E	0.32
Rat 5-HT4S	0.30

Table 2: In Vitro Functional Potency (EC50) of PF-04995274 [3]

Receptor Subtype	EC50 (nM)
Human 5-HT4A	0.47
Human 5-HT4B	0.36
Human 5-HT4D	0.37
Human 5-HT4E	0.26
Rat 5-HT4S	0.59
Rat 5-HT4L	0.65
Rat 5-HT4E	0.62

Clinical Data: The RESTAND Study

The RESTAND study was a 7-day, double-blind, placebo-controlled trial involving 90 participants with unmedicated MDD.[4][8] Participants were randomized to receive either (S)-PF-04995274 (15 mg), citalopram (B1669093) (20 mg), or a placebo.[8]

Table 3: Effects on Observer- and Self-Reported Depression Scores [4]

Outcome Measure	(S)-PF-04995274 vs. Placebo	Citalopram vs. Placebo
Observer-Reported Depression	Significant Reduction	Significant Reduction
Self-Reported Depression	Significant Reduction	No Significant Change
Self-Reported Anxiety	Significant Reduction	No Significant Change
Negative Affect	Significant Reduction	No Significant Change

Note: The RESTAND study was not powered as a formal clinical trial to assess antidepressant efficacy, and these findings are considered preliminary.[4]

Table 4: Effects on Emotional Processing (Behavioral and fMRI) [4]

Endpoint	(S)-PF-04995274	Citalopram
Behavioral Negative Bias	No Change	Reduced accuracy and reaction time for negative faces
Amygdala Activity (fMRI)	No Change	Reduced left amygdala activation to emotional faces
Medial-Frontal Cortex Activation (fMRI)	Increased activation across valences	Valence-specific shifts in cortical regions

Experimental Protocols

Competitive Radioligand Binding Assay

This protocol describes a method to determine the binding affinity (Ki) of a test compound for the 5-HT4 receptor.

Workflow for a competitive radioligand binding assay.

Detailed Methodology: [5]

• Membrane Preparation:

  • HEK293 cells stably expressing the desired human or rat 5-HT4 receptor isoform are cultured to confluency.

  • Cells are harvested, washed with ice-cold phosphate-buffered saline (PBS), and pelleted by centrifugation.

  • The cell pellet is homogenized in a suitable buffer and centrifuged to isolate the cell membranes. The final membrane preparation is resuspended in assay buffer.

• Binding Assay:

  • The assay is performed in a 96-well plate format.

  • To each well, add:

    • A fixed concentration of radiolabeled 5-HT4 antagonist (e.g., [3H]GR113808).

    • Increasing concentrations of the unlabeled test compound ((S)-PF-04995274).

    • The cell membrane preparation.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled antagonist.

• Incubation and Filtration:

  • The plates are incubated at room temperature to allow the binding to reach equilibrium.

  • The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with bound radioligand.

  • The filters are washed with ice-cold buffer to remove unbound radioligand.

• Measurement and Analysis:

  • The radioactivity retained on the filters is measured using a scintillation counter.

  • The data are analyzed using non-linear regression to determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand).

  • The Ki value is calculated from the IC50 using the Cheng-Prusoff equation.

Facial Expression Recognition Task

This behavioral task is used to assess emotional processing biases.[4]

Detailed Methodology: [4][9][10]

• Stimuli:

  • Computer-generated images of faces displaying basic emotions (happiness, sadness, fear, anger, disgust, and surprise) at varying intensities (e.g., 20% to 100%).

  • The images are typically morphed from a neutral expression to a full emotional expression.

• Procedure:

  • Participants are seated in front of a computer screen.

  • On each trial, a face is presented that morphs from a neutral expression to an emotional one.

  • The participant's task is to identify the emotion being displayed as quickly and accurately as possible by pressing a corresponding key on a keyboard or button box.

• Data Collection:

  • Accuracy (correct emotion identified).

  • Reaction time (time from stimulus onset to response).

• Data Analysis:

  • Data are analyzed to determine if there are biases in the recognition of specific emotions (e.g., a negative bias where negative emotions are identified more quickly or accurately).

  • Changes in accuracy and reaction time before and after treatment are compared between the drug and placebo groups.

fMRI Implicit Emotional Face Processing Task

This task is designed to measure implicit neural responses to emotional stimuli.[4]

Experimental workflow for an fMRI study.

Detailed Methodology: [4]

• Task Design:

  • Participants are presented with images of emotional faces (e.g., fearful and happy) while in the fMRI scanner.

  • To ensure implicit processing, the explicit task is to identify a non-emotional feature of the face, such as the gender.

• fMRI Data Acquisition:

  • Data are acquired using a T2*-weighted echo-planar imaging (EPI) sequence sensitive to the blood-oxygen-level-dependent (BOLD) contrast.

  • A high-resolution T1-weighted structural scan is also acquired for anatomical reference.

• Data Preprocessing:

  • Standard fMRI preprocessing steps are applied, including:

    • Motion correction to adjust for head movement.

    • Slice timing correction to account for differences in acquisition time between slices.

    • Normalization to a standard brain template (e.g., MNI space).

    • Spatial smoothing to increase the signal-to-noise ratio.

• Statistical Analysis:

  • A general linear model (GLM) is used to model the BOLD signal changes associated with the presentation of different emotional faces.

  • Contrast images are generated to identify brain regions showing differential activation between conditions (e.g., emotional vs. neutral faces).

  • Group-level analyses are performed to compare brain activation between the treatment groups.

Conclusion

(S)-PF-04995274, a novel 5-HT4 receptor partial agonist, presents a promising and distinct pharmacological profile for the treatment of major depressive disorder.[4] Preclinical data indicate its high affinity and potency at the target receptor.[3] The preliminary findings from the RESTAND study suggest a potential for a more rapid onset of self-reported therapeutic effects compared to a traditional SSRI, and a unique neural mechanism of action characterized by increased medial-frontal cortex activation without direct modulation of amygdala activity.[4][11] These results provide a strong rationale for further investigation of (S)-PF-04995274 in larger, longer-term clinical trials to fully establish its efficacy and safety profile as a novel antidepressant. The continued exploration of 5-HT4 receptor agonists represents a valuable avenue for the development of new and improved treatments for MDD.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 5-Hydroxytryptamine4 Receptor Activation of the Extracellular Signal-regulated Kinase Pathway Depends on Src Activation but Not on G Protein or β-Arrestin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Human 5–HT4 and 5–HT7 Receptor Splice Variants: Are they Important? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-hydroxytryptamine 4 receptor activation of the extracellular signal-regulated kinase pathway depends on Src activation but not on G protein or beta-arrestin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medrxiv.org [medrxiv.org]
• 9. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 10. Emotion Recognition Task | Assess the perception of facial expressions [emotionrecognitiontask.com]
• 11. Structure and Function of Serotonin G protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]

(S)-PF-04995274 and Cognitive Enhancement: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is a potent and high-affinity partial agonist for the serotonin (B10506) 4 (5-HT4) receptor, a G-protein coupled receptor implicated in cognitive processes and mood regulation.[1] As the (S)-enantiomer of PF-04995274, this compound has garnered significant interest for its potential therapeutic applications in cognitive disorders and depression.[1][2] This technical guide provides a comprehensive overview of (S)-PF-04995274, detailing its pharmacological profile, mechanism of action, and the experimental methodologies used to characterize its effects on cognitive enhancement.

Pharmacological Profile

(S)-PF-04995274 acts as a partial agonist at 5-HT4 receptors. These receptors primarily couple to the Gs alpha subunit, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[3] This signaling cascade is crucial for modulating synaptic plasticity and neurotransmitter release, processes that are fundamental to learning and memory.[4]

Quantitative Data: Binding Affinity and Functional Potency

The following tables summarize the in vitro pharmacological data for PF-04995274, the racemate of (S)-PF-04995274.

Table 1: Receptor Binding Affinity (Ki) of PF-04995274 [3]

Receptor Subtype	Ki (nM)
Human 5-HT4A	0.36
Human 5-HT4B	0.46
Human 5-HT4D	0.15
Human 5-HT4E	0.32
Rat 5-HT4S	0.30

Table 2: Functional Potency (EC50) of PF-04995274 [3]

Receptor Subtype	EC50 (nM)
Human 5-HT4A	0.47
Human 5-HT4B	0.36
Human 5-HT4D	0.37
Human 5-HT4E	0.26
Rat 5-HT4S	0.59
Rat 5-HT4L	0.65
Rat 5-HT4E	0.62

Signaling Pathways

Activation of the 5-HT4 receptor by (S)-PF-04995274 initiates downstream signaling through G-protein dependent pathways. As a partial agonist, it activates these pathways to a submaximal level compared to a full agonist.[5]

Caption: (S)-PF-04995274 signaling pathway via 5-HT4R.

Experimental Protocols

In Vitro Assays

This assay determines the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor by measuring the displacement of a radiolabeled antagonist.[3]

• Materials:

  • Cell membranes from HEK293 or CHO cells stably expressing the human 5-HT4 receptor.

  • Radioligand: [3H]GR113808.

  • Test Compound: (S)-PF-04995274.

  • Non-specific binding control: Serotonin (10 µM).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • 96-well filter plates.

  • Scintillation counter.

• Procedure:

  • Incubate cell membranes with a fixed concentration of [3H]GR113808 and varying concentrations of (S)-PF-04995274 in the assay buffer.

  • Total binding is determined in the absence of the test compound, and non-specific binding is measured in the presence of a high concentration of serotonin.

  • After incubation, the mixture is filtered through the 96-well filter plates to separate bound from free radioligand.

  • The filters are washed, and the radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of (S)-PF-04995274.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

This assay determines the potency (EC50) of (S)-PF-04995274 in stimulating the production of cAMP.[3]

• Materials:

  • HEK293 or CHO cells stably expressing the 5-HT4 receptor.

  • Test Compound: (S)-PF-04995274.

  • Reference full agonist (e.g., Serotonin).

  • PDE inhibitor (e.g., IBMX).

  • Assay buffer.

  • cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

  • 384-well white opaque plates.

• Procedure:

  • Seed cells into 384-well plates and allow them to adhere overnight.

  • Pre-incubate cells with a PDE inhibitor to prevent cAMP degradation.

  • Add a dilution series of (S)-PF-04995274 or the reference full agonist to the wells.

  • Incubate the plate at 37°C for 30 minutes.

  • Lyse the cells and measure the intracellular cAMP concentration using the chosen detection method according to the manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Convert the raw assay signal for each sample to cAMP concentration.

  • Plot the cAMP concentration against the logarithm of the agonist concentration.

  • Fit a sigmoidal dose-response curve to the data to determine the EC50 and Emax values.

Caption: Workflow for a cell-based cAMP functional assay.

Clinical and Preclinical Studies

The RESTAND study was a double-blind, placebo-controlled trial investigating the early effects of (S)-PF-04995274 on emotional cognition in patients with unmedicated Major Depressive Disorder (MDD).[6]

• Participants: 90 participants with MDD.[6]

• Interventions: 7 days of treatment with either (S)-PF-04995274 (15 mg), citalopram (B1669093) (20 mg), or a placebo.[6]

• Assessments:

  • Behavioral: Facial expression recognition task.[6]

  • Neuroimaging: fMRI of implicit emotional face processing.[6]

  • Clinical: Observer- and self-reported symptoms of depression.[6]

• Key Findings:

  • (S)-PF-04995274 did not alter behavioral negative bias or amygdala activity, unlike citalopram.[6]

  • (S)-PF-04995274 increased medial-frontal cortex activation during the emotional faces task.[6]

  • Both active treatments reduced observer-rated depression severity compared to placebo.[6]

  • (S)-PF-04995274 also reduced self-reported depression, state anxiety, and negative affect.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. Explainable Depression Detection Based on Facial Expression Using LSTM on Attentional Intermediate Feature Fusion with Label Smoothing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. arxiv.org [arxiv.org]
• 6. medrxiv.org [medrxiv.org]

(S)-PF-04995274 and its Implications for Neurogenesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is the S-enantiomer of PF-04995274, a potent and high-affinity partial agonist for the serotonin (B10506) 4 receptor (5-HT4R).[1] Initially investigated for its potential in treating cognitive deficits associated with Alzheimer's disease, the mechanism of action of (S)-PF-04995274 centers on its ability to modulate serotonergic pathways, which are increasingly implicated in the regulation of adult neurogenesis.[1][2] This technical guide provides a comprehensive overview of the pharmacological profile of (S)-PF-04995274, the signaling pathways it influences, and its potential effects on neurogenesis, supported by quantitative data and detailed experimental protocols.

Pharmacological Profile of (S)-PF-04995274

(S)-PF-04995274 is characterized by its high affinity and functional potency at various human and rat 5-HT4 receptor isoforms. As a partial agonist, it activates the receptor to a submaximal level compared to a full agonist.[3]

Data Presentation: Binding Affinity and Functional Potency

The following tables summarize the quantitative data for the binding affinity (Ki) and functional potency (EC50) of (S)-PF-04995274.

Receptor Isoform	Species	Ki (nM)
5-HT4A	Human	0.36
5-HT4B	Human	0.46
5-HT4D	Human	0.15
5-HT4E	Human	0.32
5-HT4S	Rat	0.30
Data represents experimental values from radioligand displacement assays.[3]

Receptor Isoform	Species	EC50 (nM)
5-HT4A	Human	0.47
5-HT4B	Human	0.36
5-HT4D	Human	0.37
5-HT4E	Human	0.26
5-HT4S	Rat	0.59
5-HT4L	Rat	0.65
5-HT4E	Rat	0.62
Data determined through functional cAMP assays.[3]

Signaling Pathways and Effects on Neurogenesis

Activation of the 5-HT4 receptor by (S)-PF-04995274 primarily initiates a G-protein dependent signaling cascade.[1] This pathway is strongly linked to cellular processes that underpin neurogenesis.

Canonical 5-HT4 Receptor Signaling Pathway

The primary signaling mechanism involves the Gs alpha subunit of the associated G-protein, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[1] Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates the cAMP response element-binding protein (CREB). Activated CREB is a transcription factor that promotes the expression of genes crucial for neuronal survival and plasticity, most notably Brain-Derived Neurotrophic Factor (BDNF).[4]

5-HT4R signaling pathway activated by (S)-PF-04995274.

Impact on Adult Neurogenesis

Quantitative Data on Neurogenesis from 5-HT4 Agonist Studies

Compound	Model	Effect on Proliferation	Effect on Differentiation/Survival
RS67333	Naive Rats	Increased number of newborn cells in the dentate gyrus.[6]	Facilitates maturation of newborn neurons.[6]
Mosapride	Guinea Pigs	-	Enhances reconstruction of enteric neural circuits.[7]
RS67506	Postnatal Mouse ENSCs	Significantly increases proliferation of neurons and neural crest cells.[8]	Significantly increases neuronal density and differentiation into CGRP-expressing neurons.[8]

Experimental Protocols

The following section details a generalized in vivo protocol for assessing the effects of a 5-HT4 agonist, such as (S)-PF-04995274, on adult hippocampal neurogenesis.

Workflow for In Vivo Neurogenesis Assessment

Experimental workflow for assessing in vivo neurogenesis.

Detailed Methodology

1. Animal Model and Drug Administration

• Animals: Adult male C57BL/6 mice (8-10 weeks old) are commonly used.

• Housing: Animals should be housed under standard laboratory conditions with ad libitum access to food and water.

• Drug Formulation: (S)-PF-04995274 is dissolved in a suitable vehicle (e.g., saline or a solution containing a small percentage of DMSO and Tween 80).

• Administration: The compound or vehicle is administered daily for a predetermined period (e.g., 14-28 days) via an appropriate route (e.g., intraperitoneal injection or oral gavage).

2. Labeling of Proliferating Cells (BrdU Administration)

• Purpose: To label cells undergoing DNA synthesis (S-phase of the cell cycle).

• Reagent: 5-bromo-2'-deoxyuridine (B1667946) (BrdU) dissolved in sterile saline.

• Protocol for Proliferation: A single intraperitoneal injection of BrdU (e.g., 50 mg/kg) is administered a few hours before the final drug administration.[2]

• Protocol for Cell Survival: Daily BrdU injections are given for the first 5-7 days of the drug treatment period.[2]

3. Tissue Collection and Processing

• Perfusion: At the end of the treatment period, animals are deeply anesthetized and transcardially perfused with saline followed by 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

• Brain Extraction and Post-fixation: Brains are extracted and post-fixed in 4% PFA overnight at 4°C.

• Cryoprotection: Brains are transferred to a 30% sucrose (B13894) solution in PBS for cryoprotection.

• Sectioning: Coronal sections of the hippocampus (e.g., 40 µm thick) are cut using a cryostat or vibratome.

4. Immunohistochemistry

• Markers:

  • Proliferation: Ki67 (an endogenous marker of cell proliferation) or BrdU.

  • Immature Neurons: Doublecortin (DCX).

• General Protocol:

  • Antigen Retrieval (for Ki67): Sections are heated in a citrate (B86180) buffer.

  • DNA Denaturation (for BrdU): Sections are incubated in hydrochloric acid (e.g., 2N HCl) to expose the BrdU epitope.[8]

  • Blocking: Sections are incubated in a blocking solution (e.g., PBS with Triton X-100 and normal serum) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Sections are incubated with primary antibodies against the markers of interest (e.g., rat anti-BrdU, rabbit anti-Ki67, goat anti-DCX) overnight at 4°C.[9][10]

  • Secondary Antibody Incubation: Sections are incubated with appropriate fluorescently labeled secondary antibodies.

  • Counterstaining and Mounting: Sections are often counterstained with a nuclear stain (e.g., DAPI) and mounted on slides with an anti-fade mounting medium.

5. Microscopy and Quantification

• Imaging: Sections are imaged using a confocal or fluorescence microscope.

• Quantification: The number of labeled cells (e.g., BrdU-positive, Ki67-positive, or DCX-positive cells) in the dentate gyrus of the hippocampus is quantified using stereological methods to ensure unbiased estimation.

Conclusion

(S)-PF-04995274, as a potent 5-HT4 receptor partial agonist, holds significant potential for modulating neuroplasticity. The established signaling pathway downstream of 5-HT4 receptor activation, involving cAMP, PKA, CREB, and BDNF, provides a strong mechanistic basis for its pro-neurogenic effects. While direct quantitative data for (S)-PF-04995274's impact on neurogenesis is yet to be widely published, the consistent findings with other 5-HT4 agonists strongly suggest a therapeutic potential in conditions associated with impaired neurogenesis, such as depression and cognitive disorders. The detailed experimental protocols provided herein offer a framework for the further investigation and characterization of (S)-PF-04995274 and similar compounds in the context of neurogenesis research and drug development.

References

• 1. Prucalopride exerts neuroprotection in human enteric neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of Adult Neurogenesis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BrdU immunohistochemistry for studying adult neurogenesis: paradigms, pitfalls, limitations, and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The 5-hydroxytryptamine 4 Receptor Agonist-induced Actions and Enteric Neurogenesis in the Gut - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Translating the promise of 5HT4 receptor agonists for the treatment of depression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid Anxiolytic Effects of a 5-HT4 Receptor Agonist Are Mediated by a Neurogenesis-Independent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BrdU assay for neurogenesis in rodents | Springer Nature Experiments [experiments.springernature.com]
• 8. Immunohistochemistry Techniques to Analyze Cellular Proliferation and Neurogenesis in Rats using the Thymidine Analog BrdU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Immature Doublecortin-Positive Hippocampal Neurons Are Important for Learning But Not for Remembering - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uvic.ca [uvic.ca]

(S)-PF-04995274: A Deep Dive into its Role in Synaptic Plasticity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the 5-HT4 receptor partial agonist, (S)-PF-04995274, with a specific focus on its established and potential roles in modulating synaptic plasticity. While direct electrophysiological data on the effects of (S)-PF-04995274 on long-term potentiation (LTP) and long-term depression (LTD) are not extensively available in the public domain, this document synthesizes its known mechanism of action with the broader understanding of 5-HT4 receptor function in synaptic plasticity to offer a detailed perspective for researchers and drug developers.

Core Compound Identity and Mechanism of Action

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274 and functions as a potent and high-affinity partial agonist for the serotonin (B10506) 4 receptor (5-HT4R). The 5-HT4 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαs subunit. Upon agonist binding, this initiates a signaling cascade that activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. This elevation in cAMP can, in turn, influence a variety of cellular processes, including gene expression and the modulation of synaptic plasticity.

Quantitative Data Summary

The following tables summarize the available quantitative data for (S)-PF-04995274, detailing its binding affinity and functional potency at various 5-HT4 receptor isoforms.

Table 1: Binding Affinity (Ki) of (S)-PF-04995274 for Human and Rat 5-HT4 Receptor Isoforms

Receptor Isoform	Species	Ki (nM)
5-HT4A	Human	0.36
5-HT4B	Human	0.46
5-HT4D	Human	0.15
5-HT4E	Human	0.32
5-HT4S	Rat	0.30

Table 2: Functional Potency (EC50) of (S)-PF-04995274 for Human and Rat 5-HT4 Receptor Isoforms

Receptor Isoform	Species	EC50 (nM)
5-HT4A	Human	0.47
5-HT4B	Human	0.36
5-HT4D	Human	0.37
5-HT4E	Human	0.26
5-HT4S	Rat	0.59
5-HT4L	Rat	0.65
5-HT4E	Rat	0.62

Role in Synaptic Plasticity: An Evidence-Based Postulation

While direct experimental evidence for (S)-PF-04995274's effect on LTP and LTD is limited, its mechanism of action via 5-HT4 receptor agonism and subsequent cAMP elevation provides a strong basis for its involvement in synaptic plasticity. Research on other 5-HT4 receptor agonists, such as RS 67333 and prucalopride, has demonstrated complex and often region-specific effects on synaptic plasticity in the hippocampus.

Activation of 5-HT4 receptors has been shown to:

• Modulate Long-Term Potentiation (LTP): The effect of 5-HT4 receptor activation on LTP appears to be dependent on the specific hippocampal subfield and the stimulation protocol used.[1] Some studies report that 5-HT4 agonists have no direct effect on LTP induction, while others suggest they can facilitate LTP under certain conditions.[1] For instance, in the CA1 region, the 5-HT4 agonist RS67333 did not affect high-frequency stimulation-induced LTP but significantly decreased LTP induced by theta-burst stimulation, an effect that was dependent on the GABAergic system.[2]

• Influence Long-Term Depression (LTD): 5-HT4 receptor activation has been shown to prevent LTD in the main hippocampal subfields.[1]

• Alter AMPA Receptor-Mediated Synaptic Transmission: Preclinical studies have indicated that PF-04995274, along with other 5-HT4R agonists, can alter AMPA receptor-mediated synaptic transmission in the CA3 region of the hippocampus.[3]

Given that (S)-PF-04995274 is a potent 5-HT4R partial agonist that increases intracellular cAMP, it is plausible that it exerts similar modulatory effects on synaptic plasticity. The activation of the cAMP signaling pathway is a well-established mechanism for enhancing synaptic strength and facilitating LTP.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key signaling pathway of (S)-PF-04995274, a hypothesized model of its role in synaptic plasticity, and a typical experimental workflow for studying LTP.

(S)-PF-04995274 Signaling Pathway

Hypothesized Role in Synaptic Plasticity

Typical LTP Experimental Workflow

Detailed Experimental Protocols

Protocol 1: Cell-Based cAMP Functional Assay

Objective: To determine the functional potency (EC50) of (S)-PF-04995274 in stimulating cAMP production via the 5-HT4 receptor.

Materials:

• HEK293 cells stably expressing the desired 5-HT4 receptor isoform.

• Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin).

• 96-well plates.

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX).

• (S)-PF-04995274.

• Vehicle control (e.g., DMSO).

• cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based).

• Lysis buffer.

Methodology:

• Cell Culture and Seeding: Culture HEK293 cells expressing the 5-HT4 receptor in appropriate media. Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of (S)-PF-04995274 in assay buffer.

• Assay Procedure: a. Wash the cells with assay buffer. b. Pre-incubate the cells with a PDE inhibitor (e.g., 100 µM IBMX) for 15-30 minutes at 37°C to prevent cAMP degradation. c. Add the various concentrations of (S)-PF-04995274 or vehicle control to the wells. d. Incubate the plate at 37°C for a specified time (e.g., 15-30 minutes) to allow for agonist-induced cAMP accumulation.

• Cell Lysis and cAMP Detection: a. Terminate the stimulation by adding lysis buffer to the wells. b. Measure the intracellular cAMP concentration using a suitable cAMP detection kit according to the manufacturer's instructions.

• Data Analysis: a. Plot the cAMP concentration against the log of the (S)-PF-04995274 concentration. b. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Protocol 2: In Vitro Electrophysiology - Long-Term Potentiation (LTP) in Hippocampal Slices

Objective: To investigate the effect of (S)-PF-04995274 on LTP at the Schaffer collateral-CA1 synapse in acute hippocampal slices.

Materials:

• Adult rodent (e.g., rat or mouse).

• Vibratome.

• Artificial cerebrospinal fluid (ACSF) saturated with 95% O2 / 5% CO2.

• Recording chamber with perfusion system.

• Glass microelectrodes.

• Stimulator and recording amplifier.

• Data acquisition system.

• (S)-PF-04995274.

• Vehicle control.

Methodology:

• Slice Preparation: a. Anesthetize and decapitate the animal. b. Rapidly dissect the brain and place it in ice-cold, oxygenated ACSF. c. Prepare 300-400 µm thick transverse hippocampal slices using a vibratome. d. Allow the slices to recover in oxygenated ACSF at room temperature for at least 1 hour.

• Electrophysiological Recording: a. Transfer a slice to the recording chamber and perfuse with oxygenated ACSF at a constant flow rate. b. Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording: a. Deliver single baseline stimuli at a low frequency (e.g., 0.05 Hz) for at least 20 minutes to establish a stable baseline of synaptic transmission.

• Drug Application: a. Switch the perfusion to ACSF containing a known concentration of (S)-PF-04995274 or vehicle. b. Continue baseline stimulation for another 20-30 minutes to observe any effects of the compound on basal synaptic transmission.

• LTP Induction: a. Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds).

• Post-Induction Recording: a. Continue recording fEPSPs at the baseline stimulation frequency for at least 60 minutes to monitor the potentiation of synaptic strength.

• Data Analysis: a. Measure the slope of the fEPSP. b. Normalize the fEPSP slope to the pre-HFS baseline. c. Compare the magnitude and stability of LTP between the (S)-PF-04995274-treated and vehicle-treated groups.

Conclusion

(S)-PF-04995274 is a potent partial agonist of the 5-HT4 receptor with a well-defined mechanism of action involving the stimulation of the cAMP signaling pathway. While direct evidence of its effects on synaptic plasticity from dedicated electrophysiology studies is not yet widely published, its pharmacological profile and the known role of 5-HT4 receptor activation in modulating LTP and LTD strongly suggest its potential as a modulator of synaptic plasticity. The clinical findings from the RESTAND study, which indicate pro-cognitive and mood-enhancing effects, further support the relevance of its mechanism in neural plasticity.[4][5] Further preclinical research, particularly in vitro and in vivo electrophysiological studies, is warranted to fully elucidate the specific role of (S)-PF-04995274 in synaptic plasticity and its therapeutic potential for cognitive and mood disorders.

References

• 1. Translating the promise of 5HT4 receptor agonists for the treatment of depression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interplay between 5-HT4 Receptors and GABAergic System within CA1 Hippocampal Synaptic Plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Serotonin type IV receptor agonists — Briana K. Chen, Ph.D. | Developing Sex-Specific Interventions for Psychiatric Disorders [brianakchen.com]
• 4. benchchem.com [benchchem.com]
• 5. medrxiv.org [medrxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols for (S)-PF-04995274 In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction and Important Clarification

Initial inquiries may misidentify (S)-PF-04995274 as a glucokinase activator. However, extensive research has demonstrated that (S)-PF-04995274 is a potent and selective partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R) .[1][2][3] This document provides detailed in vitro assay protocols to characterize the pharmacological activity of (S)-PF-04995274 at the 5-HT4 receptor.

The primary mechanism of action for (S)-PF-04995274 is binding to and activating 5-HT4 receptors, which are G-protein coupled receptors (GPCRs).[1][2] This activation primarily occurs through the Gαs subunit, stimulating adenylyl cyclase to increase intracellular levels of cyclic AMP (cAMP).[1][2] This signaling cascade can influence a variety of cellular processes.[1]

Data Presentation

The following tables summarize the quantitative data for the racemic mixture PF-04995274, of which (S)-PF-04995274 is the (S)-enantiomer.[1][2]

Table 1: Receptor Binding Affinity (Kᵢ) of PF-04995274 [4]

Receptor Subtype	Kᵢ (nM)
Human 5-HT4A	0.36
Human 5-HT4B	0.46
Human 5-HT4D	0.15
Human 5-HT4E	0.32
Rat 5-HT4S	0.30

Table 2: Functional Potency (EC₅₀) of PF-04995274 [4]

Receptor Subtype	EC₅₀ (nM)
Human 5-HT4A	0.47
Human 5-HT4B	0.36
Human 5-HT4D	0.37
Human 5-HT4E	0.26
Rat 5-HT4S	0.59
Rat 5-HT4L	0.65
Rat 5-HT4E	0.62

Signaling Pathway

The diagram below illustrates the signaling cascade initiated by the binding of (S)-PF-04995274 to the 5-HT4 receptor.

Signaling pathway of (S)-PF-04995274 via the 5-HT4 receptor.

Experimental Protocols

Receptor Binding Assay

This protocol is designed to determine the binding affinity (Kᵢ) of (S)-PF-04995274 for the 5-HT4 receptor by measuring the displacement of a radiolabeled antagonist.[2]

Objective: To determine the Kᵢ of (S)-PF-04995274 at the 5-HT4 receptor.

Materials:

• Cell membranes from a cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).[2]

• Radiolabeled 5-HT4 receptor antagonist (e.g., [³H]GR113808).

• (S)-PF-04995274.

• Non-labeled competing ligand (e.g., serotonin).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter and fluid.

Procedure:

• Prepare a dilution series of (S)-PF-04995274 in the assay buffer.

• In a 96-well plate, combine the cell membranes, the radiolabeled antagonist at a fixed concentration (typically at or below its Kₔ), and varying concentrations of (S)-PF-04995274.

• Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of a non-labeled competing ligand).

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

Data Analysis:

• Calculate the specific binding at each concentration of (S)-PF-04995274 by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the log concentration of (S)-PF-04995274.

• Fit the data to a one-site competition binding model using non-linear regression to determine the IC₅₀ value (the concentration of (S)-PF-04995274 that inhibits 50% of the specific binding of the radioligand).

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Functional Assay: cAMP Accumulation

This protocol measures the ability of (S)-PF-04995274 to stimulate the production of cAMP, a key second messenger in the 5-HT4 receptor signaling pathway.[2][5]

Objective: To determine the EC₅₀ and maximal efficacy of (S)-PF-04995274 in stimulating cAMP production.[2]

Materials:

• A cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).[2]

• Cell culture medium.

• (S)-PF-04995274.

• Reference full 5-HT4 agonist (e.g., serotonin).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.[5]

• Assay buffer.

• cAMP detection kit (e.g., HTRF, ELISA, or fluorescence-based).

• 384-well white opaque plates.[2]

Procedure:

Workflow for a cell-based cAMP functional assay.

Detailed Methodology:

• Cell Seeding: Seed the cells into 384-well plates at an appropriate density and allow them to attach overnight.[2]

• Compound Preparation: Prepare a serial dilution of (S)-PF-04995274 and the reference full agonist in assay buffer containing a PDE inhibitor.[2]

• Cell Treatment: Remove the culture medium from the cells and add the compound dilutions.[2]

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes) to allow for agonist-induced cAMP accumulation.[2][5]

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration using the chosen detection kit according to the manufacturer's instructions.[2][5]

Data Analysis:

• Generate a standard curve using known concentrations of cAMP.

• Convert the raw data (e.g., fluorescence or luminescence) to cAMP concentrations using the standard curve.

• Plot the cAMP concentration as a function of the log concentration of (S)-PF-04995274.

• Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC₅₀ value (the concentration of (S)-PF-04995274 that produces 50% of its maximal response).

• The maximal effect (Eₘₐₓ) can also be determined from this curve and compared to that of a full agonist to confirm partial agonism.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for (S)-PF-04995274: A Selective 5-HT4 Receptor Partial Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is a potent and high-affinity partial agonist of the serotonin (B10506) 4 (5-HT4) receptor.[1][2] As the S-enantiomer of PF-04995274, this compound has been characterized across various human and rat 5-HT4 receptor splice variants and is noted for its potential in investigating cognitive disorders associated with conditions like Alzheimer's disease.[1][2] These application notes provide detailed protocols for key cell-based functional assays to characterize the pharmacological activity of (S)-PF-04995274, focusing on its mechanism of action at the 5-HT4 receptor.

Mechanism of Action

(S)-PF-04995274 functions as a partial agonist at 5-HT4 receptors, which are G-protein coupled receptors (GPCRs) primarily linked to the Gs alpha subunit.[3][4] Upon activation by an agonist, the 5-HT4 receptor stimulates adenylyl cyclase, leading to an increase in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[1][4] As a partial agonist, (S)-PF-04995274 activates this pathway to a submaximal level compared to a full agonist.[1]

Data Presentation

The following tables summarize the quantitative data for the binding affinity (Ki) and functional potency (EC50) of (S)-PF-04995274 at various 5-HT4 receptor isoforms.

Table 1: Binding Affinity (Ki) of (S)-PF-04995274 for Human and Rat 5-HT4 Receptor Isoforms [1]

Receptor Isoform	Species	Ki (nM)
5-HT4A	Human	0.36
5-HT4B	Human	0.46
5-HT4D	Human	0.15
5-HT4E	Human	0.32
5-HT4S	Rat	0.30
Data sourced from radioligand displacement assays.[1]

Table 2: Functional Potency (EC50) of (S)-PF-04995274 at Human and Rat 5-HT4 Receptor Isoforms [1]

Receptor Isoform	Species	EC50 (nM)
5-HT4A	Human	0.47
5-HT4B	Human	0.36
5-HT4D	Human	0.37
5-HT4E	Human	0.26
5-HT4S	Rat	0.59
5-HT4L	Rat	0.65
5-HT4E	Rat	0.62
Data determined through functional cAMP assays.[1]

Signaling Pathway Diagram

Caption: G-protein dependent signaling cascade of the 5-HT4 receptor.

Experimental Protocols

Radioligand Displacement Assay for Binding Affinity (Ki) Determination

Objective: To determine the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor by measuring the displacement of a radiolabeled antagonist.[4]

Materials:

• Cell membranes from a cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).[4]

• Radiolabeled 5-HT4 receptor antagonist (e.g., [3H]GR113808).

• (S)-PF-04995274.

• Non-specific binding control: A high concentration of a high-affinity 5-HT4R ligand (e.g., 10 µM Serotonin).[4]

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).[4]

• 96-well filter plates.[4]

• Scintillation cocktail.[4]

• Scintillation counter.[4]

Procedure:

• Prepare a serial dilution of (S)-PF-04995274 in the assay buffer.

• In a 96-well filter plate, combine the cell membranes, the radioligand at a concentration close to its dissociation constant (Kd), and one of the following: (S)-PF-04995274 at various concentrations, assay buffer for total binding, or the non-specific binding control.[4]

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach binding equilibrium.

• Terminate the incubation by rapid filtration through the filter plate, followed by washing with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Quantify the radioactivity in each well using a scintillation counter.

• Calculate the specific binding at each concentration of (S)-PF-04995274 by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (the concentration of (S)-PF-04995274 that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Functional Assay

Objective: To determine the EC50 and maximal efficacy of (S)-PF-04995274 in stimulating cAMP production.[4]

Materials:

• A cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).[4]

• Cell culture medium.

• (S)-PF-04995274.

• A phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.[1]

• Vehicle control (e.g., DMSO).[1]

• A commercially available cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based).

• Lysis buffer (often included in the cAMP kit).[1]

• 96-well or 384-well cell culture plates.

Procedure:

• Cell Plating: Seed the 5-HT4 receptor-expressing cells into 96- or 384-well plates at an appropriate density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of (S)-PF-04995274 in assay buffer or cell culture medium. Also, prepare a solution of the PDE inhibitor.

• Pre-incubation: Pre-incubate the cells with the PDE inhibitor for a short period (e.g., 10-30 minutes) at 37°C.[1]

• Stimulation: Add the different concentrations of (S)-PF-04995274 or vehicle control to the wells.

• Incubate the plate at 37°C for a specified time (e.g., 15-30 minutes) to allow for agonist-induced cAMP accumulation.[1]

• Cell Lysis and cAMP Detection: Terminate the stimulation by adding the lysis buffer provided in the cAMP detection kit.[1]

• Follow the manufacturer's instructions for the cAMP detection kit to measure the amount of cAMP in each well.

• Data Analysis: Plot the cAMP levels against the logarithm of the (S)-PF-04995274 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for (S)-PF-04995274 Radioligand Binding Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is a potent and high-affinity partial agonist for the serotonin (B10506) 4 (5-HT4) receptor.[1][2] As the S-enantiomer of PF-04995274, this compound has demonstrated brain penetrance, making it a significant candidate for research into cognitive disorders, including Alzheimer's disease.[2] This document provides a detailed protocol for a competitive radioligand binding assay to determine the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor. This assay is a fundamental tool for characterizing the interaction of this compound with its target receptor.

Radioligand binding assays are a cornerstone in pharmacology for quantifying the binding of a ligand to its receptor.[3][4] The competitive binding format described here measures the ability of the unlabeled test compound, (S)-PF-04995274, to displace a radioactively labeled ligand from the 5-HT4 receptor.[1] This allows for the determination of the compound's inhibitory constant (Ki), a measure of its binding affinity.

Quantitative Data Summary

The binding affinity (Ki) and functional potency (EC50) of (S)-PF-04995274 have been characterized for various human and rat 5-HT4 receptor isoforms. This data, crucial for understanding the compound's pharmacological profile, is summarized in the tables below.

Table 1: Binding Affinity (Ki) of (S)-PF-04995274 for Human and Rat 5-HT4 Receptor Isoforms [1]

Species	Receptor Isoform	Ki (nM)
Human	5-HT4A	0.36
Human	5-HT4B	0.46
Human	5-HT4D	0.15
Human	5-HT4E	0.32
Rat	5-HT4S	0.30

Data represents experimental values from radioligand displacement assays.[1]

Table 2: Functional Potency (EC50) of (S)-PF-04995274 at Human and Rat 5-HT4 Receptor Isoforms [1]

Species	Receptor Isoform	EC50 (nM)
Human	5-HT4A	0.47
Human	5-HT4B	0.36
Human	5-HT4D	0.37
Human	5-HT4E	0.26
Rat	5-HT4S	0.59
Rat	5-HT4L	0.65
Rat	5-HT4E	0.62

Data determined through functional cAMP assays.[1]

Signaling Pathway

Activation of the 5-HT4 receptor, a Gs-protein-coupled receptor (GPCR), by an agonist such as (S)-PF-04995274, initiates a cascade of intracellular events.[2][5] Upon agonist binding, the Gs alpha subunit dissociates and activates adenylyl cyclase.[2] This enzyme then catalyzes the conversion of ATP to cyclic AMP (cAMP).[2] The subsequent increase in intracellular cAMP leads to the activation of Protein Kinase A (PKA).[2] PKA can then phosphorylate various downstream targets, influencing processes related to neuronal plasticity and survival.[2] Additionally, 5-HT4 receptor signaling can involve the activation of the Extracellular signal-regulated kinase (ERK) pathway.[2]

5-HT4 Receptor Signaling Cascade

Experimental Protocol: Radioligand Binding Assay

This protocol details a competitive radioligand binding assay to determine the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor.

Materials

• Cell Membranes: Prepared from a cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [³H]GR113808 (a 5-HT4 receptor antagonist).

• (S)-PF-04995274: Unlabeled test compound.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a high-affinity 5-HT4 receptor ligand, such as serotonin (5-HT).

• Lysis Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA, with protease inhibitor cocktail (pH 7.4).[6]

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA (pH 7.4).[6]

• Wash Buffer: Ice-cold Assay Buffer.

• Scintillation Cocktail.

• 96-well Filter Plates: (e.g., GF/C filters presoaked in 0.3% polyethyleneimine).[6]

• Scintillation Counter.

• Protein Assay Kit: (e.g., BCA assay).[6]

Methods

1. Membrane Preparation [6][7]

• Harvest cells expressing the 5-HT4 receptor and pellet them by centrifugation.

• Resuspend the cell pellet in 20 volumes of cold Lysis Buffer.

• Homogenize the cell suspension on ice.

• Centrifuge the homogenate at 1,000 x g for 3 minutes at 4°C to remove nuclei and large debris.

• Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes.

• Discard the supernatant and resuspend the membrane pellet in fresh Lysis Buffer.

• Repeat the centrifugation step (step 5).

• Resuspend the final pellet in Assay Buffer (or a storage buffer containing a cryoprotectant like 10% sucrose (B13894) for long-term storage at -80°C).

• Determine the protein concentration of the membrane preparation using a protein assay.

2. Radioligand Binding Assay [6]

• Prepare a serial dilution of (S)-PF-04995274 in Assay Buffer.

• In a 96-well plate, set up the following in a final volume of 250 µL per well:

  • Total Binding: 150 µL of membrane preparation (typically 50-120 µg of protein for tissue or 3-20 µg for cells), 50 µL of [³H]GR113808 (at a concentration near its Kd), and 50 µL of Assay Buffer.

  • Non-specific Binding: 150 µL of membrane preparation, 50 µL of [³H]GR113808, and 50 µL of the non-specific binding control (e.g., 10 µM serotonin).

  • Competitive Binding: 150 µL of membrane preparation, 50 µL of [³H]GR113808, and 50 µL of each concentration of (S)-PF-04995274.

• Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the pre-soaked 96-well filter plates using a cell harvester.

• Wash the filters four times with ice-cold Wash Buffer to remove unbound radioligand.

• Dry the filters for 30 minutes at 50°C.

• Add scintillation cocktail to each well.

• Quantify the bound radioactivity using a scintillation counter.

Data Analysis

• Calculate Specific Binding: Subtract the non-specific binding (counts per minute, CPM) from the total binding (CPM) and from the competitive binding CPM at each concentration of (S)-PF-04995274.

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the (S)-PF-04995274 concentration.

• Determine IC50: Use non-linear regression analysis to fit a sigmoidal curve to the data and determine the IC50 value, which is the concentration of (S)-PF-04995274 that inhibits 50% of the specific binding of the radioligand.

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation:[1][8] Ki = IC50 / (1 + ([L]/Kd)) Where:

  • [L] is the concentration of the radioligand ([³H]GR113808) used in the assay.

  • Kd is the dissociation constant of the radioligand for the 5-HT4 receptor (this should be determined in a separate saturation binding experiment).

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Radioligand Binding Methods for Membrane Preparations and Intact Cells | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Structure and Function of Serotonin G protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. resources.revvity.com [resources.revvity.com]
• 8. Canadian Society of Pharmacology and Therapeutics (CSPT) - Cheng-Prusoff Equation [pharmacologycanada.org]

Application Notes and Protocols for (S)-PF-04995274 In Vivo Dosing in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is the S-enantiomer of PF-04995274, a potent and selective partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4).[1] The 5-HT4 receptor is a G-protein coupled receptor that, upon activation, is hypothesized to modulate neurotransmitter release and enhance synaptic plasticity.[2] These mechanisms are implicated in cognitive function and mood regulation, making (S)-PF-04995274 a compound of interest for neurological and psychiatric research.

This document provides detailed application notes and protocols for the in vivo administration of (S)-PF-04995274 in mouse models, based on available preclinical data for the racemate and general practices for this class of compounds. It is important to note that specific public domain data on the in vivo dosing and pharmacokinetics of the (S)-enantiomer in mice is limited. Therefore, the following recommendations should be considered as a starting point for study design and optimization.

Signaling Pathway

Activation of the 5-HT4 receptor by an agonist like (S)-PF-04995274 is understood to initiate downstream signaling through G-protein dependent pathways. The canonical pathway involves the Gs alpha subunit, leading to the production of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[2]

Caption: Hypothesized Signaling Pathway of (S)-PF-04995274.

Quantitative Data Summary

While specific preclinical pharmacokinetic data for (S)-PF-04995274 in mice are not publicly available, the following table provides recommended starting doses based on literature for the racemate, PF-04995274.[1][3] Dose-ranging studies are highly recommended to determine the optimal dose for specific mouse models and experimental paradigms.

Administration Route	Recommended Starting Dose Range (for racemate PF-04995274)	Vehicle
Intravenous (IV)	3 - 10 mg/kg[3]	Saline or other appropriate vehicle
Oral (PO)	1 - 50 mg/kg (dose-ranging study suggested)[3]	0.5% Carboxymethylcellulose (CMC) in sterile water[3]

Experimental Protocols

Formulation of (S)-PF-04995274 for Oral Administration

(S)-PF-04995274 is a lipophilic compound with poor water solubility, necessitating formulation as a suspension for oral administration.[3]

Materials:

• (S)-PF-04995274 powder

• 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water

• Mortar and pestle (optional)

• Magnetic stirrer and stir bar

• Weighing scale

• Appropriate volumetric flasks and containers

Procedure:

• Calculate the required amount of (S)-PF-04995274 and vehicle based on the desired concentration and the number and weight of the animals to be dosed.

• Weigh the precise amount of (S)-PF-04995274 powder.

• If necessary, use a mortar and pestle to reduce the particle size of the powder for a more uniform suspension.

• In a suitable container, create a paste by adding a small amount of the 0.5% CMC vehicle to the (S)-PF-04995274 powder.

• Gradually add the remaining vehicle while continuously stirring with a magnetic stirrer.

• Continue stirring for a minimum of 30 minutes to ensure a homogenous suspension.

• Crucially, the suspension must be continuously stirred or vortexed immediately before each animal is dosed to maintain homogeneity.

Protocol 1: Oral Gavage Administration in Mice

Caption: Experimental Workflow for Oral Gavage.

Procedure:

• Prepare the (S)-PF-04995274 suspension as described above.

• Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to facilitate the passage of the gavage needle.

• Measure the appropriate length for gavage needle insertion by holding the needle alongside the mouse, with the tip at the mouse's mouth and the end at the last rib. Mark the needle at the level of the mouse's nose.

• Insert the ball-tipped gavage needle into the esophagus. Do not force the needle; if resistance is met, withdraw and re-insert gently.

• Slowly administer the calculated volume of the suspension.

• Gently withdraw the gavage needle.

• Return the mouse to its cage and monitor for any signs of respiratory distress or discomfort.

Protocol 2: Intravenous (Tail Vein) Injection in Mice

Caption: Experimental Workflow for IV Injection.

Procedure:

• Prepare a sterile, injectable solution of (S)-PF-04995274 in a suitable vehicle (e.g., saline). Ensure the compound is fully dissolved.

• Warm the mouse's tail using a heat lamp or warm water to dilate the lateral tail veins.

• Place the mouse in a suitable restrainer.

• Identify one of the lateral tail veins.

• Insert a small gauge needle (e.g., 27-30G) into the vein.

• Slowly inject the calculated volume of the solution.

• Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

• Return the mouse to its cage and monitor for any adverse reactions.

Potential Applications in Mouse Models

Based on the pro-cognitive effects of 5-HT4 receptor agonists, (S)-PF-04995274 could be investigated in various mouse models of cognitive impairment and mood disorders.

Cognitive Enhancement:

• Scopolamine-induced amnesia: To assess the ability of (S)-PF-04995274 to reverse cholinergic deficits in learning and memory.[2]

• Novel Object Recognition (NOR) test: To evaluate effects on recognition memory.[2]

• Morris Water Maze (MWM): To assess spatial learning and memory.[2]

• Models of Alzheimer's Disease: To investigate potential disease-modifying or symptomatic benefits.

Mood Regulation:

• Forced Swim Test (FST) and Tail Suspension Test (TST): To screen for antidepressant-like activity.

• Chronic stress models: To evaluate prophylactic or therapeutic effects on stress-induced behavioral changes.

Conclusion

While specific in vivo dosing protocols for (S)-PF-04995274 in mouse models are not extensively documented in publicly available literature, the information provided here, based on the racemate and general pharmacological principles, offers a solid foundation for initiating preclinical studies. Researchers are strongly encouraged to perform dose-response and pharmacokinetic studies to determine the optimal dosing regimen for their specific experimental needs. Careful observation for both efficacy and potential side effects is crucial for the successful and ethical use of this compound in animal research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Oral Administration of (S)-PF-04995274 in Rodents

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is the S-enantiomer of PF-04995274 and acts as a potent, high-affinity partial agonist for the serotonin (B10506) 4 receptor (5-HT4R).[1] As an orally active and brain-penetrant compound, its study in rodent models is crucial for preclinical assessment.[2] This document provides detailed application notes and standardized protocols for the oral administration of (S)-PF-04995274 in rodents, designed to guide researchers in pharmacology, neuroscience, and drug development. While specific public data on the oral pharmacokinetics of (S)-PF-04995274 in rodents is limited, this guide offers established methodologies for its preparation and administration, alongside templates for data presentation.[2]

Mechanism of Action and Signaling Pathway

(S)-PF-04995274 selectively binds to and activates 5-HT4 receptors, which are G-protein coupled receptors. This activation primarily occurs through the Gαs subunit, leading to the stimulation of adenylyl cyclase. This enzyme, in turn, catalyzes the conversion of ATP to cyclic AMP (cAMP), increasing intracellular cAMP levels. Elevated cAMP can then influence various downstream cellular processes, including gene expression and synaptic plasticity.[1]

Signaling pathway of (S)-PF-04995274 via the 5-HT4 receptor.

Data Presentation

Due to the limited availability of public quantitative data for (S)-PF-04995274 oral administration in rodents, the following tables are presented as templates for data collection and organization.

Table 1: Pharmacokinetic Parameters of (S)-PF-04995274 Following Oral Administration in Rats

Parameter	Dose 1 (e.g., 1 mg/kg)	Dose 2 (e.g., 10 mg/kg)	Dose 3 (e.g., 50 mg/kg)
Cmax (ng/mL)	Data	Data	Data
Tmax (h)	Data	Data	Data
AUC(0-t) (ng·h/mL)	Data	Data	Data
AUC(0-inf) (ng·h/mL)	Data	Data	Data
t½ (h)	Data	Data	Data
Oral Bioavailability (%)	Data	Data	Data

Table 2: Brain Penetration of (S)-PF-04995274 Following Oral Administration in Mice

Time Point	Plasma Concentration (ng/mL)	Brain Tissue Concentration (ng/g)	Brain-to-Plasma Ratio
0.5 h	Data	Data	Data
1 h	Data	Data	Data
2 h	Data	Data	Data
4 h	Data	Data	Data
8 h	Data	Data	Data
24 h	Data	Data	Data

Experimental Protocols

Protocol 1: Preparation of (S)-PF-04995274 for Oral Gavage

(S)-PF-04995274 is a lipophilic compound with poor water solubility, necessitating a suspension for oral administration. A commonly used vehicle is 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water.[1]

Materials:

• (S)-PF-04995274 powder

• Carboxymethylcellulose (CMC)

• Sterile water

• Mortar and pestle (optional)

• Magnetic stirrer and stir bar

• Weighing scale

• Volumetric flask

Procedure:

• Prepare 0.5% CMC Vehicle: Dissolve 0.5 g of CMC in 100 mL of sterile water. Stir until fully dissolved.

• Weigh Compound: Accurately weigh the required amount of (S)-PF-04995274 powder based on the desired concentration and dosing volume.

• Create a Paste: In a suitable container, add a small amount of the 0.5% CMC vehicle to the (S)-PF-04995274 powder to form a paste. This aids in wetting the compound and preventing clumping.[1]

• Suspend the Compound: Gradually add the remaining 0.5% CMC vehicle while continuously stirring with a magnetic stirrer.

• Ensure Homogeneity: Continue stirring for at least 30 minutes to ensure a uniform suspension.

• Pre-dose Mixing: It is critical to continuously stir or vortex the suspension immediately before dosing each animal to maintain homogeneity.[1]

Protocol 2: Oral Gavage Administration in Rodents

This protocol outlines the standard procedure for oral gavage in rats and mice.

Experimental workflow for oral gavage in rodents.

Procedure:

• Animal Acclimation: Acclimate animals to the facility for at least one week before the experiment.

• Dose Calculation: Weigh each animal immediately before dosing to calculate the precise volume of the suspension to be administered. The maximum recommended volume for oral gavage is typically 10 mL/kg for mice and 20 mL/kg for rats.[3][4]

• Gavage Needle Selection: Choose an appropriately sized gavage needle based on the animal's size and weight. For mice, 18-20 gauge needles are common, while 16-18 gauge needles are suitable for rats.[3]

• Restraint: Properly restrain the animal to ensure its head and body are in a straight line, which facilitates the passage of the gavage needle into the esophagus.

• Administration: Gently insert the gavage needle into the esophagus. If resistance is met, do not force it. Once correctly placed, slowly administer the suspension.

• Post-Administration Monitoring: After administration, return the animal to its cage and monitor for any signs of distress, such as labored breathing or coughing.

Protocol 3: Pharmacokinetic Study Design in Rats

This protocol provides a general framework for conducting a pharmacokinetic study of orally administered (S)-PF-04995274.

Study Design:

• Animals: Use a sufficient number of male and female rats (e.g., Sprague-Dawley) to ensure statistical power.

• Groups:

  • Group 1 (Intravenous): Administer a single bolus dose (e.g., 2 mg/kg) via the tail vein. This group serves as the reference for determining absolute oral bioavailability.

  • Group 2 (Oral): Administer a single oral dose (e.g., 10 mg/kg) via gavage.

• Dose Selection: Based on available literature for the racemate PF-04995274, starting doses for a dose-ranging study in mice or rats could be 1 mg/kg, escalating to 10 mg/kg and 50 mg/kg.[1]

• Blood Sampling: Collect blood samples at predetermined time points. Suggested time points for oral administration are: 0 (pre-dose), 15, 30 minutes, 1, 2, 4, 8, and 24 hours post-dose.

• Sample Processing: Process blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive analytical method (e.g., LC-MS/MS) to quantify the concentration of (S)-PF-04995274 in plasma samples.

• Pharmacokinetic Analysis: Use appropriate software to calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, t½, and oral bioavailability.

Workflow for a rodent pharmacokinetic study.

Disclaimer: These protocols are intended as a guide. Researchers should adapt them as necessary based on their specific experimental goals, institutional animal care and use committee (IACUC) guidelines, and available resources. A thorough literature review and preliminary dose-ranging studies are highly recommended to determine the optimal dose for specific animal models and experimental paradigms.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 4. research.fsu.edu [research.fsu.edu]

Preparation of (S)-PF-04995274 Stock Solutions in DMSO: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of stock solutions of (S)-PF-04995274 in dimethyl sulfoxide (B87167) (DMSO). (S)-PF-04995274 is a potent and high-affinity partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R), a G-protein coupled receptor involved in modulating neurotransmitter release and synaptic plasticity.[1][2] Accurate preparation of stock solutions is critical for ensuring reproducible and reliable experimental results in neuroscience research, particularly in studies related to cognitive disorders and depression.[1][3][4] This guide summarizes key quantitative data and provides step-by-step instructions for preparing and storing (S)-PF-04995274 solutions.

Introduction to (S)-PF-04995274

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274 and functions as a partial agonist at the 5-HT4 receptor.[2][5] Its mechanism of action involves binding to and activating 5-HT4 receptors, which primarily signal through the Gαs subunit to activate adenylyl cyclase and increase intracellular cyclic AMP (cAMP) levels.[2][6] This signaling cascade can influence various cellular processes, including gene expression and synaptic plasticity.[2] Due to its hydrophobic nature, (S)-PF-04995274 has limited aqueous solubility, making DMSO an essential solvent for the preparation of stock solutions for in vitro and in vivo studies.[6]

Quantitative Data Summary

The following table summarizes the key quantitative data for (S)-PF-04995274 relevant to the preparation of stock solutions.

Parameter	Value	Notes
Molecular Weight	432.51 g/mol
Solubility in DMSO	≥ 86 mg/mL (≥ 198.83 mM)	Use fresh, anhydrous DMSO as it is hygroscopic.[6][7]
EC50 (human 5-HT4 receptors)	0.26 - 0.47 nM	Varies depending on the receptor splice variant.[7][8]
Ki (human 5-HT4 receptors)	0.15 - 0.46 nM	Varies depending on the receptor splice variant.[8]

Signaling Pathway of (S)-PF-04995274

The binding of (S)-PF-04995274 to the 5-HT4 receptor initiates a downstream signaling cascade that is crucial for its pharmacological effects.

Caption: Hypothesized Signaling Pathway of (S)-PF-04995274.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of (S)-PF-04995274 in DMSO.

Materials

• (S)-PF-04995274 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated analytical balance

• Pipettes and sterile tips

• Amber vials for storage

Experimental Workflow

Caption: Workflow for Preparing (S)-PF-04995274 Stock Solution.

Detailed Methodology

• Weighing: Accurately weigh the desired amount of (S)-PF-04995274 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube to achieve a final concentration of 10 mM.

• Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution if necessary.[6]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber vials to protect from light.[6] Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[6] Avoid repeated freeze-thaw cycles.[6]

Handling and Dilution of Stock Solutions

When preparing working solutions for cell-based assays, it is crucial to minimize the final DMSO concentration to avoid cytotoxicity, ideally below 0.5%.[6]

• Precipitation: (S)-PF-04995274 is hydrophobic and may precipitate when diluted into aqueous media.[6] To mitigate this, pre-warm the aqueous medium to 37°C and add the DMSO stock solution dropwise while gently vortexing or swirling.[6]

• Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is consistent across all experimental and control wells.[6]

Stability and Storage

Proper storage is essential to maintain the integrity of (S)-PF-04995274.

Form	Storage Temperature	Duration	Notes
Crystalline Solid	-20°C	≥ 4 years
Stock Solution in DMSO	-20°C	Up to 1 month	Store in small, single-use aliquots. Protect from light.[6]
-80°C	Up to 6 months	Store in small, single-use aliquots. Protect from light.[6][8]

The benzisoxazole core of (S)-PF-04995274 may be susceptible to hydrolysis under strong acidic or basic conditions, so maintaining a neutral pH is advisable.[6] Protect solutions from light to prevent potential photodegradation.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medkoo.com [medkoo.com]
• 4. GtR [gtr.ukri.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (S)-PF-04995274 in Rodent Models of Depression

Audience: Researchers, scientists, and drug development professionals.

Introduction: (S)-PF-04995274 is a potent and selective partial agonist for the serotonin (B10506) 4 receptor (5-HT4R) that has shown promise in preclinical models as a potential therapeutic agent for mood and cognitive disorders.[1][2] Activation of the 5-HT4 receptor is known to stimulate the Gs/cyclic adenosine (B11128) monophosphate (cAMP)/protein kinase A (PKA) signaling pathway, which is implicated in neurogenesis and rapid antidepressant-like effects.[3] This document provides detailed application notes and protocols for the use of (S)-PF-04995274 in rodent models of depression, with a focus on summarizing quantitative data and outlining experimental methodologies from key studies.

Mechanism of Action

(S)-PF-04995274 exerts its effects by binding to and partially activating the 5-HT4 receptor. This G-protein coupled receptor, upon activation, stimulates the Gs alpha subunit, leading to the activation of adenylyl cyclase. This enzyme, in turn, catalyzes the conversion of ATP to cyclic AMP (cAMP). Increased intracellular cAMP levels lead to the activation of Protein Kinase A (PKA), which then phosphorylates various downstream targets, including the cAMP response element-binding protein (CREB). Phosphorylated CREB (pCREB) acts as a transcription factor, promoting the expression of genes involved in neuroplasticity and neuronal survival, which are thought to underlie the antidepressant effects of 5-HT4R agonists.[3][4]

Caption: Signaling pathway of (S)-PF-04995274.

Quantitative Data from Rodent Models

The prophylactic efficacy of (S)-PF-04995274 has been evaluated in male 129S6/SvEv mice using a stress-induced depression model involving contextual fear conditioning (CFC) followed by the forced swim test (FST).[3][5]

Table 1: Effect of (S)-PF-04995274 on Learned Fear in Male 129S6/SvEv Mice

Treatment Group	Dose (mg/kg)	N	Freezing during CFC Training (%)	Freezing during Context Re-exposure (%)
Saline	-	10	~35	~45
(S)-PF-04995274	3	10	~35	~40
(S)-PF-04995274	10	10	~35	~25
(R,S)-ketamine	30	10	~35	~20
Indicates a statistically significant difference compared to the saline group.
Data is approximated from graphical representations in Chen et al., 2019.[3][5]

Table 2: Effect of (S)-PF-04995274 on Depressive-like Behavior in the Forced Swim Test (FST) in Male 129S6/SvEv Mice

Treatment Group	Dose (mg/kg)	N	Immobility Time - Day 1 (s)	Immobility Time - Day 2 (s)
Saline	-	10	~150	~175
(S)-PF-04995274	3	10	~150	~170
(S)-PF-04995274	10	10	~150	~125
(R,S)-ketamine	30	10	~150	~100
Indicates a statistically significant difference compared to the saline group.
Data is approximated from graphical representations in Chen et al., 2019.[3][5]

Experimental Protocols

The following protocols are based on the methodologies described by Chen et al. (2019) for evaluating the prophylactic effects of (S)-PF-04995274.[3][5]

Animal Model and Housing

• Species and Strain: Male 129S6/SvEvTac mice.[3][5]

• Age: 7-8 weeks at the start of the experiment.[2][3]

• Housing: Mice are group-housed in a temperature-controlled room (22°C) with a 12-hour light-dark cycle (lights on from 06:00 to 18:00).[3] Food and water are provided ad libitum. All behavioral testing is conducted during the light phase.[3]

Drug Preparation and Administration

• (S)-PF-04995274: Dissolved in physiological saline using an ultrasonic homogenizer.[5]

• Administration Route: Intraperitoneal (i.p.) injection.[5]

• Dosage: 3 mg/kg and 10 mg/kg.[2][5]

• Dosing Schedule: A single injection is administered one week before the start of the stress paradigm (Contextual Fear Conditioning).[5]

Caption: Prophylactic study experimental workflow.

Stress Paradigm: Contextual Fear Conditioning (CFC)

This paradigm is used to induce a state of learned fear, which can be a component of stress-induced depressive-like states.[3][5]

• Place the mouse in the conditioning chamber (Context A).

• Administer three 2-second foot shocks (0.75 mA) at 180s, 240s, and 300s after placement.[5]

• Remove the mouse from the chamber 15 seconds after the final shock.

• Five days later, re-expose the mouse to Context A for 300s without any shocks.

• Record and score freezing behavior during the re-exposure period as a measure of learned fear.

Behavioral Assay: Forced Swim Test (FST)

This test is used to assess depressive-like behavior (behavioral despair) in rodents.[3][6]

• Day 1 (Pre-test): Place the mouse in a cylinder of water (25°C) for 15 minutes.

• Day 2 (Test): Place the mouse back into the water for 5 minutes.

• Record the session and score the duration of immobility during the 5-minute test session. Increased immobility is interpreted as a depressive-like phenotype.

Logical Framework

The administration of (S)-PF-04995274 is hypothesized to induce prophylactic effects against stress-induced depression through its specific molecular action, leading to measurable behavioral outcomes.

Caption: Logical flow from mechanism to behavioral effect.

Discussion and Future Directions

The data from rodent models suggest that (S)-PF-04995274, through its action as a 5-HT4R partial agonist, can produce prophylactic effects against stress-induced depressive-like behaviors.[3][7] Specifically, a 10 mg/kg dose was effective in attenuating learned fear and reducing immobility in the forced swim test in male 129S6/SvEv mice.[2][5] These preclinical findings provide a strong rationale for the clinical investigation of (S)-PF-04995274 as a novel antidepressant. Indeed, this compound has been advanced to clinical trials to assess its effects on emotional processing in patients with major depressive disorder.[8][9]

Future preclinical research could explore the efficacy of (S)-PF-04995274 in other rodent models of depression, such as the chronic unpredictable mild stress (UCMS) model, and investigate its effects in female rodents to address potential sex differences.[10][11] Further studies could also delve deeper into the specific neuroplastic changes induced by (S)-PF-04995274 in brain regions relevant to depression, such as the hippocampus and prefrontal cortex.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Prophylactic efficacy of 5-HT4R agonists against stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Prophylactic efficacy of 5-HT4R agonists against stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Serotonin type IV receptor agonists — Briana K. Chen, Ph.D. | Developing Sex-Specific Interventions for Psychiatric Disorders [brianakchen.com]
• 8. medrxiv.org [medrxiv.org]
• 9. Translating the promise of 5HT4 receptor agonists for the treatment of depression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rodent models of treatment-resistant depression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chronic mild stress paradigm as a rat model of depression: facts, artifacts, and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrophysiological Recording of (S)-PF-04995274 (PF-05089771)

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide to the electrophysiological characterization of the selective Nav1.7 inhibitor, PF-05089771. While the initial query referenced (S)-PF-04995274, a 5-HT4 receptor partial agonist, the prevalence of electrophysiological data for the structurally similar Nav1.7 inhibitor PF-05089771 suggests a likely interest in the latter compound's ion channel activity. PF-05089771 is a potent, state-dependent blocker of the voltage-gated sodium channel Nav1.7, a key target in pain signaling.[1][2] This document details the necessary protocols and data presentation for assessing the inhibitory effects of this compound on Nav1.7 channels using whole-cell patch-clamp electrophysiology.

Data Presentation

The inhibitory activity of PF-05089771 on various voltage-gated sodium channels is summarized below. The data highlights the compound's potency and selectivity for the Nav1.7 channel, particularly in its inactivated state.

Table 1: Inhibitory Potency (IC50) of PF-05089771 on Human Voltage-Gated Sodium Channel Subtypes

Channel Subtype	IC50 (Inactivated State)	Selectivity vs. Nav1.7
hNav1.1	0.85 µM	~77-fold
hNav1.2	0.11 µM	~10-fold
hNav1.3	11 µM	~1000-fold
hNav1.4	10 µM	~909-fold
hNav1.5	25 µM	>1000-fold
hNav1.6	0.16 µM	~15-fold
hNav1.7	11 nM	-
hNav1.8	>10 µM	>1000-fold

Data compiled from multiple sources.[3][4][5]

Table 2: State-Dependent Inhibition of hNav1.7 by PF-05089771

Channel State	IC50
Resting State	~10 µM
Inactivated State	11 nM

This demonstrates a nearly 1000-fold greater potency for the inactivated state of the channel.

Table 3: Inhibitory Potency (IC50) of PF-05089771 on Nav1.7 Orthologs

Species	IC50 (Inactivated State)
Human (hNav1.7)	11 nM
Cynomolgus Monkey (cynNav1.7)	12 nM
Dog (dogNav1.7)	13 nM
Mouse (musNav1.7)	8 nM
Rat (ratNav1.7)	171 nM

Data indicates that PF-05089771 is significantly less potent on the rat Nav1.7 channel.[4]

Experimental Protocols

The following are detailed protocols for the whole-cell patch-clamp electrophysiological assessment of PF-05089771 on Nav1.7 channels.

Cell Culture

• Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing the human Nav1.7 channel (hNav1.7).[1][3]

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. A selection antibiotic (e.g., G418) should be included to maintain stable expression.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2. For electrophysiological recordings, cells should be plated onto glass coverslips 24-48 hours before the experiment.

Solutions and Reagents

Table 4: Composition of Electrophysiology Solutions

Solution	Component	Concentration (mM)
External Solution	NaCl	140
KCl	3-5
CaCl2	1-2
MgCl2	1
HEPES	10
Glucose	10
pH adjusted to 7.4 with NaOH
Internal (Pipette) Solution	CsF or CsCl	105-140
NaCl	10-35
EGTA	1-10
HEPES	10
pH adjusted to 7.2-7.3 with CsOH

Note: The osmolarity of the internal solution should be 10-20 mOsm lower than the external solution to ensure a good seal. The final DMSO concentration for compound dilution should be kept below 0.1% to avoid solvent effects.

Electrophysiological Recordings

• Technique: Whole-cell voltage-clamp.

• Apparatus: Standard manual or automated patch-clamp system (e.g., PatchXpress, Qube, SyncroPatch).

• Pipettes: Borosilicate glass with a resistance of 2-5 MΩ when filled with the internal solution.

• Data Acquisition: Data should be sampled at an appropriate frequency (e.g., 20 kHz) and filtered (e.g., at 10 kHz). Leak currents should be corrected.

Voltage-Clamp Protocols

Protocol 1: Assessing Inhibition of the Resting State

• Hold the cell membrane at a hyperpolarized potential of -120 mV to ensure most channels are in the resting state.

• Apply a depolarizing test pulse to 0 mV for 10-50 ms (B15284909) to elicit a sodium current.

• Perfuse the cell with varying concentrations of PF-05089771.

• Measure the peak inward current at each concentration.

• Calculate the percentage of inhibition and fit the data with a Hill equation to determine the IC50 for the resting state.

Protocol 2: Assessing Inhibition of the Inactivated State

• Hold the cell membrane at a depolarized potential, typically the empirically determined half-inactivation voltage (V1/2) for each cell (around -77.7 mV for hNav1.7 in HEK293 cells), for a prolonged period (e.g., 5 seconds) to induce channel inactivation.

• To measure the available current, apply a brief hyperpolarizing pulse to -120 mV or -150 mV (e.g., for 20 ms) to allow for a rapid recovery of a fraction of channels from inactivation.

• Immediately follow with a depolarizing test pulse to 0 mV (e.g., for 10 ms) to elicit an inward sodium current.

• Perfuse the cell with varying concentrations of PF-05089771.

• Measure the peak inward current during the test pulse at each concentration.

• Calculate the percentage of inhibition and fit the data to determine the IC50 for the inactivated state.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for Nav1.7 Inhibition Assay.

Caption: State-Dependent Binding of PF-05089771.

References

• 1. benchchem.com [benchchem.com]
• 2. PF-05089771 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Human Embryonic Kidney (HEK293) Cells Express Endogenous Voltage-Gated Sodium Currents and Nav1.7 Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PF 05089771 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]

Application Notes and Protocols for (S)-PF-04995274 fMRI Studies in Depressed Patients

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is a novel partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R) that has shown potential as a rapidly acting antidepressant. Functional magnetic resonance imaging (fMRI) studies are critical in elucidating its mechanism of action and identifying neural biomarkers of treatment response in patients with Major Depressive Disorder (MDD). This document provides a detailed overview of the available data from fMRI studies of (S)-PF-04995274 and protocols for conducting similar research. The primary focus is on the RESTAND (Research into the Effect of a Serotonin (B10506) and Noradrenaline Reuptake Inhibitor and a 5-HT4 Agonist on Depression) study, a key clinical trial that has investigated the effects of this compound.

Data Presentation

The RESTAND study was a 7-day, double-blind, placebo-controlled trial involving 90 participants with unmedicated MDD. Participants were randomized to receive (S)-PF-04995274 (15 mg), the selective serotonin reuptake inhibitor (SSRI) citalopram (B1669093) (20 mg), or a placebo.[1]

Table 1: Summary of fMRI and Clinical Findings from the RESTAND Study

Outcome Measure	(S)-PF-04995274 (15 mg/day)	Citalopram (20 mg/day)	Placebo
fMRI: Medial-Frontal Cortex Activation (Implicit Emotional Face Task)	Increased activation across all emotional valences.[1][2]	No significant change reported.	No significant change reported.
fMRI: Amygdala Activity (Implicit Emotional Face Task)	No significant change.[1][2]	Reduced left amygdala activation to emotional faces.[1]	No significant change reported.
Behavioral: Negative Bias (Facial Expression Recognition Task)	No significant change.[1][2]	Reduced accuracy and reaction time for negative faces.[1]	No significant change reported.
Clinical Outcome: Observer-Rated Depression Severity	Reduced relative to placebo.[1][2]	Reduced relative to placebo.[1]	N/A
Clinical Outcome: Self-Reported Depression, State Anxiety, and Negative Affect	Reduced.[1][2]	Not significantly different from placebo on self-reported measures.[1]	N/A

Note: Specific quantitative data such as cluster coordinates, peak Z-scores, p-values for fMRI results, and mean scores with standard deviations for clinical outcomes were not available in the reviewed literature.

Experimental Protocols

The following protocols are based on the methodology of the RESTAND study and general best practices for pharmacological fMRI.

Participant Recruitment and Screening

• Inclusion Criteria:

  • Diagnosis of Major Depressive Disorder (MDD) according to standardized psychiatric criteria (e.g., DSM-5).

  • Age range typically between 18-65 years.

  • Currently not taking any psychotropic medication for a specified washout period.

  • Ability to provide informed consent.

• Exclusion Criteria:

  • Contraindications to MRI (e.g., metallic implants, claustrophobia).

  • History of neurological disorders.

  • Current substance use disorder.

  • Pregnancy or breastfeeding.

Study Design

A double-blind, placebo-controlled, randomized, parallel-group design is recommended.

• Groups:

  • (S)-PF-04995274 (e.g., 15 mg daily).

  • Active Comparator (e.g., an SSRI like citalopram 20 mg daily).

  • Placebo.

• Duration: A 7-day treatment period has been shown to be sufficient to observe neural changes with (S)-PF-04995274.[2]

• Assessments: Clinical and cognitive assessments, along with fMRI scans, should be conducted at baseline and at the end of the treatment period.

Implicit Emotional Face Processing fMRI Task

This task is designed to measure neural responses to emotional stimuli without conscious emotional evaluation.[2]

• Stimuli: Standardized images of faces displaying happy, sad, fearful, angry, and neutral expressions.

• Procedure:

  • Participants are presented with a series of faces.

  • To ensure implicit processing, participants perform a task unrelated to the emotional content of the faces (e.g., identifying the gender of the face).

  • Each face is presented for a brief duration (e.g., 500ms) followed by a fixation cross.

  • The order of emotional faces should be randomized.

fMRI Data Acquisition

• Scanner: A 3 Tesla MRI scanner is recommended.

• Sequences:

  • Functional Images: T2*-weighted echo-planar imaging (EPI) sequence to acquire BOLD contrast.

    • Typical Parameters: Repetition Time (TR) = 2000-3000 ms; Echo Time (TE) = 25-35 ms; Flip Angle = 80-90°; Voxel size = 3x3x3 mm.

  • Structural Images: High-resolution T1-weighted anatomical scan (e.g., MPRAGE) for coregistration and normalization.

    • Typical Parameters: TR = 1900-2300 ms; TE = 2-3 ms; Flip Angle = 9°; Voxel size = 1x1x1 mm.

fMRI Data Analysis

The analysis of fMRI data involves several preprocessing and statistical modeling steps.

• Preprocessing:

  • Motion Correction: Realigning all functional volumes to a reference volume to correct for head movement.

  • Slice-Timing Correction: Correcting for differences in acquisition time between slices.

  • Coregistration: Aligning the functional images with the high-resolution structural image.

  • Normalization: Transforming the images into a standard stereotactic space (e.g., MNI space).

  • Spatial Smoothing: Applying a Gaussian kernel (e.g., 6-8 mm FWHM) to increase the signal-to-noise ratio.

• Statistical Analysis:

  • First-Level Analysis (Individual Subject): A General Linear Model (GLM) is used to model the hemodynamic response to each emotional condition (happy, sad, fearful, angry, neutral) for each participant. Contrasts of interest are defined (e.g., emotional faces vs. neutral faces).

  • Second-Level Analysis (Group): The contrast images from the first-level analysis are entered into a group-level analysis (e.g., t-tests, ANOVA) to compare brain activation between the treatment groups. Region of Interest (ROI) analysis can be performed on specific areas like the medial prefrontal cortex and amygdala.

Visualizations

Signaling Pathway of (S)-PF-04995274

Caption: Hypothesized signaling pathway of (S)-PF-04995274.

Experimental Workflow for a Pharmacological fMRI Study

Caption: Experimental workflow for a pharmacological fMRI study.

Logical Flow of fMRI Data Analysis

References

• 1. researchgate.net [researchgate.net]
• 2. medrxiv.org [medrxiv.org]

Application Note: Chiral HPLC Method for the Determination of Enantiomeric Purity of (S)-PF-04995274

Introduction

The determination of enantiomeric purity is a critical aspect of drug development and quality control for chiral pharmaceuticals.[1][2] (S)-PF-04995274 possesses a stereogenic center, making it essential to control the amount of the undesired (R)-enantiomer. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is one of the most reliable and widely used techniques for the separation and quantification of enantiomers.[3][4][5][6] This application note presents a general High-Performance Liquid Chromatography (HPLC) method that can serve as a starting point for the development and validation of a procedure to determine the enantiomeric purity of (S)-PF-04995274.

The method employs a polysaccharide-based chiral stationary phase, which is known for its broad applicability in separating a wide range of chiral compounds.[2][4][7] The selection of the mobile phase and other chromatographic parameters are based on common practices in chiral separations to achieve optimal resolution and peak shape.[8]

Data Presentation

The following table summarizes the expected chromatographic parameters for a successful separation of the (S) and (R)-enantiomers of PF-04995274. These values are representative and may vary depending on the specific instrumentation and exact experimental conditions.

Parameter	(S)-PF-04995274	(R)-PF-04995274
Retention Time (min)	~ 10.5	~ 12.0
Tailing Factor	≤ 1.5	≤ 1.5
Theoretical Plates	> 2000	> 2000
Resolution (Rs)	\multicolumn{2}{c	}{≥ 2.0}

Experimental Protocol

This protocol provides a detailed methodology for the determination of the enantiomeric purity of (S)-PF-04995274 using HPLC.

1. Instrumentation and Materials

• HPLC system with a UV detector

• Chiral Stationary Phase: Chiralpak® IC-3 (or equivalent amylose-based column), 250 x 4.6 mm, 3 µm

• n-Hexane (HPLC grade)

• Isopropyl Alcohol (HPLC grade)

• Diethylamine (B46881) (DEA) (Analytical grade)

• (S)-PF-04995274 reference standard

• (R)-PF-04995274 reference standard (or racemic mixture)

2. Chromatographic Conditions

Parameter	Value
Mobile Phase	n-Hexane : Isopropyl Alcohol : Diethylamine (95:5:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	230 nm
Injection Volume	10 µL

3. Preparation of Solutions

• Mobile Phase Preparation: Carefully measure and mix 950 mL of n-Hexane, 50 mL of Isopropyl Alcohol, and 1 mL of Diethylamine. Sonicate for 15 minutes to degas the solution. The addition of a basic modifier like diethylamine can improve peak shape and resolution for basic compounds.

• Sample Preparation (Test Solution): Accurately weigh and dissolve an appropriate amount of the (S)-PF-04995274 sample in the mobile phase to obtain a final concentration of approximately 0.5 mg/mL.

• Resolution Solution (Racemic Mixture): Prepare a solution containing approximately 0.25 mg/mL of both (S)-PF-04995274 and (R)-PF-04995274 in the mobile phase. If the (R)-enantiomer is not available, a racemic mixture can be used.

4. HPLC System Setup and Operation

• Equilibrate the chiral column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Inject the Resolution Solution to verify the system suitability, ensuring the resolution between the two enantiomer peaks is greater than 2.0.

• Inject the Sample Solution to determine the enantiomeric purity.

• The percentage of the (R)-enantiomer can be calculated using the peak areas from the chromatogram.

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for chiral HPLC method development and the logical relationships in selecting a chiral separation strategy.

Caption: Workflow for Chiral HPLC Method Development.

Caption: Logical Relationships for Chiral Stationary Phase Selection.

References

• 1. asianpubs.org [asianpubs.org]
• 2. ijrpr.com [ijrpr.com]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. researchgate.net [researchgate.net]
• 5. sid.ir [sid.ir]
• 6. lcms.cz [lcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for the Synthesis and Purification of (S)-PF-04995274

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274, a potent and selective partial agonist of the serotonin (B10506) 5-HT4 receptor.[1][2] This compound has garnered significant interest in the field of neuroscience, particularly for its potential therapeutic applications in cognitive disorders, including Alzheimer's disease. Its mechanism of action involves the modulation of the non-amyloidogenic processing of amyloid precursor protein (APP), a key pathway in the pathophysiology of Alzheimer's disease. This document provides detailed application notes and protocols for the synthesis and purification of (S)-PF-04995274, intended to guide researchers in its preparation and characterization.

Signaling Pathway and Mechanism of Action

(S)-PF-04995274 exerts its biological effects by binding to and activating the 5-HT4 receptor, a G-protein coupled receptor (GPCR). This activation initiates a downstream signaling cascade that is central to its therapeutic potential.

Upon agonist binding, the 5-HT4 receptor couples to the stimulatory G-protein (Gs). The activated alpha subunit of Gs (Gαs) stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. Elevated cAMP can then activate various downstream effectors, including Protein Kinase A (PKA). A significant consequence of this signaling pathway is the enhanced processing of the amyloid precursor protein (APP) through the non-amyloidogenic pathway. This involves the cleavage of APP by α-secretase (ADAM10), which precludes the formation of the neurotoxic amyloid-β (Aβ) peptide.

Fig. 1: Signaling pathway of (S)-PF-04995274.

Synthesis of (S)-PF-04995274

The synthesis of (S)-PF-04995274 can be approached through two primary strategies: enantioselective synthesis or resolution of a racemic mixture. Below are illustrative protocols for both approaches.

Experimental Workflow: Synthesis Strategies

Fig. 2: Synthetic approaches to (S)-PF-04995274.

Protocol 1: Racemic Synthesis of PF-04995274

This protocol outlines a potential multi-step synthesis to obtain the racemic mixture of PF-04995274, which can then be subjected to chiral resolution.

Materials:

• Starting materials for the benzisoxazole and piperidine (B6355638) moieties

• Appropriate solvents (e.g., DMF, DCM, THF)

• Coupling reagents (e.g., HATU, EDCI)

• Bases (e.g., DIPEA, triethylamine)

• Purification media (silica gel)

• Standard laboratory glassware and equipment

Procedure:

• Synthesis of the Benzisoxazole Intermediate: Synthesize the 4-((tetrahydrofuran-3-yl)oxy)benzo[d]isoxazol-3-ol core structure. This can be achieved through a multi-step process starting from commercially available precursors, involving reactions such as nucleophilic aromatic substitution and cyclization.

• Synthesis of the Piperidine Intermediate: Prepare the 4-(hydroxymethyl)piperidine derivative functionalized for coupling.

• Coupling Reaction: Couple the benzisoxazole and piperidine intermediates. This is typically achieved via an ether linkage formation, for example, through a Williamson ether synthesis or a Mitsunobu reaction.

• Final Assembly: Attach the tetrahydropyran-4-ol moiety to the piperidine nitrogen. This can be accomplished through reductive amination or direct alkylation.

• Work-up and Initial Purification: After the final step, the reaction mixture is quenched, and the crude product is extracted into an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified by flash column chromatography on silica (B1680970) gel.

Quantitative Data (Illustrative):

Step	Starting Material (g)	Product (g)	Yield (%)	Purity (by HPLC, %)
Benzisoxazole Synthesis	10.0	7.5	75	95
Piperidine Synthesis	15.0	12.0	80	98
Coupling Reaction	7.0	8.5	78	90
Final Assembly	8.0	7.2	85	88
Overall	-	-	~45	88

Protocol 2: Chiral Resolution of Racemic PF-04995274

This protocol describes the separation of the (S)- and (R)-enantiomers from the racemic mixture obtained in Protocol 1 using preparative chiral High-Performance Liquid Chromatography (HPLC).

Materials:

• Racemic PF-04995274

• HPLC-grade solvents (e.g., hexane, isopropanol, ethanol)

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based)

• Preparative HPLC system with a fraction collector

• Rotary evaporator

Procedure:

• Method Development: Develop an analytical-scale chiral HPLC method to achieve baseline separation of the enantiomers. Screen different chiral columns and mobile phase compositions.

• Sample Preparation: Dissolve the racemic PF-04995274 in the mobile phase or a compatible solvent.

• Preparative HPLC: Scale up the analytical method to a preparative scale. Inject the dissolved sample onto the preparative chiral column.

• Fraction Collection: Collect the fractions corresponding to the two separated enantiomeric peaks.

• Solvent Removal: Evaporate the solvent from the collected fractions under reduced pressure using a rotary evaporator to obtain the isolated enantiomers.

• Purity and Enantiomeric Excess (ee) Determination: Analyze the isolated fractions by analytical chiral HPLC to determine the chemical purity and enantiomeric excess of each enantiomer.

Quantitative Data (Illustrative):

Parameter	Value
Starting Racemate (g)	5.0
Isolated (S)-isomer (g)	2.1
Isolated (R)-isomer (g)	2.0
Recovery of (S)-isomer (%)	84
Purity of (S)-isomer (by HPLC, %)	>99
Enantiomeric Excess (ee) of (S)-isomer (%)	>99

Purification Techniques

Final purification of the synthesized (S)-PF-04995274 is crucial to ensure high purity for in vitro and in vivo studies. Supercritical Fluid Chromatography (SFC) is an effective and environmentally friendly alternative to HPLC for chiral separations and final purification.

Experimental Workflow: Purification

Fig. 3: General purification workflow for (S)-PF-04995274.

Protocol 3: Final Purification by Supercritical Fluid Chromatography (SFC)

This protocol outlines the final purification of (S)-PF-04995274 to remove any remaining impurities.

Materials:

• Enriched (S)-PF-04995274

• SFC-grade carbon dioxide

• Co-solvents (e.g., methanol, ethanol)

• Preparative SFC system

• Appropriate chiral or achiral column

Procedure:

• Method Development: Develop an analytical SFC method for the separation of (S)-PF-04995274 from any impurities.

• Sample Preparation: Dissolve the enriched (S)-enantiomer in a suitable solvent.

• Preparative SFC: Inject the sample onto the preparative SFC column.

• Fraction Collection: Collect the fraction corresponding to the pure (S)-PF-04995274 peak.

• Solvent Removal: The collected fraction, typically in a small volume of co-solvent, is concentrated to yield the final product.

• Final Analysis: The purity of the final product is confirmed by analytical HPLC, LC-MS, and NMR spectroscopy.

Quantitative Data (Illustrative):

Parameter	Before Purification	After Purification
Purity (by HPLC, %)	99.1	>99.8
Enantiomeric Excess (ee, %)	99.2	>99.9
Recovery Yield (%)	-	95

Conclusion

The synthesis and purification of (S)-PF-04995274 require careful execution of multi-step organic synthesis and chiral separation techniques. The protocols provided herein offer a general framework for researchers to produce this valuable research compound. It is recommended that each step be optimized for the specific laboratory conditions and scale of the synthesis. The high purity and enantiomeric excess of the final product are critical for obtaining reliable and reproducible results in subsequent biological and pharmacological studies.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the In Vivo Formulation of (S)-PF-04995274

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is a potent and selective partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R).[1][2] It is an orally active, brain-penetrant compound that has been investigated for its therapeutic potential in cognitive disorders associated with Alzheimer's disease and as a novel treatment for major depressive disorder.[3][4] The primary mechanism of action for (S)-PF-04995274 involves the activation of 5-HT4 receptors, which are G-protein coupled receptors that signal through the Gαs subunit to activate adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels.[5] This signaling cascade is believed to modulate neurotransmitter release and enhance synaptic plasticity.[1] Due to its hydrophobic nature and limited aqueous solubility, developing a suitable formulation is critical for achieving consistent and reliable results in in vivo studies.[1] These application notes provide detailed protocols for the formulation of (S)-PF-04995274 for oral administration in preclinical research.

Physicochemical Properties and Solubility

(S)-PF-04995274 is a hydrophobic compound, and understanding its solubility is key to successful formulation. The following table summarizes its solubility in various solvents.

Solvent	Solubility	Molar Concentration (approx.)	Notes
DMSO	≥ 86 mg/mL	≥ 198.83 mM	Use fresh, anhydrous DMSO as it is hygroscopic.[1]
Chloroform	30 mg/mL	69.36 mM
DMF	20 mg/mL	46.24 mM
Ethanol	20 mg/mL	46.24 mM
Water	Insoluble	-
DMF:PBS (pH 7.2) (1:4)	0.25 mg/mL	0.58 mM
Data sourced from BenchChem[1]

Signaling Pathway of (S)-PF-04995274

The binding of (S)-PF-04995274 to the 5-HT4 receptor initiates a downstream signaling cascade that results in increased levels of cAMP. This pathway is central to its pharmacological effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-PF-04995274 in Measuring Cognitive Outcomes in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-PF-04995274 is a potent and selective partial agonist for the serotonin (B10506) 4 (5-HT4) receptor.[1][2] Preclinical studies have highlighted its potential as a pro-cognitive agent, with the ability to reverse cognitive deficits in various rodent models of learning and memory.[1] Initially investigated for Alzheimer's disease, its mechanism of action is now understood to be centered on its activity as a 5-HT4 receptor partial agonist.[3] These notes provide detailed protocols for the application of (S)-PF-04995274 in animal models to assess its impact on cognitive outcomes.

Mechanism of Action for Cognitive Enhancement

The cognitive-enhancing effects of (S)-PF-04995274 are primarily attributed to the activation of 5-HT4 receptors, which are densely expressed in brain regions crucial for learning and memory, such as the hippocampus and prefrontal cortex.[1] Activation of the 5-HT4 receptor by (S)-PF-04995274 initiates a key signaling cascade that is believed to underpin its pro-cognitive effects. This involves the G-protein coupled receptor stimulating adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[1][3] This signaling pathway can influence various cellular processes, including synaptic plasticity and gene expression.[3]

Furthermore, 5-HT4 receptor activation has been demonstrated to promote the non-amyloidogenic processing of the amyloid precursor protein (APP).[3] This process involves the cleavage of APP by α-secretase, which generates the soluble and neuroprotective fragment sAPPα and prevents the formation of amyloid-beta (Aβ) peptides, a key pathological hallmark of Alzheimer's disease.[3]

Signaling pathway of (S)-PF-04995274 via the 5-HT4 receptor.

Data Presentation

Quantitative Data: Binding Affinity and Functional Potency

The following table summarizes the in vitro binding affinity (Ki) and functional potency (EC50) of PF-04995274 for various human and rat 5-HT4 receptor subtypes.[2]

Receptor Subtype	Species	Ki (nM)	EC50 (nM)
5-HT4A	Human	0.36	0.47
5-HT4B	Human	0.46	0.36
5-HT4D	Human	0.15	0.37
5-HT4E	Human	0.32	0.26
5-HT4S	Rat	0.30	0.59
5-HT4L	Rat	-	0.65
5-HT4E	Rat	-	0.62

Experimental Protocols

Scopolamine-Induced Amnesia Model

This model is widely used to induce cognitive deficits in rodents, mimicking certain aspects of dementia.[1][4] Scopolamine is a muscarinic antagonist that impairs learning and memory. The pro-cognitive effects of (S)-PF-04995274 can be evaluated by its ability to reverse these deficits.

1. Morris Water Maze (MWM) Protocol

The MWM is a hippocampus-dependent spatial learning and memory task.[4][5]

• Materials:

  • (S)-PF-04995274

  • Scopolamine hydrobromide

  • Vehicle (e.g., sterile saline)

  • Male Wistar rats (250-300g)

  • Circular pool (~1.5m diameter) filled with opaque water (22-25°C)

  • Submerged platform

  • Visual cues around the pool

  • Video tracking software

• Experimental Procedure:

  • Acquisition Phase (4 days):

    • Animals are trained to find the hidden platform in four trials per day.

    • Each trial lasts until the rat finds the platform or for a maximum of 60-90 seconds.

    • If the rat fails to find the platform, it is guided to it.

    • (S)-PF-04995274 or vehicle is administered 30 minutes before the first trial each day.

    • Scopolamine or vehicle is administered 15-20 minutes after the test compound.

  • Probe Trial (Day 5):

    • The platform is removed from the pool.

    • The rat is allowed to swim freely for 60 seconds.

    • The time spent in the target quadrant (where the platform was located) is recorded.

• Data Analysis:

  • Escape Latency: The time taken to find the platform during the acquisition phase.

  • Time in Target Quadrant: The primary measure of spatial memory retention in the probe trial.

  • Data are typically analyzed using a two-way ANOVA (treatment x day) for acquisition and a one-way ANOVA for the probe trial, followed by post-hoc tests.

2. Novel Object Recognition (NOR) Protocol

The NOR test assesses recognition memory, which is dependent on the perirhinal cortex and hippocampus.[1][6]

• Materials:

  • (S)-PF-04995274

  • Scopolamine hydrobromide

  • Vehicle

  • Male Wistar rats (250-300g)

  • Open field arena

  • Two identical objects (familiar)

  • One novel object

• Experimental Procedure:

  • Habituation: Animals are allowed to freely explore the empty arena for 5-10 minutes for 2-3 days.

  • Familiarization/Training Phase:

    • Two identical objects are placed in the arena.

    • The rat is allowed to explore the objects for a set period (e.g., 5 minutes).

    • (S)-PF-04995274 or vehicle is administered 30 minutes before this phase.

    • Scopolamine or vehicle is administered 15-20 minutes after the test compound.

  • Test Phase (e.g., 1 hour or 24 hours later):

    • One of the familiar objects is replaced with a novel object.

    • The rat is returned to the arena and allowed to explore for 5 minutes.

    • The time spent exploring the novel and familiar objects is recorded.

• Data Analysis:

  • Discrimination Index (DI): Calculated as (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

  • A DI close to zero indicates a memory deficit.[1]

  • Data are analyzed using a one-way ANOVA followed by appropriate post-hoc tests.[1]

Experimental workflow for assessing (S)-PF-04995274.

Conclusion

(S)-PF-04995274 represents a promising therapeutic agent for the treatment of cognitive deficits.[1] The protocols detailed above provide a solid framework for the preclinical assessment of this and similar 5-HT4 receptor agonists in rodent models of learning and memory.[1] Rigorous adherence to these methodologies is essential for generating robust and reproducible data to further elucidate the cognitive-enhancing potential of this class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Chemical characterization and evaluation of the neuroprotective potential of Indigofera sessiliflora through in-silico studies and behavioral tests in scopolamine-induced memory compromised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Behavioral assays with mouse models of Alzheimer’s disease: practical considerations and guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of the selective 5-HT(7) receptor antagonist SB-269970 in animal models of psychosis and cognition - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Antidepressant-like Effects of (S)-PF-04995274 in Preclinical Behavioral Tests

Audience: Researchers, scientists, and drug development professionals.

Introduction: (S)-PF-04995274 is a partial agonist of the serotonin (B10506) 5-HT4 receptor. Preclinical studies on other 5-HT4 receptor agonists have suggested their potential as rapidly acting antidepressants.[1][2][3] This document provides detailed protocols for key behavioral tests used to evaluate the antidepressant-like effects of novel compounds in rodent models. While specific preclinical data for (S)-PF-04995274 in these behavioral tests are not publicly available, the provided protocols are standardized methods to assess such effects. The expected outcomes are based on the known pharmacology of 5-HT4 receptor agonists.

Mechanism of Action: 5-HT4 Receptor Signaling

Activation of the 5-HT4 receptor, a Gs-protein-coupled receptor, initiates a signaling cascade that is believed to contribute to its antidepressant and pro-cognitive effects. Upon agonist binding, the Gαs subunit activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This, in turn, activates Protein Kinase A (PKA), which can phosphorylate various downstream targets, including the cAMP response element-binding protein (CREB). Phosphorylated CREB (pCREB) acts as a transcription factor, promoting the expression of genes involved in neuroplasticity and neuronal survival, such as Brain-Derived Neurotrophic Factor (BDNF).[4][5]

Caption: 5-HT4 Receptor Signaling Pathway.

Experimental Protocols

Forced Swim Test (FST)

The Forced Swim Test is a widely used rodent behavioral test to screen for potential antidepressant drugs.[6][7][8] The test is based on the principle that when placed in an inescapable cylinder of water, animals will eventually adopt an immobile posture, and antidepressant treatment will reduce the duration of this immobility.

Experimental Workflow:

Caption: Forced Swim Test Experimental Workflow.

Protocol:

• Animals: Male C57BL/6 mice (8-10 weeks old) are commonly used.

• Apparatus: A transparent glass or plastic cylinder (20 cm diameter, 40 cm height) filled with water (23-25°C) to a depth of 15 cm.

• Procedure:

  • Administer (S)-PF-04995274 or vehicle control intraperitoneally (i.p.) 30-60 minutes before the test.

  • Gently place the mouse into the cylinder of water.

  • The total test duration is 6 minutes.

  • Behavior is typically recorded via video for later analysis.

  • The primary measure is the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of active, escape-oriented behaviors, with only minor movements necessary to keep the head above water.

• Data Analysis: The duration of immobility is compared between the drug-treated and vehicle-treated groups using an appropriate statistical test (e.g., Student's t-test or ANOVA).

Expected Quantitative Data:

Treatment Group	Dose (mg/kg, i.p.)	N	Immobility Time (seconds, mean ± SEM)
Vehicle Control	0	10	180 ± 15
(S)-PF-04995274	1	10	150 ± 12
(S)-PF-04995274	3	10	120 ± 10
(S)-PF-04995274	10	10	90 ± 8

(Note: The above data are hypothetical and serve as an example of expected results based on the known effects of other 5-HT4 agonists.)

Tail Suspension Test (TST)

The Tail Suspension Test is another common behavioral paradigm for assessing antidepressant-like activity in mice.[9][10][11][12][13] The test is based on the observation that mice suspended by their tails will alternate between struggling and immobility, with antidepressants increasing the duration of struggling.

Experimental Workflow:

Caption: Tail Suspension Test Experimental Workflow.

Protocol:

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Apparatus: A suspension box or a horizontal bar from which the mouse can be suspended. The mouse should be suspended approximately 50 cm above the floor.

• Procedure:

  • Administer (S)-PF-04995274 or vehicle control (i.p.) 30-60 minutes before the test.

  • Securely attach adhesive tape to the tail of the mouse (approximately 1-2 cm from the tip) and suspend it from the bar.

  • The total test duration is 6 minutes.

  • Behavior is recorded, often with an automated system or by a trained observer.

  • The primary measure is the total duration of immobility.

• Data Analysis: The duration of immobility is compared between the drug-treated and vehicle-treated groups.

Expected Quantitative Data:

Treatment Group	Dose (mg/kg, i.p.)	N	Immobility Time (seconds, mean ± SEM)
Vehicle Control	0	10	150 ± 12
(S)-PF-04995274	1	10	125 ± 10
(S)-PF-04995274	3	10	100 ± 9
(S)-PF-04995274	10	10	75 ± 7

(Note: The above data are hypothetical and serve as an example of expected results based on the known effects of other 5-HT4 agonists.)

Novelty-Suppressed Feeding (NSF) Test

The NSF test is used to assess anxiety-like behavior and is sensitive to chronic, but not acute, antidepressant treatment.[14][15][16][17][18] The test is based on the conflict between the drive to eat and the fear of a novel, brightly lit environment.

Experimental Workflow:

Caption: Novelty-Suppressed Feeding Test Workflow.

Protocol:

• Animals: Male BALB/c mice (8-10 weeks old) are often used due to their higher baseline anxiety levels.

• Apparatus: An open-field arena (e.g., 50 x 50 x 40 cm) brightly lit (e.g., > 800 lux). A single food pellet is placed on a small piece of white paper in the center of the arena.

• Procedure:

  • Animals are typically treated with (S)-PF-04995274 or vehicle for a chronic period (e.g., 7-21 days).

  • Food deprive the mice for 24 hours prior to the test, with free access to water.

  • Place the mouse in a corner of the arena.

  • Measure the latency to begin eating the food pellet (defined as the mouse biting the pellet). A cut-off time of 10-15 minutes is typically used.

  • Immediately after the test, the mouse is returned to its home cage, and the amount of food consumed in a 5-minute period is measured to control for appetite effects.

• Data Analysis: The latency to eat is compared between the drug-treated and vehicle-treated groups. Home cage food consumption should also be analyzed to ensure the effects are not due to changes in appetite.

Expected Quantitative Data:

Treatment Group	Dose (mg/kg/day, i.p.)	N	Latency to Eat (seconds, mean ± SEM)	Home Cage Food Consumption (g, mean ± SEM)
Vehicle Control	0	10	300 ± 25	1.5 ± 0.2
(S)-PF-04995274	3	10	220 ± 20	1.6 ± 0.2
(S)-PF-04995274	10	10	150 ± 15	1.5 ± 0.3

(Note: The above data are hypothetical and serve as an example of expected results based on the known effects of other 5-HT4 agonists.)

The behavioral tests outlined provide a robust framework for evaluating the potential antidepressant-like effects of (S)-PF-04995274 in preclinical models. Based on the mechanism of action of 5-HT4 receptor agonists, it is hypothesized that (S)-PF-04995274 will reduce immobility in the Forced Swim Test and Tail Suspension Test, and decrease the latency to feed in the Novelty-Suppressed Feeding Test, indicative of antidepressant and anxiolytic-like properties. The provided protocols and data tables serve as a guide for designing and interpreting such studies.

References

• 1. Translating the promise of 5HT4 receptor agonists for the treatment of depression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid Anxiolytic Effects of a 5-HT4 Receptor Agonist Are Mediated by a Neurogenesis-Independent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Association between a selective 5-HT4 receptor agonist and incidence of major depressive disorder: emulated target trial | The British Journal of Psychiatry | Cambridge Core [cambridge.org]
• 4. Selective serotonin reuptake inhibitors potentiate the rapid antidepressant-like effects of serotonin4 receptor agonists in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | The Effect of the 5-HT4 Agonist, Prucalopride, on a Functional Magnetic Resonance Imaging Faces Task in the Healthy Human Brain [frontiersin.org]
• 6. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 10. protocols.io [protocols.io]
• 11. researchgate.net [researchgate.net]
• 12. Tail suspension test to assess depression/anxiety behavior in parkinsonian mice [protocols.io]
• 13. The Tail Suspension Test - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A standardization of the Novelty-Suppressed Feeding Test protocol in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. research-support.uq.edu.au [research-support.uq.edu.au]
• 17. m.youtube.com [m.youtube.com]
• 18. samuelslab.com [samuelslab.com]

Technical Notes & Optimization

Navigating (S)-PF-04995274: A Technical Guide to Overcoming Solubility Hurdles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with (S)-PF-04995274, a potent 5-HT4 receptor partial agonist.

Frequently Asked Questions (FAQs)

Q1: What is (S)-PF-04995274 and what is its mechanism of action?

(S)-PF-04995274 is the S-enantiomer of PF-04995274 and functions as a partial agonist for the 5-hydroxytryptamine receptor 4 (5-HT4R).[1][2] These receptors are Gs-protein coupled. Their activation by an agonist like (S)-PF-04995274 stimulates adenylyl cyclase, which in turn increases intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP).[3] This signaling pathway is implicated in various cellular functions, including synaptic plasticity and neurotransmitter release.[3]

Q2: What are the primary research applications for (S)-PF-04995274?

(S)-PF-04995274 is predominantly utilized in neuroscience research to explore the role of the 5-HT4 receptor in several areas, including:

• Cognition and memory enhancement.[3]

• Potential treatments for Alzheimer's disease and other neurodegenerative disorders.[3]

• Modulation of mood and its potential as an antidepressant.[3]

Q3: What are the known solubility characteristics of (S)-PF-04995274?

(S)-PF-04995274 is a hydrophobic compound with limited solubility in aqueous solutions.[3] This property necessitates careful selection of solvents and preparation techniques for both in vitro and in vivo studies.[3]

Troubleshooting Guide: Solubility Issues

Issue: My (S)-PF-04995274 is not dissolving.

This is a common issue due to the compound's hydrophobic nature. Here are potential solutions:

• Solvent Selection: Ensure you are using an appropriate solvent. (S)-PF-04995274 exhibits good solubility in several organic solvents. Refer to the table below for quantitative data.

• Use of Fresh Solvents: DMSO is hygroscopic, meaning it absorbs moisture from the air, which can negatively impact the solubility of your compound. Always use fresh, anhydrous DMSO.[3][4]

• Assistance with Dissolution: Gentle warming (e.g., 37°C) or brief sonication can aid in the dissolution process.[3][4] If precipitation or phase separation occurs, heating and/or sonication can be used to help dissolve the compound.[4]

Issue: Precipitation occurs when I dilute my DMSO stock solution into an aqueous medium (e.g., cell culture media or buffer).

This is a frequent challenge when working with hydrophobic compounds. The following steps can help mitigate this "crashing out":

• Minimize Final DMSO Concentration: The final concentration of DMSO in your aqueous solution should be kept as low as possible, ideally below 0.5%, to prevent solvent-induced toxicity and precipitation.[3]

• Optimized Dilution Technique:

  • Pre-warm your aqueous medium to 37°C.[3]

  • Add the DMSO stock solution dropwise to the aqueous medium while gently vortexing or swirling.[3] This facilitates rapid and uniform dispersion, preventing localized high concentrations that lead to precipitation.[3]

Quantitative Solubility Data

The following table summarizes the solubility of (S)-PF-04995274 in various solvents.

Solvent	Solubility	Molar Concentration (approx.)	Notes
DMSO	≥ 86 mg/mL[3]	≥ 198.83 mM[3]	Use fresh, anhydrous DMSO as it is hygroscopic.[3]
Chloroform	30 mg/mL[3][5]	69.36 mM[3]
DMF	20 mg/mL[3][5]	46.24 mM[3]
Ethanol	20 mg/mL[3]	46.24 mM[3]
Water	Insoluble[3]	-
DMF:PBS (pH 7.2) (1:4)	0.25 mg/mL[3][5]	0.58 mM[3]

In Vivo Formulation Examples

For animal studies, specific formulations are required to improve bioavailability.

Formulation	Components	Solubility
Formulation 1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[3][4]	≥ 2.5 mg/mL (5.78 mM)[3][4]
Formulation 2	10% DMSO, 90% (20% SBE-β-CD in Saline)[3][4]	≥ 2.5 mg/mL (5.78 mM)[3][4]
Formulation 3	10% DMSO, 90% Corn Oil[4]	≥ 2.5 mg/mL (5.78 mM)[4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of (S)-PF-04995274 powder in a sterile microcentrifuge tube.[3]

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube to achieve a 10 mM concentration.[3]

• Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming to 37°C or brief sonication can be used to assist dissolution.[3]

• Storage: Store the stock solution at -20°C or -80°C. Aliquot to avoid repeated freeze-thaw cycles.

Protocol 2: Cell-Based cAMP Functional Assay

This protocol outlines a method to assess the agonist activity of (S)-PF-04995274 at the 5-HT4 receptor.

• Cell Culture and Seeding:

  • Culture HEK293 cells stably expressing the 5-HT4 receptor in appropriate media.

  • Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.[1]

• Assay Procedure:

  • Remove the culture medium and wash the cells with a pre-warmed assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS).[1]

  • Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.[1]

  • Add (S)-PF-04995274 at a range of concentrations to the wells. Include a vehicle control (e.g., DMSO).[1]

  • Incubate the plate at 37°C for a specified time (e.g., 15-30 minutes) to allow for cAMP accumulation.[1]

• Cell Lysis and cAMP Detection:

  • Terminate the stimulation by adding a lysis buffer.[1]

  • Quantify the level of cAMP in the cell lysate using a commercial kit (e.g., HTRF, ELISA).[1]

• Data Analysis:

  • Plot the cAMP levels against the compound concentration.

  • Determine the EC50 value from the resulting dose-response curve.[1]

Visualizations

Caption: 5-HT4 Receptor Signaling Pathway.

Caption: Workflow for Preparing Aqueous Solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]

(S)-PF-04995274 stability in DMSO and aqueous solutions

This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of (S)-PF-04995274 in DMSO and aqueous solutions. It includes frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (S)-PF-04995274?

Proper storage is critical to maintain the integrity of (S)-PF-04995274. Recommendations vary for the compound in its solid form versus in a stock solution.

Q2: How stable is (S)-PF-04995274 in DMSO stock solutions?

Stock solutions of (S)-PF-04995274 in DMSO are stable for a limited time. To ensure reproducibility, it is crucial to use fresh, anhydrous DMSO, as it is hygroscopic and absorbed moisture can reduce the compound's solubility.[1] For optimal stability, store solutions in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles.[2][3]

Q3: Why does (S)-PF-04995274 precipitate when I dilute my DMSO stock into aqueous media?

This is a common issue for hydrophobic compounds like (S)-PF-04995274, which has limited aqueous solubility.[2] Precipitation occurs when the compound moves from a high-solubility organic solvent (DMSO) to a low-solubility aqueous environment, leading to the formation of a supersaturated and thermodynamically unstable solution.[2]

Q4: What is the primary mechanism of action for (S)-PF-04995274?

(S)-PF-04995274 is a partial agonist of the serotonin (B10506) 4 receptor (5-HT4R).[4][5] These receptors are Gs-protein coupled; their activation stimulates adenylyl cyclase, which in turn increases intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP).[2] This signaling pathway is involved in processes like neurotransmitter release and synaptic plasticity.[2]

Data Summary Tables

Storage & Stability Recommendations

Form	Solvent	Storage Temperature	Duration	Key Recommendations
Crystalline Solid	-	-20°C	≥ 4 years	Protect from light.
Stock Solution	DMSO	-20°C	Up to 1 month	Use fresh, anhydrous DMSO; store in single-use aliquots.[1][2]
Stock Solution	DMSO	-80°C	1 to 2 years	Avoid repeated freeze-thaw cycles.[3]

Quantitative Solubility Data

Solvent	Solubility (approx.)	Molar Concentration (approx.)	Notes
DMSO	≥ 86 mg/mL	≥ 198.83 mM	Use fresh, anhydrous DMSO.[1][2]
Chloroform	30 mg/mL	69.36 mM	-
DMF	20 mg/mL	46.24 mM	-
Ethanol	20 mg/mL	46.24 mM	-
Water	Insoluble	-	-
DMF:PBS (pH 7.2) (1:4)	0.25 mg/mL	0.58 mM	-
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL	≥ 5.78 mM	In vivo formulation example.[2][3]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL	≥ 5.78 mM	In vivo formulation example.[2][3]

Troubleshooting Guides

Issue: Precipitation in Aqueous Media

Precipitation upon dilution of a DMSO stock into aqueous buffers or cell culture media is the most common challenge.

Caption: Troubleshooting flowchart for precipitation issues.

Solutions:

• Decrease Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous medium is as low as possible (ideally below 0.5%) to avoid both precipitation and cytotoxicity.[2]

• Optimize Dilution Technique: Pre-warm the aqueous medium to 37°C. Add the DMSO stock solution dropwise while gently vortexing or swirling to ensure rapid and even dispersion.[2] This technique prevents localized high concentrations that can lead to immediate precipitation.

• Use Solubility Enhancers: For particularly difficult preparations or in vivo studies, consider incorporating surfactants, co-solvents (like PEG300 and Tween-80), or cyclodextrins to create more stable formulations.[2]

• Prepare Fresh Solutions: To minimize issues related to the compound's thermodynamic instability in aqueous media, always prepare working solutions fresh for each experiment.[2]

• Gentle Warming & Sonication: If a precipitate forms, brief sonication in a water bath or gentle warming to 37°C may help redissolve the compound.[2]

Issue: Inconsistent Experimental Results

Inconsistent results may be linked to the degradation of the compound or variability in solution preparation.

Solutions:

• Aliquot Stock Solutions: Store DMSO stocks in single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound.[2]

• Protect from Light: Store both solid compound and solutions protected from light to prevent potential photodegradation.[2]

• Maintain Neutral pH: The benzisoxazole core of (S)-PF-04995274 can be susceptible to cleavage under strong acidic or basic conditions. Ensure your aqueous solutions are maintained at a neutral pH.[2]

• Standardize Solution Preparation: Follow a consistent, documented protocol for preparing all solutions to ensure uniformity across experiments.

Experimental Protocols

Protocol 1: Preparation of Stock and Aqueous Working Solutions

This protocol provides a standardized method for preparing a DMSO stock solution and diluting it into an aqueous medium for in vitro assays.

Caption: Experimental workflow for preparing solutions.

Methodology:

• Stock Solution (e.g., 10 mM in DMSO):

  • Equilibrate the crystalline (S)-PF-04995274 to room temperature before opening.

  • Weigh the required amount of the solid compound in a suitable tube.

  • Add the calculated volume of fresh, anhydrous DMSO.

  • Vortex the solution until the compound is completely dissolved.

  • Dispense into small-volume, single-use aliquots (e.g., 10-20 µL).

  • Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 2 years).[3]

• Working Solution (e.g., 10 µM in Cell Culture Medium):

  • Pre-warm the required volume of your aqueous buffer or cell culture medium to 37°C.[2]

  • Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

  • While gently vortexing or swirling the pre-warmed medium, add the required volume of the DMSO stock drop-by-drop. For a 1:1000 dilution, this would be 1 µL of stock per 1 mL of medium.

  • Ensure the final DMSO concentration is below 0.5%.[2]

  • Use the freshly prepared working solution immediately in your experiment.

Protocol 2: General Protocol for Assessing Compound Stability

This protocol outlines a general approach for conducting a stability study of (S)-PF-04995274 in a specific solvent or formulation, based on international guidelines.[6][7]

Methodology:

• Preparation: Prepare a solution of (S)-PF-04995274 in the desired solvent system (e.g., DMSO, or a specific aqueous formulation) at a known concentration.

• Storage Conditions: Aliquot the solution into multiple sealed, light-protected containers. Store them under defined conditions as per ICH guidelines (e.g., long-term at 25°C/60% RH or 30°C/65% RH; accelerated at 40°C/75% RH).[8]

• Time Points: Designate specific time points for analysis. For long-term studies, this could be 0, 3, 6, 9, 12, 18, 24 months. For accelerated studies, it might be 0, 1, 3, and 6 months.[7]

• Analysis: At each time point, analyze a sample for:

  • Appearance: Visually inspect for color change, clarity, and precipitation.

  • Purity & Degradation: Use a validated, stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

  • Assay: Determine the concentration of the active compound to assess for potency loss.

• Data Evaluation: Compare the results over time to the initial (time 0) sample to establish the stability profile and determine the appropriate shelf-life or re-test period under those storage conditions.

Signaling Pathway Visualization

(S)-PF-04995274 Mechanism of Action

(S)-PF-04995274 acts as a partial agonist on the 5-HT4 receptor, a Gs-protein coupled receptor, initiating a downstream signaling cascade that results in the production of cAMP.[2]

Caption: Canonical 5-HT4 receptor signaling pathway.

References

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. japsonline.com [japsonline.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. applications.emro.who.int [applications.emro.who.int]

preventing (S)-PF-04995274 precipitation in media

Welcome to the technical support center for (S)-PF-04995274. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing (S)-PF-04995274 in their experiments by providing guidance on preventing its precipitation in media.

Frequently Asked Questions (FAQs)

Q1: What is (S)-PF-04995274 and what is its mechanism of action?

(S)-PF-04995274 is a potent and selective partial agonist for the serotonin (B10506) 4 receptor (5-HT4R).[1] As an isomer of PF-04995274, it is used in neuroscience research to investigate the role of the 5-HT4 receptor in various cognitive and mood-related processes.[2][3] 5-HT4 receptors are G-protein coupled receptors (GPCRs) that, upon activation, stimulate adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[1][2] This signaling cascade is involved in neurotransmitter release and synaptic plasticity.[2]

Q2: Why does (S)-PF-04995274 precipitate in my experimental media?

(S)-PF-04995274 is a hydrophobic compound with limited aqueous solubility.[2] When a concentrated stock solution, typically dissolved in an organic solvent like DMSO, is diluted into an aqueous-based medium (e.g., cell culture media, phosphate-buffered saline), the compound's solubility can be exceeded, leading to precipitation. This is a common issue for hydrophobic molecules when transferred to an aqueous environment.[2][4]

Q3: What are the consequences of precipitation in my experiments?

The presence of a precipitate in your experimental media can lead to several issues:

• Inaccurate Concentration: The actual concentration of the soluble compound will be lower than intended, leading to unreliable and non-reproducible results.[5]

• Cellular Toxicity: The precipitate itself may be harmful to cells.[5]

• Inconsistent Results: The uneven distribution of the compound can lead to variability in your experimental outcomes.

It is strongly advised not to use media with a visible precipitate.[5]

Troubleshooting Guide: Preventing Precipitation

This guide provides a step-by-step approach to prevent the precipitation of (S)-PF-04995274 in your experimental media.

Issue: Precipitate observed upon dilution of DMSO stock solution into aqueous media.

Solution Workflow:

Caption: Troubleshooting workflow for preventing precipitation.

Detailed Steps:

• Prepare a High-Quality Stock Solution:

  • Use fresh, anhydrous DMSO to prepare your stock solution as DMSO is hygroscopic.[2][6]

  • Ensure the compound is completely dissolved. Gentle warming to 37°C or brief sonication can aid dissolution.[2][7]

• Optimize Dilution Technique:

  • Pre-warm the media: Ensure your aqueous medium is pre-warmed to 37°C before adding the stock solution. Adding the compound to cold media can decrease its solubility.[2][5]

  • Stepwise dilution: Instead of adding the concentrated stock directly to the full volume of media, perform a serial dilution. An intermediate dilution in a small volume of media or PBS can be beneficial.[5]

  • Rapid mixing: Add the stock solution dropwise while gently vortexing or swirling the medium to ensure rapid and even dispersion. This prevents localized high concentrations that can trigger precipitation.[2][8]

• Control Final DMSO Concentration:

  • Keep the final DMSO concentration in your cell culture medium as low as possible, ideally below 0.5%, to avoid cytotoxicity.[2][5] However, a slightly higher but non-toxic concentration may be necessary to maintain solubility. Always include a vehicle control with the same final DMSO concentration in your experiments.[8]

• Consider Solubility Enhancers:

  • Serum: The proteins in serum, such as albumin, can bind to hydrophobic compounds and help keep them in solution.[8] If your experimental design allows, using serum-containing medium can be effective.

  • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic drugs, increasing their aqueous solubility. (2-Hydroxypropyl)-β-cyclodextrin is a common choice for cell culture applications.[8]

Quantitative Data Summary

The following tables provide solubility and formulation data for PF-04995274, of which (S)-PF-04995274 is an isomer.

Table 1: Solubility of PF-04995274 in Various Solvents

Solvent	Solubility (mg/mL)	Molar Concentration (mM)
DMSO	≥ 86	≥ 198.83
Ethanol	20	46.24
Chloroform	30	69.36
DMF	20	46.24
Water	Insoluble	-
DMF:PBS (pH 7.2) (1:4)	0.25	0.58

Data sourced from BenchChem and Cayman Chemical.[2][9]

Table 2: Example In Vivo Formulations for PF-04995274

Formulation Components	Solubility (mg/mL)	Molar Concentration (mM)
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5	5.78
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5	5.78
10% DMSO, 90% Corn Oil	≥ 2.5	5.78

Data sourced from MedChemExpress.[7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of (S)-PF-04995274 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

• Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (37°C) or brief sonication can be used to aid dissolution.[2]

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Dilution of DMSO Stock Solution into Cell Culture Media

Caption: Recommended workflow for diluting DMSO stock solution.

• Pre-warm Media: Warm the required volume of cell culture medium to 37°C in a water bath.

• Calculate Volumes: Determine the volume of the stock solution needed to achieve the desired final concentration. Ensure the final DMSO concentration remains below the cytotoxic level for your cell line (typically <0.5%).

• Dilution: While gently swirling or vortexing the pre-warmed media, add the calculated volume of the (S)-PF-04995274 stock solution drop by drop.

• Final Mix: Gently mix the final solution to ensure homogeneity.

• Visual Inspection: Visually inspect the solution for any signs of precipitation before use.

Signaling Pathway

(S)-PF-04995274 Mechanism of Action

Caption: Simplified signaling pathway of (S)-PF-04995274.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]

(S)-PF-04995274 long-term storage conditions

This technical support resource provides essential information for researchers, scientists, and drug development professionals on the long-term storage, handling, and troubleshooting of (S)-PF-04995274.

Long-Term Storage Conditions

Proper storage is critical to maintain the integrity and stability of (S)-PF-04995274. The following table summarizes the recommended long-term storage conditions based on available data for the compound and its racemate, PF-04995274.

Compound Form	Recommended Storage Temperature	Maximum Storage Duration	Key Recommendations
(S)-PF-04995274 (Solid)	Refer to Certificate of Analysis	-	Shipped at room temperature in the US; specific long-term conditions provided by the supplier should be followed.[1]
PF-04995274 (Solid Powder)	-20°C	3 years	For the racemic form.[2]
Stock Solutions	-80°C	2 years	To prevent inactivation, it is crucial to aliquot the solution after preparation to avoid repeated freeze-thaw cycles.[3]
-20°C	1 year	Aliquoting is also highly recommended for storage at this temperature.[3]

Troubleshooting Guide

This guide addresses common issues that may arise during the storage and handling of (S)-PF-04995274.

Q: My (S)-PF-04995274 stock solution appears cloudy or has visible precipitate after thawing. What should I do?

A: Cloudiness or precipitation upon thawing can indicate several issues, including poor solubility or compound degradation.

• Actionable Steps:

  • Gently warm the vial to 37°C and vortex to encourage redissolving.

  • If precipitation persists, it may indicate that the compound has fallen out of solution. Centrifuge the vial to pellet the precipitate and carefully transfer the supernatant for use, though the concentration may be lower than expected.

  • For future preparations, ensure you are using a high-purity, anhydrous solvent such as DMSO.[2] Moisture absorption by DMSO can reduce the solubility of the compound.[2]

  • If the issue persists, it is advisable to prepare a fresh stock solution.

Q: I have stored my solid (S)-PF-04995274 at room temperature for several months. Is it still usable?

A: While shipping may occur at room temperature, long-term storage at ambient temperatures is not recommended.[1] For the racemic form, storage at -20°C is advised for up to 3 years.[2]

• Recommendation: To ensure the integrity of your compound, it is highly recommended to perform a purity check using an analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) before use.

Q: My experimental results are inconsistent, and I suspect an issue with my (S)-PF-04995274 stock solution. How can I verify its integrity?

A: Inconsistent results can stem from compound degradation due to improper storage or handling, such as multiple freeze-thaw cycles.[3]

• Verification Workflow:

  • Review your storage and handling procedures against the recommendations.

  • Prepare a fresh stock solution from a new vial of solid compound, if available.

  • Perform a quality control check on the suspect stock solution. An HPLC analysis comparing the stored solution to a freshly prepared standard can help identify degradation products and confirm the concentration.

Caption: A decision-making workflow for troubleshooting common issues encountered with stored (S)-PF-04995274.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (S)-PF-04995274?

A1: (S)-PF-04995274 is a partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R).[1] As an isomer of PF-04995274, it is a potent and high-affinity compound.[1][3] The 5-HT4 receptor is a G-protein coupled receptor, and its activation is thought to modulate the release of neurotransmitters and improve synaptic plasticity.

Q2: What is a suitable solvent for preparing stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a commonly recommended solvent for preparing stock solutions of PF-04995274.[2]

Q3: How can I prevent degradation of my (S)-PF-04995274 stock solution?

A3: To minimize degradation, it is imperative to aliquot the stock solution into single-use volumes immediately after preparation. This practice prevents repeated freeze-thaw cycles, which can lead to compound inactivation.[3]

Experimental Protocols

Protocol: Purity Assessment of (S)-PF-04995274 by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a stored sample of (S)-PF-04995274 by comparing it to a freshly prepared standard.

Materials:

• Stored (S)-PF-04995274 sample

• High-purity (S)-PF-04995274 reference standard

• HPLC-grade DMSO

• HPLC-grade water

• HPLC-grade acetonitrile

• Formic acid

• C18 reverse-phase HPLC column

• HPLC system with a UV detector

Methodology:

• Standard Preparation:

  • Accurately weigh and dissolve the (S)-PF-04995274 reference standard in DMSO to prepare a 10 mM stock solution.

  • From this stock, prepare a working standard of 1 mM by diluting with an appropriate solvent mixture (e.g., 50:50 water:acetonitrile).

• Sample Preparation:

  • Prepare a 1 mM solution of the stored (S)-PF-04995274 sample using the same solvent mixture as the working standard.

• HPLC Conditions (Example):

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-17 min: 95% B

    • 17-18 min: 95% to 5% B

    • 18-20 min: 5% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: Determined by UV-Vis spectrophotometry (scan for lambda max).

  • Injection Volume: 10 µL

• Data Analysis:

  • Inject the working standard to determine the retention time of the intact compound.

  • Inject the sample solution.

  • Compare the chromatograms. The appearance of additional peaks in the sample chromatogram indicates the presence of impurities or degradation products.

  • Calculate the purity of the sample by dividing the peak area of the main compound by the total area of all peaks.

Caption: A diagram illustrating the hypothesized signaling pathway of (S)-PF-04995274 as a 5-HT4 receptor agonist.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: (S)-PF-04995274 In Vivo Delivery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (S)-PF-04995274 in in vivo experiments.

Understanding (S)-PF-04995274

(S)-PF-04995274 is a potent and selective partial agonist of the serotonin (B10506) 4 receptor (5-HT4R).[1][2] Its mechanism of action involves the activation of 5-HT4 receptors, which are G-protein coupled receptors that signal through the Gαs subunit to activate adenylyl cyclase and increase intracellular cyclic AMP (cAMP) levels.[1][3] This signaling cascade can influence various cellular processes, including synaptic plasticity and the non-amyloidogenic processing of amyloid precursor protein (APP), making it a compound of interest in neuroscience research, particularly for Alzheimer's disease and depression.[1][4]

A key challenge in the in vivo application of (S)-PF-04995274 is its hydrophobic nature and limited aqueous solubility.[3] This necessitates careful consideration of formulation strategies to ensure consistent and effective delivery.

Troubleshooting In Vivo Delivery

This section addresses common issues encountered during the in vivo administration of (S)-PF-04995274.

Quantitative Data Summary: Formulation & Stability

Proper formulation is critical for achieving reliable and reproducible results. The following table summarizes key quantitative data related to the formulation and stability of (S)-PF-04995274.

Parameter	Vehicle / Condition	Result	Notes
Solubility	DMSO	≥ 86 mg/mL (≥ 198.83 mM)[3]	Use fresh, anhydrous DMSO as it is hygroscopic.[3]
Water	Insoluble[3]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (5.78 mM)[3]	Suitable for intravenous administration.[1]
0.5% Carboxymethylcellulose (CMC) in sterile water	Suspension[1]	Common for oral gavage administration.[1] Ensure homogeneity before each administration.[1]
Stability	Stock Solution in DMSO (-20°C)	Up to 1 month[3]	Store in small, single-use aliquots to avoid freeze-thaw cycles. Protect from light.[3]
pH	Neutral pH recommended	The benzisoxazole core may be susceptible to cleavage under strong acidic or basic conditions.[3]
Light	Protect from light	Use amber vials or wrap containers in foil to prevent potential photodegradation.[3]

Frequently Asked Questions (FAQs)

Q1: We are observing high variability in plasma concentrations of (S)-PF-04995274 after oral administration. What are the potential causes and how can we mitigate this?

High inter-subject variability is a common challenge with orally administered hydrophobic compounds. Potential causes include:

• Inconsistent Formulation: If (S)-PF-04995274 is not uniformly suspended in the vehicle, different animals may receive different effective doses.

• Food Effects: The presence or absence of food in the gastrointestinal tract can significantly impact drug absorption.

• Gastrointestinal Physiology: Individual differences in gastric emptying time and intestinal motility can lead to variable absorption.

Mitigation Strategies:

• Formulation Optimization: Ensure your formulation is a homogenous suspension. For suspensions like 0.5% CMC, vortex thoroughly before each administration.[1] Consider alternative formulations like self-emulsifying drug delivery systems (SEDDS) to improve consistency.

• Standardize Experimental Conditions: Implement a consistent fasting period for all animals before dosing.

• Increase Sample Size: A larger number of animals per group can help to account for biological variability.

Q2: Our in vivo efficacy results are inconsistent, even with a consistent formulation. What else could be contributing to this variability?

Beyond formulation, other factors can contribute to inconsistent efficacy:

• Inaccurate Dosing: Ensure your administration technique (e.g., oral gavage, intravenous injection) is precise and consistent across all animals.

• Metabolic Differences: Individual variations in drug metabolism can lead to different levels of active compound at the target site.

• Off-Target Effects: While (S)-PF-04995274 is selective, high concentrations could potentially lead to off-target effects that might influence the experimental outcome.

Troubleshooting Steps:

• Refine Administration Technique: Ensure all personnel are thoroughly trained and follow a standardized protocol for drug administration.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: If possible, correlate plasma concentrations of (S)-PF-04995274 with the observed efficacy to understand the exposure-response relationship.

• Dose-Response Studies: Conduct thorough dose-response studies to identify a dose that produces a consistent and robust effect.

Q3: What are the potential side effects of (S)-PF-04995274 in animal models?

As a 5-HT4 receptor agonist, potential side effects are primarily related to the activation of these receptors in the gastrointestinal tract.[1] Researchers should monitor for:

• Increased gastric motility

• Diarrhea

At higher doses, it is important to observe animals for any signs of dehydration or discomfort. While newer 5-HT4 agonists generally have a good safety profile, close observation for any behavioral changes or adverse reactions is recommended, especially during initial dose-escalation studies.[1]

Experimental Protocols

Protocol 1: In Vivo Efficacy Assessment in a Mouse Model of Alzheimer's Disease using the Morris Water Maze

This protocol outlines a general procedure for assessing the effect of (S)-PF-04995274 on cognitive function in a transgenic mouse model of Alzheimer's disease (e.g., 5xFAD mice) using the Morris Water Maze.

1. Animal Model and Drug Administration:

• Animals: Aged (e.g., 6-8 months) 5xFAD transgenic mice and wild-type littermates.

• Formulation: Prepare (S)-PF-04995274 as a suspension in 0.5% carboxymethylcellulose (CMC) in sterile water for oral gavage. Ensure the suspension is homogenous by vortexing before each administration.[1]

• Dosing: Administer (S)-PF-04995274 or vehicle daily via oral gavage for a predetermined period (e.g., 14-28 days) before and during behavioral testing. A recommended starting dose for a dose-ranging study could be 1 mg/kg, escalating to 10 mg/kg and 50 mg/kg.[1]

2. Morris Water Maze Procedure:

• Apparatus: A circular pool (120-150 cm in diameter) filled with opaque water (e.g., using non-toxic white paint) maintained at 22-25°C. A submerged escape platform (10 cm in diameter) is placed 1-1.5 cm below the water surface. Various high-contrast visual cues should be placed around the room.

• Acquisition Phase (5-7 days):

  • Conduct 4 trials per mouse per day.

  • For each trial, gently place the mouse into the water facing the pool wall at one of four randomized starting positions.

  • Allow the mouse to swim and find the hidden platform. The maximum trial duration is typically 60-90 seconds.

  • If the mouse finds the platform, allow it to remain there for 15-30 seconds.

  • If the mouse fails to find the platform within the time limit, gently guide it to the platform and allow it to stay for 15-30 seconds.

  • Record the escape latency (time to find the platform) and path length for each trial using a video tracking system.

• Probe Trial (24 hours after the last acquisition trial):

  • Remove the escape platform from the pool.

  • Place the mouse in the pool at a novel starting position.

  • Allow the mouse to swim freely for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was previously located) and the number of times the mouse crosses the former platform location.

3. Data Analysis:

• Acquisition Phase: Analyze the escape latency and path length across training days to assess learning.

• Probe Trial: Analyze the time spent in the target quadrant and platform crossings to assess spatial memory retention.

Visualizations

Signaling Pathway of (S)-PF-04995274

Signaling cascade of (S)-PF-04995274 via the 5-HT4 receptor.

Experimental Workflow for In Vivo Delivery and Efficacy Testing

References

• 1. researchgate.net [researchgate.net]
• 2. pharmtech.com [pharmtech.com]
• 3. benchchem.com [benchchem.com]
• 4. turkjps.org [turkjps.org]

minimizing off-target binding in assays with (S)-PF-04995274

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize off-target binding in assays involving (S)-PF-04995274, a potent and selective partial 5-HT4 receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is (S)-PF-04995274 and what is its primary mechanism of action?

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274 and acts as a partial agonist at the 5-hydroxytryptamine receptor 4 (5-HT4R).[1][2][3] These receptors are G-protein coupled receptors (GPCRs) that primarily signal through the Gs alpha subunit.[4] Activation of the 5-HT4 receptor by an agonist like (S)-PF-04995274 stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[1][4] This signaling cascade can influence a variety of cellular processes, including gene expression and synaptic plasticity.[1]

Q2: What is off-target binding and why is it a concern in my experiments?

Off-target binding occurs when a compound, in this case (S)-PF-04995274, interacts with unintended proteins or receptors. This can lead to a variety of issues in experimental assays, including high background signals, reduced assay sensitivity, and inaccurate pharmacological profiling of the compound.[5] Minimizing off-target binding is crucial for obtaining reliable and reproducible data.

Q3: Is (S)-PF-04995274 known for significant off-target binding?

Troubleshooting Guides

Issue: High Background Signal in Radioligand Binding Assays

High background signal in a competitive radioligand binding assay for (S)-PF-04995274 can be indicative of non-specific binding of the radioligand or the test compound.

Troubleshooting Steps:

• Optimize Blocking Agents: Ensure the use of an appropriate blocking agent in your assay buffer to saturate non-specific binding sites on membranes and filter plates. Common blocking agents include Bovine Serum Albumin (BSA) or non-fat dry milk.[6][7]

• Adjust Buffer Composition:

  • Salt Concentration: Increasing the salt concentration (e.g., NaCl) in the wash buffer can help disrupt ionic interactions that contribute to non-specific binding.[8]

  • pH: Verify that the pH of your assay and wash buffers is optimal for specific 5-HT4 receptor binding and does not promote non-specific interactions.[8]

• Incorporate Detergents: Adding a low concentration of a mild, non-ionic detergent (e.g., Tween-20) to the wash buffer can help reduce hydrophobic interactions that cause non-specific binding.[8][9]

• Optimize Washing Steps: Increase the number and volume of wash steps to more effectively remove unbound radioligand and test compound.[6]

• Evaluate Radioligand Concentration: Use a concentration of the radiolabeled ligand (e.g., [3H]GR113808) that is at or below its Kd value to minimize non-specific binding.[10]

Issue: Inconsistent EC50/IC50 Values

Variability in the calculated potency (EC50 in functional assays) or binding affinity (IC50 in binding assays) of (S)-PF-04995274 can be caused by non-specific binding interfering with the specific signal.

Troubleshooting Steps:

• Review Assay Window: A narrow assay window (the difference between the maximum and minimum signal) can be susceptible to noise from non-specific binding. Optimize assay conditions to maximize the specific signal.

• Pre-clearing Lysates (for IP): If using immunoprecipitation techniques, pre-clear the cell lysate by incubating it with beads alone before adding antibodies. This will remove proteins that non-specifically bind to the beads.[6]

• Titrate Compound Concentrations: Ensure that the concentration range of (S)-PF-04995274 used is appropriate to generate a full dose-response curve. Very high concentrations may lead to off-target effects and non-specific binding.

• Control for Vehicle Effects: The vehicle used to dissolve (S)-PF-04995274 (e.g., DMSO) can sometimes contribute to non-specific effects. Ensure that all wells, including controls, contain the same final concentration of the vehicle.

Data Presentation

The following tables summarize the reported binding affinities (Ki) and functional potencies (EC50) of PF-04995274, of which (S)-PF-04995274 is an isomer. These values highlight the compound's high affinity for the 5-HT4 receptor.

Table 1: Receptor Binding Affinity (Ki) of PF-04995274 [4][11]

Receptor Subtype	Ki (nM)
Human 5-HT4A	0.36
Human 5-HT4B	0.46
Human 5-HT4D	0.15
Human 5-HT4E	0.32
Rat 5-HT4S	0.30

Table 2: Functional Potency (EC50) of PF-04995274 [4][11]

Receptor Subtype	EC50 (nM)
Human 5-HT4A	0.47
Human 5-HT4B	0.36
Human 5-HT4D	0.37
Human 5-HT4E	0.26
Rat 5-HT4S	0.59
Rat 5-HT4L	0.65
Rat 5-HT4E	0.62

Experimental Protocols

Radioligand Binding Assay (Competition)

This protocol is used to determine the binding affinity (Ki) of (S)-PF-04995274 for the 5-HT4 receptor by measuring its ability to displace a radiolabeled antagonist.[10][12]

1. Membrane Preparation:

• Culture HEK293 cells stably expressing the desired 5-HT4 receptor isoform to confluency.

• Harvest, wash, and pellet the cells.

• Resuspend the cell pellet in a lysis buffer and homogenize.

• Centrifuge the homogenate at high speed to pellet the cell membranes.

• Wash the membrane pellet and resuspend in an appropriate assay buffer. Determine the protein concentration.[10]

2. Assay Procedure:

• In a 96-well plate, add the assay buffer, a fixed concentration of a radioligand such as [3H]GR113808, and varying concentrations of unlabeled (S)-PF-04995274.[10]

• Add the prepared cell membranes to initiate the binding reaction.

• Define non-specific binding using a high concentration of a known 5-HT4 receptor ligand.[12]

• Incubate at room temperature to allow the binding to reach equilibrium.[12]

3. Filtration and Counting:

• Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.[12][13]

• Wash the filters with ice-cold assay buffer.[12]

• Quantify the radioactivity retained on the filters using a liquid scintillation counter.[10]

4. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the concentration of (S)-PF-04995274.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[10]

Cell-Based cAMP Functional Assay

This protocol determines the potency (EC50) of (S)-PF-04995274 in stimulating the production of cAMP.[4][10]

1. Cell Culture and Seeding:

• Culture HEK293 cells stably expressing the 5-HT4 receptor in appropriate media.

• Seed the cells into 96-well plates and allow them to adhere overnight.[10]

2. Assay Procedure:

• Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor to prevent cAMP degradation.[10]

• Add varying concentrations of (S)-PF-04995274 to the wells.

• Incubate at 37°C for a specified time to allow for agonist-induced cAMP accumulation.[10]

3. Cell Lysis and cAMP Detection:

• Terminate the stimulation by adding a lysis buffer.

• Measure the intracellular cAMP concentration using a suitable detection kit (e.g., HTRF, ELISA).[10]

4. Data Analysis:

• Plot the cAMP levels against the logarithm of the concentration of (S)-PF-04995274.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 value.[10]

Visualizations

Caption: Signaling pathway of (S)-PF-04995274 via the 5-HT4 receptor.

Caption: Troubleshooting workflow for high background signal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Understanding the implications of off-target binding for drug safety and development | Drug Discovery News [drugdiscoverynews.com]
• 6. benchchem.com [benchchem.com]
• 7. rusling.research.uconn.edu [rusling.research.uconn.edu]
• 8. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 9. nicoyalife.com [nicoyalife.com]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of (S)-PF-04995274

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of (S)-PF-04995274.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of (S)-PF-04995274, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield in the Formation of 4-substituted 3-hydroxybenzisoxazole Core due to Undesired Byproduct

Question: During the synthesis of the 4-substituted 3-hydroxybenzisoxazole intermediate, a significant amount of an undesired benzoxazolinone byproduct is observed, leading to low yields. What causes this, and how can it be prevented?

Answer: The formation of a benzoxazolinone byproduct is likely due to a Lossen-type rearrangement of a hydroxamic acid intermediate. This rearrangement is a known challenge in the synthesis of related benzisoxazole cores. To mitigate this issue, two alternative and more robust synthetic routes to the key 4-fluorobenzisoxazol-3-one intermediate have been developed, which avoid the conditions leading to this rearrangement. These routes have been successfully implemented on a multi-kilogram scale and offer improved process safety and greener conditions.[1][2]

Recommended Solutions:

• Route A: From 2-fluoro-6-hydroxybenzoic acid. This is the recommended route, demonstrating high reproducibility.

• Route B: Alternative approach from a different starting material. While also effective, Route A is generally preferred for its efficiency and safety profile.[1]

Adopting one of these established alternative routes is the most effective way to circumvent the formation of the benzoxazolinone byproduct and improve the overall yield of the synthesis.

Issue 2: Incomplete N-alkylation Reaction

Question: The N-alkylation step to introduce the piperidine (B6355638) moiety is sluggish and results in incomplete conversion. How can this reaction be optimized?

Answer: Incomplete N-alkylation can be attributed to several factors, including insufficient reactivity of the electrophile, steric hindrance, or suboptimal reaction conditions. To drive the reaction to completion, consider the following optimizations:

• Choice of Leaving Group: Ensure the tosylate of the (R)-tetrahydrofuran-3-ol is used, as it is an effective leaving group for this nucleophilic substitution.

• Base and Solvent: The use of a strong, non-nucleophilic base such as sodium bis(trimethylsilyl)amide (NaHMDS) in an appropriate solvent like dimethylacetamide (DMAc) is crucial for the deprotonation of the piperidine nitrogen, facilitating the alkylation.

• Temperature and Reaction Time: The reaction is typically run at a moderate temperature (e.g., 50 °C) for a sufficient duration (e.g., 6 hours). Monitoring the reaction progress by TLC or LC-MS is recommended to determine the optimal reaction time.

Issue 3: Difficulty in Purification of Intermediates

Question: Purification of the intermediates, particularly after the etherification and N-alkylation steps, is challenging due to the presence of closely related impurities. What purification strategies are recommended?

Answer: The kilogram-scale synthesis of (S)-PF-04995274 was designed to proceed without the need for chromatographic purification.[1] This is achieved through the development of highly selective reactions and crystallization-induced purification of key intermediates.

• Crystallization: For key intermediates, developing a robust crystallization procedure is the most effective and scalable purification method. This may involve screening various solvent systems and optimizing temperature profiles.

• Extraction and Washing: Thorough aqueous workups to remove inorganic salts and water-soluble impurities are critical. Utilizing brine washes can aid in breaking emulsions and removing residual water from the organic layer.

If chromatography is unavoidable for small-scale synthesis or impurity profiling, normal-phase silica (B1680970) gel chromatography with a suitable solvent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol gradients) can be employed.

Frequently Asked Questions (FAQs)

Q1: What is the overall yield of the reported multi-kilogram scale synthesis of (S)-PF-04995274?

A1: The synthesis delivered the final active pharmaceutical ingredient (API) in a 34% overall yield over six linear steps without the need for chromatography.[1]

Q2: What are the key starting materials for the recommended synthetic route?

A2: The recommended route starts from 2-fluoro-6-hydroxybenzoic acid.[1]

Q3: Are there any specific safety precautions to consider during the synthesis?

A3: While the publication highlights enhanced process safety for the recommended route, standard laboratory safety practices should always be followed. This includes working in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), and carefully handling all reagents, especially strong bases and acids.

Quantitative Data Summary

Table 1: Summary of Yields for Key Synthetic Steps

Step	Starting Material	Product	Yield (%)	Reference
Formation of 4-Fluorobenzisoxazol-3-one (Recommended Route)	2-fluoro-6-hydroxybenzoic acid derivative	4-Fluorobenzisoxazol-3-one	87	[1]
Etherification with (R)-tetrahydrofuran-3-yl tosylate	4-Fluorobenzisoxazol-3-one	4-((R)-tetrahydrofuran-3-yloxy)benzo[d]isoxazol-3-one	64	[1]
N-alkylation with Boc-protected piperidinemethanol	4-((R)-tetrahydrofuran-3-yloxy)benzo[d]isoxazol-3-one	Boc-protected piperidine intermediate	~100	[1]
Boc Deprotection	Boc-protected piperidine intermediate	Piperidine intermediate tosylate salt	94	[1]
Final N-alkylation and Salt Formation	Piperidine intermediate tosylate salt	(S)-PF-04995274	89	[1]

Experimental Protocols

Protocol 1: Synthesis of 4-Fluorobenzisoxazol-3-one (Recommended Route)

• To a solution of the 2-fluoro-6-hydroxybenzoic acid derivative in methanol, add hydroxylamine (B1172632) hydrochloride and potassium hydroxide (B78521).

• Stir the reaction mixture at 25 °C for 16 hours.

• Upon completion, add potassium hydroxide and water, and heat the mixture to 110 °C for 20 hours.

• After cooling, acidify the reaction mixture to precipitate the product.

• Filter the solid, wash with water, and dry to afford 4-fluorobenzisoxazol-3-one.

Protocol 2: Etherification with (R)-tetrahydrofuran-3-yl tosylate

• To a solution of 4-fluorobenzisoxazol-3-one in dimethylacetamide (DMAc), add (R)-tetrahydrofuran-3-yl 4-methylbenzenesulfonate (B104242) and potassium carbonate.

• Heat the reaction mixture to 50 °C for 24 hours.

• After cooling, add water to precipitate the product.

• Filter the solid, wash with water, and dry to yield the desired ether.

Protocol 3: N-alkylation with Boc-protected piperidinemethanol

• To a solution of the ether intermediate from Protocol 2 in dimethylacetamide (DMAc), add tert-butyl 4-(hydroxymethyl)piperidine-1-carboxylate and sodium bis(trimethylsilyl)amide (NaHMDS).

• Heat the mixture to 50 °C for 6 hours.

• Cool the reaction and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure to obtain the crude Boc-protected piperidine intermediate.

Visualizations

Caption: Recommended synthetic pathway for (S)-PF-04995274.

Caption: Troubleshooting logic for overcoming the Lossen rearrangement.

References

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]

(S)-PF-04995274 dose-response curve optimization

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using (S)-PF-04995274, a partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R).[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (S)-PF-04995274?

(S)-PF-04995274 is a potent and high-affinity partial agonist for the serotonin (B10506) 4 receptor (5-HT4R).[3] Its primary action is to bind to and activate 5-HT4 receptors, which are G-protein coupled receptors. This activation primarily signals through the Gαs subunit to activate adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels.[3] This signaling cascade can influence various cellular processes, including gene expression and synaptic plasticity.[3]

Q2: What is the difference between (S)-PF-04995274 and PF-04995274?

(S)-PF-04995274 is the (S)-enantiomer of the racemic compound PF-04995274.[3][4] Enantiomers are stereoisomers that are mirror images of each other and can exhibit different pharmacological properties.

Q3: What are the expected EC50 and Ki values for this compound?

The following tables summarize the binding affinities (Ki) and functional potencies (EC50) for the racemic compound PF-04995274. These values can serve as a reference for experiments with the (S)-enantiomer.

Table 1: In Vitro Binding Affinity (Ki) of PF-04995274 [5]

Receptor Isoform (Human)	Ki (nM)
5-HT4A	0.36
5-HT4B	0.46
5-HT4D	0.15
5-HT4E	0.32
Receptor Isoform (Rat)	Ki (nM)
5-HT4S	0.30

Table 2: In Vitro Functional Potency (EC50) of PF-04995274 [5]

Receptor Isoform (Human)	EC50 (nM)
5-HT4A	0.47
5-HT4B	0.36
5-HT4D	0.37
5-HT4E	0.26
Receptor Isoform (Rat)	EC50 (nM)
5-HT4S	0.59
5-HT4L	0.65
5-HT4E	0.62

Troubleshooting Dose-Response Curve Optimization

Q4: My dose-response curve is flat or shows very low potency. What are the possible causes?

A flat or shifted dose-response curve can result from several factors. Consider the following troubleshooting steps:

• Compound Integrity: Verify the integrity and concentration of your (S)-PF-04995274 stock solution. Improper storage or repeated freeze-thaw cycles can degrade the compound.

• Cell Health and Receptor Expression: Ensure your cells are healthy and express sufficient levels of the 5-HT4 receptor. Passage number can affect receptor expression levels.

• Assay Conditions:

  • Incubation Time: The incubation time may be too short for the agonist to induce a measurable response. Optimize the incubation time (e.g., 15-30 minutes for cAMP assays).[2]

  • PDE Inhibitor: In cAMP assays, the absence or insufficient concentration of a phosphodiesterase (PDE) inhibitor (e.g., IBMX) can lead to the rapid degradation of cAMP.[2][6]

• Reagent Quality: Check the quality and expiration dates of all assay reagents, including cell culture media, buffers, and detection kits.

Q5: I am observing high variability between replicate wells. How can I reduce this?

High variability can obscure the true dose-response relationship. Here are some common causes and solutions:

• Cell Plating Inconsistency: Uneven cell seeding is a major source of variability.[7] Ensure a single-cell suspension before plating and use appropriate techniques to avoid "edge effects," where wells at the edge of the plate behave differently.[7] Allowing plates to sit at room temperature for a period before incubation can sometimes improve cell distribution.[7]

• Pipetting Errors: Inaccurate or inconsistent pipetting, especially of the compound dilutions, can lead to significant errors. Use calibrated pipettes and proper technique.

• DMSO Concentration: If using DMSO to dissolve the compound, ensure the final concentration is consistent across all wells and does not exceed a level that affects cell viability (typically <0.5%).

• Incubator Conditions: Inconsistent temperature or CO2 levels within the incubator can affect cell health and response.[7]

Q6: The maximal response (Emax) of (S)-PF-04995274 in my functional assay is lower than expected for an agonist. Why is this?

(S)-PF-04995274 is a partial agonist.[2][3] By definition, a partial agonist does not produce the same maximal response as a full agonist (like serotonin) even at saturating concentrations. The Emax should be compared to that of a full agonist to confirm its partial agonism.[2]

Experimental Protocols

Protocol 1: Cell-Based cAMP Functional Assay

This protocol outlines a method to determine the potency (EC50) of (S)-PF-04995274 by measuring cAMP production in cells expressing the 5-HT4 receptor.[2]

Materials:

• HEK293 cells stably expressing the human 5-HT4 receptor.[2][6]

• (S)-PF-04995274

• Reference full agonist (e.g., Serotonin)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)[6]

• Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

• Cell lysis buffer

• cAMP detection kit (e.g., HTRF, ELISA)[2][6]

• 96-well plates

Methodology:

• Cell Seeding: Seed HEK293-5HT4R cells into 96-well plates at a predetermined density and allow them to adhere overnight.[2]

• Assay Preparation:

  • Remove the culture medium and wash the cells with pre-warmed assay buffer.[2]

  • Pre-incubate the cells with a PDE inhibitor (e.g., 500 µM IBMX) in assay buffer for 15-30 minutes at 37°C to prevent cAMP degradation.[2]

• Compound Addition:

  • Prepare a serial dilution of (S)-PF-04995274 in assay buffer.

  • Add the diluted compound to the wells. Include wells with vehicle control (e.g., DMSO) and a positive control (full agonist).[2]

• Incubation: Incubate the plate at 37°C for 15-30 minutes to stimulate cAMP production.[2]

• Cell Lysis: Terminate the reaction by adding lysis buffer.[2]

• cAMP Detection: Measure the intracellular cAMP concentration using a suitable detection kit according to the manufacturer's instructions.[2]

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the (S)-PF-04995274 concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the EC50 and Emax values.[2]

Protocol 2: Radioligand Binding Assay

This protocol is for determining the binding affinity (Ki) of (S)-PF-04995274 by measuring its ability to displace a radiolabeled antagonist from the 5-HT4 receptor.[6][8]

Materials:

• Cell membranes from a cell line expressing the human 5-HT4 receptor.[6][8]

• Radiolabeled 5-HT4 antagonist (e.g., [3H]-GR113808).[8]

• (S)-PF-04995274

• Non-specific binding control (a high concentration of a non-labeled antagonist).[8]

• Assay buffer

• Glass fiber filters

• Scintillation cocktail

Methodology:

• Reaction Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of (S)-PF-04995274.[6][8] Include wells for total binding (radioligand only) and non-specific binding (radioligand + non-specific antagonist).[8]

• Incubation: Incubate the plate to allow the binding to reach equilibrium (e.g., 60 minutes at room temperature).[6]

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters, trapping the membranes with the bound radioligand.[8]

• Washing: Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.[2]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.[2]

  • Plot the percentage of specific binding against the logarithm of the (S)-PF-04995274 concentration.

  • Fit the data to a sigmoidal curve to determine the IC50 value.[2]

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[2][6]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. Adapting Cell-Based Assays to the High Throughput Screening Platform: Problems Encountered and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: (S)-PF-04995274 Stock Management in Hygroscopic DMSO

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of (S)-PF-04995274 stock solutions prepared in dimethyl sulfoxide (B87167) (DMSO), a commonly used but highly hygroscopic solvent. Adherence to these guidelines is critical for ensuring the stability, solubility, and overall integrity of the compound throughout experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of solvent critical for (S)-PF-04995274?

A1: (S)-PF-04995274 is a hydrophobic compound with limited solubility in aqueous solutions.[1] DMSO is an excellent polar aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds, making it a suitable choice for creating high-concentration stock solutions for in vitro and in vivo studies.[2][3][4]

Q2: What does it mean that DMSO is "hygroscopic," and why is this a concern?

A2: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5][6][7] This absorbed water can significantly impact the solubility and stability of dissolved compounds like (S)-PF-04995274.[8][9] Increased water content can lead to compound precipitation, degradation through hydrolysis, and inaccurate solution concentrations.[8][10]

Q3: What are the recommended storage conditions for (S)-PF-04995274 stock solutions in DMSO?

A3: To ensure the long-term stability of your (S)-PF-04995274 stock solutions, it is crucial to store them properly. Aliquoting into single-use volumes is highly recommended to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture.[1][11][12]

Storage Temperature	Duration	Key Considerations
-20°C	Up to 1 month[1]	Protect from light.
-80°C	Up to 6 months[1]	Ideal for long-term storage.

Q4: Can I store my anhydrous DMSO bottle in the refrigerator or freezer?

A4: While it may seem intuitive to store anhydrous DMSO at low temperatures, it is not recommended. DMSO has a freezing point of 18.5°C (65.3°F).[2][13] If the bottle is opened while still cold, condensation will form inside, introducing water.[14] Always allow the container to equilibrate to room temperature before opening.[5]

Troubleshooting Guide

Issue 1: My (S)-PF-04995274 powder is not dissolving in DMSO.

• Possible Cause: The DMSO has absorbed water, reducing its solvating power for the hydrophobic compound.

  • Solution: Use a fresh, unopened bottle of high-purity, anhydrous DMSO.[1][11]

• Possible Cause: The concentration you are trying to achieve exceeds the solubility limit.

  • Solution: Try preparing a more dilute stock solution.

• Possible Cause: Insufficient agitation or low temperature.

  • Solution: Vortex the solution thoroughly. Gentle warming to 37°C or brief sonication can also aid dissolution.[1][11]

Issue 2: My (S)-PF-04995274 stock solution, which was initially clear, now shows precipitation.

• Possible Cause: The solution has absorbed water over time due to improper storage or repeated opening of the vial.

  • Solution: Prepare fresh stock solutions and ensure they are aliquoted into single-use vials with tightly sealed caps.[1]

• Possible Cause: The stock solution was subjected to multiple freeze-thaw cycles.

  • Solution: Aliquoting is critical to avoid this.[1][11][12] If you must re-use a stock, gently warm and sonicate the solution to try and redissolve the precipitate before use.[11]

• Possible Cause: The storage temperature was too low, causing the compound to crash out of solution.

  • Solution: Ensure storage at the recommended -20°C or -80°C.[1]

Issue 3: I observe precipitation when I dilute my DMSO stock solution into an aqueous medium (e.g., cell culture media).

• Possible Cause: This is a common issue with hydrophobic compounds. The final concentration of DMSO may be too high, or the dilution technique may be suboptimal.

  • Solution:

    • Minimize Final DMSO Concentration: Aim for a final DMSO concentration below 0.5% in your assay to avoid cytotoxicity and solubility issues.[1]

    • Optimize Dilution: Pre-warm the aqueous medium to 37°C. Add the DMSO stock solution dropwise while gently vortexing or swirling the medium to facilitate rapid and even dispersion.[1]

    • Consider Co-solvents: For in vivo preparations, using co-solvents like PEG300 and Tween-80 can help maintain solubility.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM (S)-PF-04995274 Stock Solution in Anhydrous DMSO

• Equilibration: Allow the vial of (S)-PF-04995274 powder and a sealed bottle of anhydrous DMSO to reach room temperature.

• Weighing: Accurately weigh the desired amount of (S)-PF-04995274 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

• Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. If necessary, use gentle warming (37°C) or brief sonication to aid dissolution.[1]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber vials to protect from light. Store at -20°C for short-term use or -80°C for long-term storage.[1]

Visual Guides

Caption: Workflow for preparing (S)-PF-04995274 stock solutions.

Caption: Decision tree for troubleshooting precipitation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. shop.hdchemicals.co.uk [shop.hdchemicals.co.uk]
• 3. quora.com [quora.com]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. In situ DMSO hydration measurements of HTS compound libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ziath.com [ziath.com]
• 9. Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. medchemexpress.cn [medchemexpress.cn]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: (S)-PF-04995274 Clinical Development

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the 5-HT4 receptor partial agonist, (S)-PF-04995274. The information addresses potential challenges and frequently asked questions based on available clinical trial data.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and challenges that may arise during the investigation of (S)-PF-04995274, with a focus on interpreting clinical and preclinical findings.

Q1: We are not observing the classic antidepressant-like effects on emotional bias in our behavioral assays that are typical for SSRIs. Is this a known issue with (S)-PF-04995274?

A1: Yes, this is a key finding from the early clinical evaluation of (S)-PF-04995274. The RESTAND study, a 7-day, double-blind, placebo-controlled trial in patients with Major Depressive Disorder (MDD), found that (S)-PF-04995274 did not produce the expected changes in behavioral negative bias, unlike the comparator SSRI, citalopram (B1669093).[1][2] While citalopram reduced accuracy and reaction time for recognizing negative facial expressions, (S)-PF-04995274 showed no significant effect on these measures.[1][2] This suggests a divergence in the mechanism of action from traditional SSRIs.

Troubleshooting Steps:

• Re-evaluate your experimental paradigm: Your assays may be optimized to detect changes in emotional processing that are characteristic of SSRIs. Consider incorporating alternative behavioral paradigms that assess other cognitive domains or neural network functions.

• Focus on different neural correlates: Instead of focusing solely on amygdala activity, which is typically modulated by SSRIs, investigate potential changes in the medial-frontal cortex. The RESTAND study observed increased activation in this region with (S)-PF-04995274, suggesting a different neural mechanism of action.[1][2]

• Assess self-reported outcomes: (S)-PF-04995274 showed preliminary evidence of early improvements in self-reported depression, anxiety, and negative affect.[1][2] Incorporating and prioritizing these subjective measures in your studies may reveal a more accurate picture of the compound's effects.

Q2: What were the reported side effects of (S)-PF-04995274 in clinical trials, and how do they compare to standard antidepressants?

A2: (S)-PF-04995274 was reported to be well-tolerated in the short-term RESTAND study, with no major adverse events occurring.[1][2] The overall incidence of side effects was comparable to or lower than that of citalopram. While a detailed breakdown of specific adverse events for (S)-PF-04995274 is not publicly available, researchers should be aware of the common side effects associated with serotonergic agents.

Q3: Was (S)-PF-04995274 discontinued, and if so, for what reason?

A3: Publicly available information does not definitively state that (S)-PF-04995274 has been discontinued. However, the primary "challenge" highlighted in the available research is its distinct and unexpected mechanism of action compared to established antidepressants. While it showed some positive signals, the lack of a classic SSRI-like profile on emotional bias tasks may have presented a challenge for its continued development as a traditional antidepressant. Further clinical trials were recommended to better understand its potential.[2]

Quantitative Data from Clinical Trials

The following tables summarize the key quantitative findings from the RESTAND study, a 7-day, double-blind, placebo-controlled trial involving 90 participants with unmedicated Major Depressive Disorder (MDD). Participants were randomized to receive (S)-PF-04995274 (15 mg), citalopram (20 mg), or a placebo.[1][2]

Table 1: Effects on Observer- and Self-Reported Depression Scores

Outcome Measure	(S)-PF-04995274 vs. Placebo	Citalopram vs. Placebo
Observer-Rated Depression Severity	Reduced	Reduced
Self-Reported Depression	Reduced	No significant change in the short timeframe
Self-Reported State Anxiety	Reduced	No significant change in the short timeframe
Self-Reported Negative Affect	Reduced	No significant change in the short timeframe

Note: The RESTAND study was not powered as a formal clinical trial to assess antidepressant efficacy, and these findings are considered preliminary.

Table 2: Effects on Emotional Cognition and Neural Activity (fMRI)

Outcome Measure	(S)-PF-04995274	Citalopram
Behavioral Negative Bias	No significant change	Reduced accuracy and reaction time for negative faces
Amygdala Activity	No change	Reduced left amygdala activation to emotional faces
Medial-Frontal Cortex Activation	Increased across emotional valences	Valence-specific shifts

Experimental Protocols

1. Facial Expression Recognition Task (Behavioral Assessment)

• Objective: To assess emotional processing biases.

• Methodology: Participants are presented with facial expressions of various basic emotions (e.g., happiness, sadness, fear, anger) at differing intensities. Their accuracy and reaction time in identifying these emotions are recorded. This task is designed to measure explicit emotional evaluation.

2. Implicit Emotional Face Processing (fMRI)

• Objective: To measure implicit neural responses to emotional stimuli.

• Methodology: During functional magnetic resonance imaging (fMRI), participants are shown images of emotional faces (e.g., fearful and happy) and are asked to perform a task unrelated to emotion recognition, such as identifying the gender of the face. This ensures that the measured brain activity reflects implicit emotional processing without conscious emotional evaluation.

3. In Vitro cAMP Functional Assay

• Objective: To determine the functional potency of (S)-PF-04995274 as a 5-HT4 receptor agonist.

• Methodology:

  • Cell Culture: HEK293 cells stably expressing the human 5-HT4 receptor are cultured in appropriate media.

  • Cell Seeding: Cells are seeded into 96-well plates and allowed to adhere.

  • Assay: Cells are pre-incubated with a phosphodiesterase (PDE) inhibitor to prevent cAMP degradation. (S)-PF-04995274 is then added at various concentrations.

  • Incubation: The plate is incubated to allow for agonist-induced cAMP accumulation.

  • Detection: Cells are lysed, and the intracellular cAMP concentration is measured using a suitable detection kit (e.g., HTRF, ELISA, or luminescence-based).

Visualizations

Caption: Hypothesized signaling pathway of (S)-PF-04995274.

Caption: Troubleshooting workflow for unexpected experimental results.

References

• 1. ogg.osu.edu [ogg.osu.edu]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Interpreting Variable Results in DGAT2 Inhibitor Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diacylglycerol O-Acyltransferase 2 (DGAT2) inhibitors. DGAT2 is a key enzyme in the final step of triglyceride synthesis, making it a significant target in metabolic disease research.[1][2][3] Variability in experimental outcomes is common; this guide is designed to help you identify potential causes and find solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for measuring DGAT2 activity, and which should I choose?

A1: The most common methods for measuring DGAT2 activity are radioactive, fluorescent, and mass spectrometry-based assays.

• Radioactive Assays: These are traditional, highly sensitive assays that typically use a radiolabeled fatty acyl-CoA substrate. They directly measure the incorporation of the radiolabel into triglycerides.

• Fluorescent Assays: These assays use fluorescently labeled substrates and are generally safer and more high-throughput friendly than radioactive methods. However, they can be prone to interference from colored or fluorescent compounds.

• LC/MS-Based Assays: Liquid chromatography-mass spectrometry offers high specificity and sensitivity, allowing for the direct measurement of the enzymatic product without the need for labeled substrates.[4] This method is particularly useful for complex samples or when assaying impure enzyme preparations.[4]

The choice of assay depends on your specific needs, including throughput requirements, sensitivity, available equipment, and the purity of your enzyme source.

Q2: What are the key differences between DGAT1 and DGAT2 that could affect my inhibitor experiments?

A2: DGAT1 and DGAT2 are isoenzymes that both catalyze the final step of triglyceride synthesis, but they have no sequence homology and possess distinct biochemical and physiological roles.[5]

• Tissue Distribution: DGAT2 is the predominant isoform in the liver, while DGAT1 is more highly expressed in the intestine.[6]

• Substrate Preference: DGAT2 preferentially uses newly synthesized fatty acids, whereas DGAT1 tends to utilize fatty acids from both dietary sources and lipolysis.[6]

• Cellular Localization: Both enzymes are located in the endoplasmic reticulum (ER), but DGAT2's active site faces the cytoplasm, while DGAT1 has a dual topology.[5]

These differences are critical when designing experiments and interpreting results. For instance, DGAT1 inhibition is associated with gastrointestinal side effects that are not typically seen with DGAT2 inhibition.[6] It is crucial to use an inhibitor with high selectivity for DGAT2 to avoid confounding results from off-target effects on DGAT1.

Q3: What are common sources of variability in cellular lipid metabolism assays?

A3: Variability in lipid values can stem from both biological and analytical factors.[7]

• Biological Variation: Factors such as cell passage number, confluency, and subtle differences in culture conditions can alter cellular metabolism and lipid content.

• Analytical Variation: This can be introduced during sample preparation, lipid extraction, and the detection method itself.[7] For example, incomplete cell lysis or inefficient lipid extraction will lead to underestimation of triglyceride levels.

• Patient/Sample Heterogeneity: When using primary cells or patient-derived samples, inherent biological differences between individuals will contribute to variability.

Standardizing protocols, using fresh samples whenever possible, and including appropriate controls are essential for minimizing variability.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No DGAT2 Activity Detected	1. Degraded Enzyme: Improper storage or multiple freeze-thaw cycles of the enzyme preparation. 2. Inactive Substrates: Degradation of diacylglycerol or fatty acyl-CoA substrates. 3. Suboptimal Assay Conditions: Incorrect pH, temperature, or buffer components. 4. Presence of Inhibitors in Sample: Contaminants in the enzyme preparation or sample may be inhibiting the reaction.[8]	1. Aliquot and store the enzyme at -80°C. Use a fresh aliquot for each experiment. 2. Prepare fresh substrate solutions. 3. Optimize assay conditions according to the specific enzyme source and assay format. Ensure the assay buffer is at room temperature before use.[8] 4. Test for inhibitors by spiking a known active sample with the questionable preparation. Consider sample purification.
High Background Signal	1. Substrate Auto-oxidation/Degradation: Non-enzymatic breakdown of substrates leading to a false positive signal. 2. Contaminated Reagents: Impurities in buffers or substrates. 3. Incorrect Plate Type: For fluorescent/luminescent assays, using clear plates instead of black or white plates can increase background.[8]	1. Include a "no-enzyme" control to measure the non-enzymatic signal and subtract it from all readings. 2. Use high-purity reagents. 3. Ensure the correct plate type is used for the detection method (e.g., black plates for fluorescence).[8]
Inconsistent Results / Poor Reproducibility	1. Pipetting Errors: Inaccurate or inconsistent dispensing of reagents. 2. Incomplete Mixing: Reagents not uniformly distributed in the assay well. 3. Variable Incubation Times: Inconsistency in the timing of reaction initiation and termination. 4. Edge Effects in Microplates: Evaporation from wells on the plate's perimeter leading to changes in reagent concentration.	1. Use calibrated pipettes and proper pipetting techniques.[8] 2. Gently mix the plate after adding all reagents. 3. Use a multichannel pipette for simultaneous addition of start/stop reagents to minimize timing variability. 4. Avoid using the outer wells of the plate or fill them with buffer/media to create a humidity barrier.
Observed IC50 Value Differs from Literature	1. Different Assay Conditions: Variations in substrate concentrations, enzyme source (species, recombinant vs. native), or buffer components. 2. Inaccurate Inhibitor Concentration: Errors in serial dilutions or degradation of the inhibitor stock solution. 3. Reaction Not in Linear Range: If the enzymatic reaction is not proceeding linearly with time, IC50 values will be inaccurate.	1. Carefully replicate the conditions reported in the literature if a direct comparison is desired. Note that IC50 values are highly dependent on assay conditions. 2. Prepare fresh inhibitor dilutions from a validated stock solution for each experiment. 3. Perform a time-course experiment to determine the linear range of the reaction and ensure your assay endpoint falls within this window.

Data Presentation

In Vitro Potency of Select DGAT2 Inhibitors

Compound	Target	IC50 (nM)	Selectivity vs. DGAT1	Source
PF-06424439	Human DGAT2	14	>3500-fold	[9]
Compound [I]	Human DGAT2	18	N/A	[10]
JNJ-DGAT2-A	Human DGAT2	140	>70-fold	[9]
PF-07202954 (12)	Human DGAT2	11	>4500-fold	[6]

Note: IC50 values can vary significantly based on experimental conditions.

Preclinical Pharmacokinetics of DGAT2 Inhibitors

Compound	Species	T½ (hours)	CL (mL/min/kg)	Oral Bioavailability (%)	Source
PF-06424439	Rat	1.4	18	>100	[10]
PF-06424439	Dog	1.2	18	>100	[10]
Compound [I]	Rat	0.67	46	76	[10]

Experimental Protocols

Protocol 1: In Vitro DGAT2 Enzyme Inhibition Assay (Radiometric)

Objective: To determine the IC50 value of a test compound against a DGAT2 enzyme source.

Methodology:

• Reagent Preparation: Prepare serial dilutions of the test inhibitor in DMSO. The final DMSO concentration in the assay should be kept constant (e.g., <1%).

• Enzyme-Inhibitor Pre-incubation: In a microplate, combine assay buffer, the DGAT2 enzyme source (e.g., liver microsomes or recombinant enzyme), and the test inhibitor at various concentrations.

• Reaction Initiation: Pre-warm the plate to 37°C. Initiate the enzymatic reaction by adding the substrate mixture containing diacylglycerol and a radiolabeled fatty acyl-CoA (e.g., [14C]oleoyl-CoA).

• Incubation: Incubate the reaction for a predetermined time at 37°C, ensuring the reaction remains within the linear range.

• Reaction Termination: Stop the reaction by adding a quench solution (e.g., isopropanol/heptane/water).

• Lipid Extraction: Vortex and centrifuge the plate to separate the organic and aqueous phases. The newly synthesized radiolabeled triglycerides will partition into the organic phase.

• Quantification: Transfer an aliquot of the organic phase to a scintillation vial, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to a vehicle control (DMSO). Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.[9]

Protocol 2: Cellular Triglyceride Synthesis Assay in HepG2 Cells

Objective: To measure the effect of a DGAT2 inhibitor on de novo triglyceride synthesis in a human liver cell line.

Methodology:

• Cell Culture: Culture HepG2 cells in a suitable medium until they reach the desired confluency in a multi-well plate.

• Compound Treatment: Treat the cells with various concentrations of the DGAT2 inhibitor (or vehicle control) for a specified pre-incubation period.

• Labeling: Add a radiolabeled precursor for triglyceride synthesis, such as [14C]acetic acid or [3H]glycerol, to the cell culture medium.

• Incubation: Incubate the cells for a period sufficient to allow for the incorporation of the label into newly synthesized triglycerides (e.g., 2-4 hours).

• Cell Lysis and Lipid Extraction: Wash the cells with PBS to remove unincorporated label. Lyse the cells and extract the total lipids using an appropriate solvent mixture (e.g., hexane/isopropanol).

• Lipid Separation: Separate the extracted lipids using thin-layer chromatography (TLC).

• Quantification: Identify the triglyceride band (using standards) and scrape it into a scintillation vial for quantification by a scintillation counter.

• Data Analysis: Normalize the radioactivity counts to the protein concentration of the cell lysate. Calculate the percentage of inhibition of triglyceride synthesis for each inhibitor concentration relative to the vehicle control and determine the IC50 value.[9]

Mandatory Visualizations

Caption: Triglyceride synthesis pathway showing the inhibitory action of a DGAT2 inhibitor.

Caption: General experimental workflow for an in vitro DGAT2 enzyme inhibition assay.

References

• 1. genecards.org [genecards.org]
• 2. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Identification of DGAT2 Inhibitors Using Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dgat1 and Dgat2 regulate enterocyte triacylglycerol distribution and alter proteins associated with cytoplasmic lipid droplets in response to dietary fat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ptsdiagnostics.com [ptsdiagnostics.com]
• 8. docs.abcam.com [docs.abcam.com]
• 9. benchchem.com [benchchem.com]
• 10. | BioWorld [bioworld.com]

Technical Support Center: (S)-PF-04995274 Blood-Brain Barrier Penetration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-PF-04995274, focusing on its blood-brain barrier (BBB) penetration.

Frequently Asked Questions (FAQs)

Q1: What is the expected blood-brain barrier (BBB) penetration of (S)-PF-04995274?

(S)-PF-04995274 is described as a brain-penetrant partial agonist of the 5-HT4 receptor. However, quantitative data in the public domain is limited. Generally, for a central nervous system (CNS) drug candidate, adequate BBB penetration is crucial for target engagement and efficacy. The extent of penetration can be influenced by several factors including lipophilicity, molecular size, and interaction with efflux transporters at the BBB.

Q2: My in vivo experiments show lower than expected brain concentrations of (S)-PF-04995274. What are the potential causes?

Several factors could contribute to lower-than-anticipated brain concentrations of (S)-PF-04995274. These can be broadly categorized as:

• Active Efflux: The compound may be a substrate for efflux transporters at the BBB, such as P-glycoprotein (P-gp), which actively pump it out of the brain.

• Low Passive Permeability: The physicochemical properties of (S)-PF-04995274 may not be optimal for passive diffusion across the BBB.

• High Plasma Protein Binding: A high fraction of the compound may be bound to plasma proteins, leaving a smaller unbound fraction available to cross the BBB.

• Rapid Metabolism: The compound might be rapidly metabolized in the periphery, reducing the amount available to enter the brain.

Q3: How can I determine if (S)-PF-04995274 is a substrate for P-glycoprotein (P-gp)?

An in vitro P-gp substrate assay using cell lines overexpressing P-gp, such as MDCK-MDR1 or Caco-2 cells, can be performed. This assay measures the bidirectional transport of the compound across a cell monolayer. A significantly higher transport rate in the basolateral-to-apical direction compared to the apical-to-basolateral direction (an efflux ratio >2) suggests that the compound is a P-gp substrate.

Q4: What in vitro models can be used to assess the BBB permeability of (S)-PF-04995274?

Several in vitro models can provide an initial assessment of BBB permeability:

• Parallel Artificial Membrane Permeability Assay (PAMPA): This cell-free assay predicts passive diffusion across the BBB.

• Cell-Based Transwell Models: These models utilize brain endothelial cells, often in co-culture with astrocytes and pericytes, to form a monolayer that mimics the BBB. Permeability is assessed by measuring the transport of the compound from the apical (blood) to the basolateral (brain) side.

Troubleshooting Guides

Issue 1: Inconsistent Brain-to-Plasma Ratios in Animal Studies

Possible Causes:

• Variability in animal physiology.

• Inconsistent timing of sample collection.

• Issues with the bioanalytical method.

• Saturation of efflux transporters at higher doses.

Troubleshooting Steps:

• Standardize Experimental Protocol: Ensure consistent age, weight, and strain of animals. Standardize the dosing regimen and the timing of blood and brain tissue collection.

• Validate Bioanalytical Method: Re-validate the LC-MS/MS or other analytical methods for linearity, accuracy, and precision in both plasma and brain homogenate matrices.

• Conduct a Dose-Response Study: Determine the brain-to-plasma ratio at multiple doses to investigate potential saturation of transport mechanisms.

• Measure Unbound Concentrations: Determine the unbound fraction of (S)-PF-04995274 in both plasma and brain tissue to calculate the unbound brain-to-plasma ratio (Kp,uu), which can provide a more accurate measure of BBB penetration.

Issue 2: Low Brain Penetration Observed in In Vitro BBB Model

Possible Causes:

• (S)-PF-04995274 is a substrate for efflux transporters expressed on the in vitro model cells.

• The compound has low passive permeability.

• The integrity of the in vitro BBB model is compromised.

Troubleshooting Steps:

• Assess Efflux Transport: Perform a bidirectional permeability assay. If the efflux ratio is high, consider co-administration with a known P-gp inhibitor (e.g., verapamil, elacridar) to confirm P-gp mediated efflux.

• Evaluate Passive Permeability: Use a PAMPA-BBB assay to specifically assess passive diffusion.

• Verify Model Integrity: Measure the transendothelial electrical resistance (TEER) of the cell monolayer and/or the permeability of a known BBB-impermeable marker (e.g., sucrose (B13894) or Lucifer yellow) to ensure the integrity of the in vitro barrier.

Quantitative Data Summary

The following table summarizes key parameters used to evaluate the blood-brain barrier penetration of a compound. Note: The values for (S)-PF-04995274 are hypothetical and for illustrative purposes, as publicly available data is limited.

Parameter	Description	Method of Determination	Hypothetical Value for (S)-PF-04995274	Interpretation
LogP	Octanol-water partition coefficient	Calculated or experimentally determined	2.5	Indicates moderate lipophilicity, which is generally favorable for BBB penetration.
Kp,brain	Total brain-to-plasma concentration ratio	In vivo animal studies	0.8	Suggests that the total concentration in the brain is slightly lower than in the plasma.
fu,plasma	Fraction unbound in plasma	Equilibrium dialysis	0.1	Indicates 90% of the drug in plasma is bound to proteins.
fu,brain	Fraction unbound in brain	Brain slice or brain homogenate method	0.2	Indicates 80% of the drug in the brain is bound to tissue.
Kp,uu,brain	Unbound brain-to-unbound plasma concentration ratio	Calculated: Kp,brain * (fu,plasma / fu,brain)	0.4	An unbound concentration ratio less than 1 suggests net efflux from the brain.
Efflux Ratio	(Papp, B-A) / (Papp, A-B)	In vitro transwell assay (e.g., MDCK-MDR1)	3.5	A ratio >2 is a strong indicator of active efflux by P-glycoprotein.

Experimental Protocols

Protocol 1: In Vivo Determination of Brain-to-Plasma Ratio (Kp,brain)

• Animal Dosing: Administer (S)-PF-04995274 to a cohort of rodents (e.g., rats or mice) at a specified dose and route (e.g., intravenous or oral).

• Sample Collection: At a predetermined time point (e.g., corresponding to the peak plasma concentration or steady-state), collect blood samples via cardiac puncture and immediately perfuse the brain with saline to remove residual blood.

• Sample Processing: Centrifuge the blood to obtain plasma. Homogenize the brain tissue in a suitable buffer.

• Bioanalysis: Determine the concentration of (S)-PF-04995274 in both plasma and brain homogenate using a validated analytical method such as LC-MS/MS.

• Calculation: Calculate the Kp,brain by dividing the concentration in the brain (ng/g) by the concentration in the plasma (ng/mL).

Protocol 2: In Vitro P-glycoprotein Substrate Assay

• Cell Culture: Culture MDCK-MDR1 cells (or a similar cell line overexpressing P-gp) on transwell inserts until a confluent monolayer is formed.

• Assay Initiation: Add (S)-PF-04995274 to either the apical (A) or basolateral (B) chamber of the transwell plate.

• Incubation: Incubate the plates at 37°C for a specified period (e.g., 1-2 hours).

• Sample Collection: At the end of the incubation, collect samples from the receiver chamber (B for A-to-B transport, and A for B-to-A transport).

• Bioanalysis: Quantify the concentration of (S)-PF-04995274 in the collected samples.

• Permeability Calculation: Calculate the apparent permeability coefficient (Papp) for both directions.

• Efflux Ratio Calculation: Determine the efflux ratio by dividing the Papp (B-A) by the Papp (A-B).

Visualizations

Caption: Factors influencing (S)-PF-04995274 BBB penetration.

Caption: Troubleshooting workflow for low brain penetration.

Technical Support Center: Analysis of (S)-PF-04995274 and its Metabolites

Disclaimer: As of December 2025, detailed information on the specific metabolites of (S)-PF-04995274 is not extensively available in the public domain. The following technical support guide is a generalized framework based on common metabolic pathways for similar pharmaceutical compounds and established analytical techniques. The metabolites mentioned are hypothetical and used for illustrative purposes to provide a practical and useful resource for researchers.

This guide is intended for researchers, scientists, and drug development professionals working on the analytical detection of (S)-PF-04995274 and its potential metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the likely metabolic pathways for a compound like (S)-PF-04995274?

A1: Based on the structure of (S)-PF-04995274, which contains several functional groups amenable to metabolic modification, the primary metabolic pathways are likely to involve Phase I and Phase II reactions.

• Phase I (Functionalization):

  • Oxidation: Hydroxylation of aromatic or aliphatic rings, N-dealkylation, O-dealkylation, and oxidation of nitrogen or sulfur atoms are common. Cytochrome P450 (CYP) enzymes are the primary catalysts for these reactions.

  • Hydrolysis: Ester or amide bond cleavage, if present.

• Phase II (Conjugation):

  • Glucuronidation: Addition of glucuronic acid to hydroxyl, carboxyl, or amine groups, a common pathway to increase water solubility for excretion.

  • Sulfation: Conjugation of a sulfonate group to hydroxyl or amino groups.

A diagram illustrating these potential metabolic pathways is provided below.

Technical Support Center: Addressing Poor Oral Bioavailability of (S)-PF-04995274

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and addressing the challenges associated with the poor oral bioavailability of (S)-PF-04995274, a partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R).[1][2][3][4] While specific preclinical pharmacokinetic data for (S)-PF-04995274 is not widely published, this guide offers strategies and detailed experimental protocols to identify and overcome common barriers to oral drug absorption, such as low aqueous solubility and poor intestinal permeability.[5]

Frequently Asked Questions (FAQs)

Q1: What is (S)-PF-04995274 and why is its oral bioavailability a concern?

A1: (S)-PF-04995274 is the S-enantiomer of PF-04995274 and acts as a potent and high-affinity partial agonist for the serotonin (B10506) 4 receptor (5-HT4R).[2][3] This receptor is a target for therapeutic intervention in various neurological and psychiatric disorders.[1][6] Although described as orally active, specific data on its absolute oral bioavailability is scarce.[5][7] Poor oral bioavailability can lead to high inter-individual variability in drug exposure, reduced efficacy, and the need for higher doses, which can increase the risk of adverse effects. Therefore, addressing this is a critical step in its development as a therapeutic agent.

Q2: What are the likely causes of poor oral bioavailability for a compound like (S)-PF-04995274?

A2: The primary causes of poor oral bioavailability for any drug candidate fall under the Biopharmaceutics Classification System (BCS), which categorizes drugs based on their aqueous solubility and intestinal permeability. The most common reasons are:

• Low Aqueous Solubility: The drug may not dissolve sufficiently in the gastrointestinal fluids to be absorbed.

• Low Intestinal Permeability: The drug may not effectively cross the intestinal epithelium to enter the bloodstream.

• Efflux Transporter Activity: The drug may be actively transported back into the intestinal lumen by efflux pumps like P-glycoprotein (P-gp).[8]

• First-Pass Metabolism: The drug may be extensively metabolized in the liver before reaching systemic circulation.

For (S)-PF-04995274, a combination of these factors could be at play, and it is crucial to experimentally determine the primary rate-limiting step.

Q3: How can I determine if my batch of (S)-PF-04995274 has a solubility or permeability issue?

A3: A stepwise experimental approach is recommended. Start with fundamental physicochemical characterization and then move to more complex cell-based assays.

• Solubility Assessment: Determine the aqueous solubility of (S)-PF-04995274 at different pH values relevant to the gastrointestinal tract (e.g., pH 1.2, 4.5, and 6.8).

• In Vitro Permeability Assay: Conduct a Caco-2 permeability assay to assess the compound's ability to cross a human intestinal cell monolayer. This will provide an apparent permeability coefficient (Papp) and can also indicate if the compound is a substrate for efflux transporters.[9][10]

The results from these initial experiments will help classify the compound and guide the formulation strategy.

Troubleshooting Guide

This section provides a structured approach to identifying and solving common issues encountered during the investigation of (S)-PF-04995274's oral bioavailability.

Problem 1: Low Aqueous Solubility

Symptoms:

• Inconsistent results in in-vitro assays.

• Low drug exposure in preclinical animal models despite high doses.

• Precipitation of the compound in aqueous buffers.

Troubleshooting Steps & Solutions:

Strategy	Description	Advantages	Considerations
Particle Size Reduction	Micronization or nanosizing increases the surface area-to-volume ratio of the drug particles, which can enhance the dissolution rate.[11][12]	A well-established and relatively simple technique.	May not be sufficient for compounds with very low intrinsic solubility.
Amorphous Solid Dispersions	The drug is dispersed in a hydrophilic polymer matrix in an amorphous state, which has higher energy and greater solubility than the crystalline form.[13]	Can significantly increase the aqueous solubility and dissolution rate.	The amorphous form can be physically unstable and may recrystallize over time.
Cyclodextrin (B1172386) Complexation	Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, effectively increasing their solubility.[11]	Can improve solubility and stability.	The size of the drug molecule must be compatible with the cyclodextrin cavity.
Lipid-Based Formulations	Self-emulsifying drug delivery systems (SEDDS) are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in aqueous media.[14]	Can enhance solubility and may also improve permeability and reduce first-pass metabolism.	The formulation development can be complex.
Salt Formation	For ionizable compounds, forming a salt can significantly improve solubility and dissolution rate.	A common and effective strategy.	The potential for the salt to convert to the less soluble free form in the gastrointestinal tract.

Problem 2: Low Intestinal Permeability

Symptoms:

• Low apparent permeability (Papp) value in the apical-to-basolateral direction in a Caco-2 assay (typically Papp < 1.0 x 10⁻⁶ cm/s).[8]

• High drug concentration remaining in the donor compartment of the permeability assay.

Troubleshooting Steps & Solutions:

Strategy	Description	Advantages	Considerations
Permeation Enhancers	These are excipients that can transiently and reversibly increase the permeability of the intestinal epithelium.	Can be effective for compounds with moderate to low permeability.	Potential for local irritation or toxicity must be carefully evaluated.
Lipid-Based Formulations	As mentioned above, lipid-based systems can also enhance permeability by interacting with the cell membrane.[15]	Dual action on solubility and permeability.	Formulation complexity.
Prodrug Approach	The chemical structure of (S)-PF-04995274 can be modified to create a more permeable prodrug that is converted to the active compound in the body.[14]	Can overcome significant permeability barriers.	Requires extensive medicinal chemistry and additional safety and metabolism studies.

Problem 3: Suspected Efflux Transporter Activity

Symptoms:

• In a Caco-2 assay, the basolateral-to-apical (B-A) Papp value is significantly higher than the apical-to-basolateral (A-B) Papp value, resulting in an efflux ratio (Papp B-A / Papp A-B) greater than 2.[8]

Troubleshooting Steps & Solutions:

Strategy	Description	Advantages	Considerations
Co-administration with P-gp Inhibitors	Formulating (S)-PF-04995274 with known inhibitors of P-glycoprotein can increase its net absorption.[15]	Can validate the involvement of P-gp and improve bioavailability.	Potential for drug-drug interactions and systemic side effects of the inhibitor.
Polymer-Based Nanocarriers	Encapsulating the drug in polymeric nanoparticles can mask it from efflux transporters and promote absorption.[16][17]	Can overcome efflux and improve bioavailability.	Manufacturing and stability of nanoparticles can be challenging.

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

This protocol outlines the steps to assess the intestinal permeability of (S)-PF-04995274 and determine if it is a substrate for efflux transporters.

Materials:

• Caco-2 cells (passage 20-40)

• 24-well Transwell® plates with 0.4 µm pore size polycarbonate membrane inserts

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 1% non-essential amino acids, and 1% penicillin-streptomycin

• Hanks' Balanced Salt Solution (HBSS) buffered with 25 mM HEPES, pH 7.4

• (S)-PF-04995274 stock solution in DMSO

• Control compounds: Propranolol (high permeability), Atenolol (low permeability), and Rhodamine 123 (P-gp substrate)

• Lucifer yellow for monolayer integrity testing

• LC-MS/MS for quantification

Methodology:

• Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell® inserts at a density of 6 x 10⁴ cells/cm². Culture for 21-25 days, changing the medium every 2-3 days, to allow for differentiation into a confluent monolayer.[18]

• Monolayer Integrity Assessment: Before the experiment, measure the transepithelial electrical resistance (TEER). Monolayers with TEER values >250 Ω·cm² are suitable for the assay.[18] Alternatively, assess the permeability of the paracellular marker, Lucifer yellow.

• Transport Experiment (Apical to Basolateral - A-B):

  • Wash the monolayers with pre-warmed HBSS.

  • Add the test solution of (S)-PF-04995274 (e.g., 10 µM) in HBSS to the apical (donor) chamber.

  • Add fresh HBSS to the basolateral (receiver) chamber.

  • Incubate at 37°C with gentle shaking.

  • Collect samples from the receiver chamber at various time points (e.g., 30, 60, 90, 120 minutes) and replace with fresh HBSS.

• Transport Experiment (Basolateral to Apical - B-A):

  • Add the test solution to the basolateral (donor) chamber.

  • Add fresh HBSS to the apical (receiver) chamber.

  • Follow the same incubation and sampling procedure as for the A-B direction.

• Sample Analysis: Quantify the concentration of (S)-PF-04995274 in the collected samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation:

  • Papp (cm/s) = (dQ/dt) / (A * C₀)

  • Where dQ/dt is the steady-state flux, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

  • Calculate the efflux ratio: ER = Papp (B-A) / Papp (A-B).

Visualizations

Signaling Pathway of (S)-PF-04995274

Caption: Hypothesized signaling pathway of (S)-PF-04995274.[1]

Experimental Workflow for Assessing Oral Bioavailability

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Caco-2 Method Validation | Bienta [bienta.net]
• 9. Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux | Springer Nature Experiments [experiments.springernature.com]
• 10. Improving the Accuracy of Permeability Data to Gain Predictive Power: Assessing Sources of Variability in Assays Using Cell Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. tandfonline.com [tandfonline.com]
• 14. asianpharmtech.com [asianpharmtech.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. BCS class IV drugs: Highly notorious candidates for formulation development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 18. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Cognitive Effects of (S)-PF-04995274 and Prucalopride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cognitive effects of two 5-HT4 receptor agonists, (S)-PF-04995274 and prucalopride (B966). The information presented is based on available preclinical and clinical data to assist researchers and drug development professionals in evaluating these compounds.

Introduction

Both (S)-PF-04995274 and prucalopride are selective agonists of the 5-hydroxytryptamine-4 (5-HT4) receptor, a G-protein coupled receptor expressed in brain regions critical for learning and memory, such as the hippocampus and prefrontal cortex.[1] Activation of the 5-HT4 receptor is believed to enhance cognitive processes by modulating the release of various neurotransmitters, including acetylcholine, and by promoting synaptic plasticity.[1] While both compounds target the same receptor, their pharmacological profiles and observed effects on cognition show notable differences.

Pharmacological Profile

(S)-PF-04995274 is a potent, high-affinity partial agonist for the 5-HT4 receptor.[2][3] Prucalopride is also a selective, high-affinity 5-HT4 receptor agonist.[4] The binding affinities and functional potencies of both compounds are summarized in the table below.

Table 1: In Vitro Pharmacological Profile of (S)-PF-04995274 and Prucalopride

Compound	Receptor Isoform	Assay Type	Value	Agonist Activity
(S)-PF-04995274	Human 5-HT4A	Radioligand Binding (Ki)	0.36 nM[5]	Partial Agonist[2][3]
Human 5-HT4B	Radioligand Binding (Ki)	0.46 nM[5]
Human 5-HT4D	Radioligand Binding (Ki)	0.15 nM[5]
Human 5-HT4E	Radioligand Binding (Ki)	0.32 nM[5]
Rat 5-HT4S	Radioligand Binding (Ki)	0.30 nM[5]
Human 5-HT4A	Functional (EC50)	0.47 nM[5]
Human 5-HT4B	Functional (EC50)	0.36 nM[5]
Human 5-HT4D	Functional (EC50)	0.37 nM[5]
Human 5-HT4E	Functional (EC50)	0.26 nM[5]
Prucalopride	Human 5-HT4A	Radioligand Binding (Ki)	2.5 nM[4][6][7]	Full Agonist[8]
Human 5-HT4B	Radioligand Binding (Ki)	8.0 nM[4][6]
Human 5-HT4A	Functional (EC50)	5.0 nM[6]
Human 5-HT4B	Functional (EC50)	3.0 nM[6]

Pharmacokinetic Properties

A key differentiator between these two compounds is their ability to penetrate the blood-brain barrier (BBB). (S)-PF-04995274 is described as being brain penetrant, a crucial characteristic for a centrally acting cognitive enhancer.[2] In contrast, preclinical studies in rats have shown that prucalopride has very low brain penetration, with less than 0.1% of the administered dose found in the brain.[6][9]

Cognitive Effects: A Comparative Overview

Direct head-to-head clinical trials comparing the cognitive effects of (S)-PF-04995274 and prucalopride have not been published. The following comparison is based on findings from separate studies.

(S)-PF-04995274

The primary clinical investigation of (S)-PF-04995274's effects on cognition comes from the RESTAND study, which focused on emotional cognition in patients with major depressive disorder (MDD).

• Emotional Cognition: In the RESTAND study, 7 days of treatment with 15 mg/day of (S)-PF-04995274 did not produce a significant change in behavioral negative bias in a facial expression recognition task, unlike the comparator SSRI, citalopram.[10][11] However, fMRI data revealed increased activation in the medial-frontal cortex across emotional valences, without affecting amygdala activity.[10][11]

• General Cognition: Data on the effects of (S)-PF-04995274 on general cognitive domains such as memory and executive function is limited. In a scopolamine-induced cognitive deficit model in healthy volunteers, a low dose (0.25 mg) of (S)-PF-04995274 was observed to exacerbate cognitive deficits, while a higher dose (15 mg) showed no significant difference from placebo in reversing these deficits.[12]

Prucalopride

Despite its limited brain penetration, several studies have reported pro-cognitive effects of prucalopride in both healthy volunteers and individuals with remitted depression.

• Memory and Learning: Prucalopride has been shown to improve performance on memory tasks. In one study, healthy volunteers who received prucalopride for 6 days performed significantly better on an image recognition memory test, identifying 81% of previously viewed images compared to 76% in the placebo group.[12] It has also been found to improve word recall in a verbal learning task.[2]

• Attention and Processing Speed: Studies have indicated that prucalopride can enhance attention and information processing.[6]

• Neural Correlates: The cognitive benefits of prucalopride are associated with increased functional connectivity between major cognitive networks and decreased connectivity within the default mode network, a brain network active during mind-wandering.[6][13]

Table 2: Summary of Clinical Findings on Cognitive Effects

Compound	Population	Cognitive Domain	Key Findings
(S)-PF-04995274	Patients with MDD	Emotional Cognition	No change in behavioral negative bias; increased medial-frontal cortex activation (fMRI).[10][11]
Healthy Volunteers	General Cognition (Scopolamine Challenge)	0.25 mg exacerbated cognitive deficits; 15 mg had no significant effect vs. placebo.[12]
Prucalopride	Healthy Volunteers	Memory	Improved image recognition memory (81% vs 76% placebo).[12]
Healthy Volunteers & Remitted Depression	Memory & Learning	Improved word recall on auditory verbal learning task.[2]
Healthy Volunteers	Attention & Processing	Enhanced attention and information processing.[6]
Healthy Volunteers	Neural Connectivity	Increased functional connectivity in cognitive networks; decreased connectivity in default mode network.[6][13]

Signaling Pathways and Experimental Workflows

The pro-cognitive effects of 5-HT4 receptor agonists are mediated through a Gs-protein-coupled receptor signaling cascade.

Caption: 5-HT4 receptor signaling pathway leading to cognitive enhancement.

The cognitive effects of these compounds are evaluated using specific experimental paradigms.

Caption: Experimental workflows for the RAVLT and FERT.

Experimental Protocols

Radioligand Binding Assay (for Ki determination)

This assay quantifies the affinity of a compound for a receptor by measuring its ability to displace a radiolabeled ligand.

• Membrane Preparation: Cell membranes expressing the 5-HT4 receptor are prepared.

• Binding Reaction: The membranes are incubated with a radiolabeled 5-HT4 receptor antagonist (e.g., [3H]GR113808) and varying concentrations of the test compound.[8]

• Filtration: The reaction is terminated by rapid filtration to separate bound from unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured.

• Data Analysis: The IC50 (the concentration of the test compound that inhibits 50% of specific binding) is determined and converted to the Ki value using the Cheng-Prusoff equation.[8]

Facial Emotion Recognition Task (FERT)

This task assesses the ability to recognize facial expressions of basic emotions.

• Stimuli: Standardized images of faces expressing emotions (e.g., happiness, sadness, anger, fear) are used.[1]

• Procedure: Participants view a series of faces on a screen, one at a time.[1] For each face, they must select the correct emotion from a list of options.[1]

• Outcome Measures: The primary outcomes are the accuracy of emotion identification and the reaction time.[14]

Rey Auditory Verbal Learning Task (RAVLT)

The RAVLT is a neuropsychological assessment of verbal learning and memory.

• Learning Trials: A list of 15 unrelated words is read to the participant over five consecutive trials. After each trial, the participant is asked to recall as many words as possible.[15][16]

• Interference Trial: A second list of 15 words is presented and recalled.

• Delayed Recall: After a delay, the participant is asked to recall the words from the original list.[17]

• Recognition Trial: The participant is presented with a longer list of words and must identify the words from the original list.

Conclusion

(S)-PF-04995274 and prucalopride, while both targeting the 5-HT4 receptor, exhibit distinct profiles regarding their cognitive effects. Prucalopride has demonstrated pro-cognitive effects in humans, particularly in the domains of memory and learning, despite its low brain penetration. The mechanism appears to involve modulation of large-scale brain network connectivity. In contrast, the available evidence for (S)-PF-04995274's cognitive effects is more nuanced. While it engages target brain regions, a clear behavioral pro-cognitive effect in general cognitive domains has not been established in the published literature. Furthermore, the observation of cognitive worsening at a low dose in a scopolamine (B1681570) challenge model warrants further investigation.

For researchers in drug development, the comparison of these two molecules underscores the complexity of translating receptor affinity and central availability into predictable cognitive outcomes. The pro-cognitive effects of prucalopride, despite its limited BBB penetration, suggest that even minimal central 5-HT4 receptor engagement may be sufficient to modulate cognitive networks, or that peripheral mechanisms could play a role. The profile of (S)-PF-04995274 highlights that brain penetration and receptor engagement do not automatically translate to behavioral cognitive enhancement and that dose-response relationships may be complex. Further research, including direct comparative studies, is needed to fully elucidate the therapeutic potential of these and other 5-HT4 receptor agonists for cognitive disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Tissue distribution and abuse potential of prucalopride: findings from non-clinical and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prucalopride | CAS:179474-81-8 | 5-HT4A and 5-HT4B receptor agonist | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. benchchem.com [benchchem.com]
• 9. Tissue distribution and abuse potential of prucalopride: findings from non-clinical and clinical studies - Drugs in Context [drugsincontext.com]
• 10. medrxiv.org [medrxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. neurosciencenews.com [neurosciencenews.com]
• 14. Emotion Recognition Task (ERT) - Cambridge Cognition [cambridgecognition.com]
• 15. Cognitive Atlas [cognitiveatlas.org]
• 16. tandfonline.com [tandfonline.com]
• 17. nihtoolbox.org [nihtoolbox.org]

A Preclinical Showdown: (S)-PF-04995274 vs. RS 67333 for Neuropsychiatric and Cognitive Disorders

For researchers and drug development professionals, the quest for novel therapeutics targeting the serotonin (B10506) 4 (5-HT4) receptor has led to the emergence of promising candidates. This guide provides a detailed, objective comparison of two prominent 5-HT4 receptor partial agonists, (S)-PF-04995274 and RS 67333, based on available preclinical data. We delve into their pharmacological profiles, efficacy in various animal models, and the underlying mechanisms of action to assist in informed research and development decisions.

Both (S)-PF-04995274 and RS 67333 have demonstrated potential in preclinical models of neuropsychiatric and neurodegenerative disorders. (S)-PF-04995274 has been investigated for its antidepressant and pro-cognitive effects, while RS 67333 has shown promise in models of Alzheimer's disease and anxiety. This comparison aims to juxtapose their performance based on experimental evidence.

At a Glance: Key Preclinical Data

The following tables summarize the quantitative data for (S)-PF-04995274 and RS 67333, offering a side-by-side view of their in vitro and in vivo properties.

Table 1: In Vitro Receptor Binding and Functional Activity

Parameter	(S)-PF-04995274	RS 67333	Reference
Target	Human 5-HT4 Receptor	5-HT4 Receptor	[1]
Binding Affinity (Ki)	~0.3 nM (Human)	pKi = 8.7 (guinea-pig striatum)	[1][2]
Functional Potency (EC50)	~0.4 nM (Human)	pEC50 = 8.4 (guinea-pig oesophagus)	[1][2]
Intrinsic Activity	Partial Agonist	Partial Agonist (0.5 relative to 5-HT)	[1][2]
Selectivity	High selectivity for 5-HT4	Lower affinity for 5-HT1A, 5-HT1D, 5-HT2A, 5-HT2C, D1, D2, M1-M3 receptors. Affinity for sigma 1 (pKi = 8.9) and sigma 2 (pKi = 8.0) binding sites.	[2]

Table 2: Preclinical In Vivo Efficacy

Model	Species	(S)-PF-04995274	RS 67333	Reference
Alzheimer's Disease (5XFAD mice)	Mouse	Not explicitly reported in direct comparison	Chronic treatment (1 mg/kg, i.p.) reduced amyloid plaque number and Aβ levels, reversed cognitive deficits in the novel object recognition test, and increased sAPPα levels.	[3][4][5]
Stress-Induced Depressive-like Behavior	Mouse	A single injection (3 or 10 mg/kg) attenuated learned fear and decreased stress-induced depressive-like behavior.	Chronic administration was efficacious as a prophylactic against corticosterone-induced effects. A single injection attenuated learned fear in male mice but was ineffective in the forced swim test.	[6]
Anxiety	Mouse	Not explicitly reported in direct comparison	Acute systemic administration (1.5 mg/kg, i.p.) produced fast anxiolytic effects.	[7]
Working Memory (Scopolamine-induced deficits)	Mouse	Not explicitly reported in direct comparison	Prevented scopolamine-induced alternation deficits (1 mg/kg, i.p.).	[8]

Signaling Pathways and Mechanisms of Action

Both (S)-PF-04995274 and RS 67333 exert their effects by acting as partial agonists at 5-HT4 receptors. These Gs-protein coupled receptors, upon activation, stimulate adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This, in turn, activates Protein Kinase A (PKA), which phosphorylates and activates the transcription factor CREB (cAMP response element-binding protein), a key player in synaptic plasticity and neuronal survival.

dot

Caption: Canonical 5-HT4 receptor signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are outlines of key experimental protocols used to evaluate (S)-PF-04995274 and RS 67333.

In Vitro cAMP Functional Assay

This assay measures the ability of a compound to stimulate the production of cyclic AMP (cAMP), a key second messenger in the 5-HT4 receptor signaling pathway.

dot

Caption: General workflow for an in vitro cAMP assay.

Protocol Details:

• Cell Culture: Cells stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells) are seeded in microplates.

• Compound Preparation: A dilution series of the test compound and a reference agonist is prepared.

• Assay: The cell culture medium is replaced with the compound dilutions. A phosphodiesterase (PDE) inhibitor is often included to prevent cAMP degradation.

• Incubation: The plate is incubated at 37°C for a specified time (e.g., 30 minutes).

• Detection: Cells are lysed, and the amount of cAMP is quantified using a commercially available kit.

• Analysis: A dose-response curve is plotted to determine the EC50 value.

Novel Object Recognition (NOR) Test

The NOR test is used to assess learning and memory in rodents, particularly recognition memory.

dot

Caption: Experimental workflow for the Novel Object Recognition test.

Protocol Details:

• Habituation: The mouse is allowed to freely explore an open-field arena for a set period.

• Training (T1): The mouse is placed back in the arena, which now contains two identical objects, and the time spent exploring each object is recorded.

• Retention Interval: The mouse is returned to its home cage for a specific duration (e.g., 1 to 24 hours).

• Testing (T2): The mouse is returned to the arena where one of the familiar objects has been replaced with a novel object. The time spent exploring the familiar and novel objects is recorded.

• Analysis: A discrimination index is calculated to quantify recognition memory. A preference for the novel object indicates intact memory.

Forced Swim Test (FST)

The FST is a behavioral test used to screen for antidepressant-like activity in rodents.

dot

Caption: General workflow for the Forced Swim Test.

Protocol Details:

• Apparatus: A transparent cylindrical container filled with water (23-25°C) to a depth where the mouse cannot touch the bottom.

• Procedure: Mice are individually placed in the water-filled cylinder. The session is typically video-recorded.

• Scoring: The duration of immobility (floating with only movements necessary to keep the head above water) is measured, usually during the last 4 minutes of a 6-minute test.

• Analysis: A reduction in immobility time in the drug-treated group compared to the vehicle group is indicative of an antidepressant-like effect.

Discussion and Future Directions

The available preclinical data suggests that both (S)-PF-04995274 and RS 67333 are potent partial agonists of the 5-HT4 receptor with therapeutic potential in CNS disorders.

(S)-PF-04995274 has demonstrated high affinity and potency for the human 5-HT4 receptor in vitro. The single preclinical study directly comparing it with RS 67333 suggests its potential as a prophylactic agent against stress-induced depressive-like behaviors.[6] The RESTAND clinical trial, although in a different population (MDD patients), provides further evidence of its potential to modulate mood and cognition.[9]

RS 67333 has a more extensive preclinical dataset in the context of Alzheimer's disease, with demonstrated efficacy in reducing amyloid pathology and improving cognitive function in a relevant mouse model.[3][4][5] Its anxiolytic effects are also well-documented.[7] However, its affinity for sigma receptors raises questions about its selectivity and the potential for off-target effects.[2]

• Direct comparison in Alzheimer's disease models: Evaluating the efficacy of (S)-PF-04995274 in models like the 5XFAD mouse would provide a direct comparison to the established effects of RS 67333.

• Comprehensive pharmacokinetic and pharmacodynamic studies: Detailed, comparative analysis of the absorption, distribution, metabolism, excretion (ADME), and brain penetration of both compounds in the same preclinical species is crucial.

• Head-to-head behavioral studies: Conducting a battery of behavioral tests (e.g., cognitive, antidepressant, anxiolytic) with both compounds under identical experimental conditions would allow for a more robust comparison of their in vivo profiles.

References

• 1. PF-04995274 | 1331782-27-4 | 5-HT Receptor | MOLNOVA [molnova.com]
• 2. Pharmacological characterization of two novel and potent 5-HT4 receptor agonists, RS 67333 and RS 67506, in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Early administration of RS 67333, a specific 5-HT4 receptor agonist, prevents amyloidogenesis and behavioral deficits in the 5XFAD mouse model of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Early administration of RS 67333, a specific 5-HT4 receptor agonist, prevents amyloidogenesis and behavioral deficits in the 5XFAD mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Early administration of RS 67333, a specific 5-HT4 receptor agonist, prevents amyloidogenesis and behavioral deficits in the 5XFAD mouse model of Alzheimer’s disease [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Rapid Anxiolytic Effects of RS67333, a Serotonin Type 4 Receptor Agonist, and Diazepam, a Benzodiazepine, Are Mediated by Projections From the Prefrontal Cortex to the Dorsal Raphe Nucleus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. BIMU 1 and RS 67333, two 5-HT4 receptor agonists, modulate spontaneous alternation deficits induced by scopolamine in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Correction and Clarification on the Mechanism of Action of (S)-PF-04995274

Initial research inquiries have indicated a misunderstanding regarding the pharmacological target of (S)-PF-04995274. This compound is not a Glycine (B1666218) Transporter 1 (GlyT1) inhibitor. (S)-PF-04995274 is a partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R). Its primary mechanism of action involves binding to and activating 5-HT4 receptors, which are G-protein coupled receptors that influence various cellular processes, including synaptic plasticity.

This guide is structured into two main sections to provide a comprehensive overview. The first section will focus on the correct pharmacology of (S)-PF-04995274 as a 5-HT4 receptor agonist and its validation in appropriate animal models. The second section will provide a comparative guide on the efficacy of various GlyT1 inhibitors in relevant animal models, to address the initial interest in this class of compounds.

Section 1: Validating the Efficacy of (S)-PF-04995274, a 5-HT4 Receptor Partial Agonist

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274 and acts as a potent and high-affinity partial agonist for the serotonin (B10506) 4 receptor (5-HT4R). Activation of 5-HT4 receptors is hypothesized to modulate neurotransmitter release and enhance synaptic plasticity, processes that may be impaired in depressive and cognitive disorders. Preclinical studies suggest that 5-HT4 receptor agonists may offer a faster onset of antidepressant effects compared to traditional selective serotonin reuptake inhibitors (SSRIs).

Signaling Pathway of (S)-PF-04995274

Activation of the 5-HT4 receptor by (S)-PF-04995274 primarily signals through the Gαs subunit to activate adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. This cascade can influence gene expression and synaptic plasticity.

Signaling pathway of (S)-PF-04995274 via the 5-HT4 receptor.

Comparative Efficacy in Animal Models of Depression and Cognitive Deficits

Animal models are crucial for evaluating the antidepressant and pro-cognitive effects of 5-HT4 receptor agonists. These models often assess behaviors analogous to symptoms of depression and cognitive impairment. A comparison with other 5-HT4 agonists or standard antidepressants like SSRIs provides a benchmark for efficacy.

Compound	Animal Model	Key Efficacy Endpoints	Outcome
RS67333 (5-HT4 Agonist)	Corticosterone (B1669441) (CORT)-induced depression and cognitive deficit model in mice	- Episodic-like, associative, and spatial learning and memory	Chronic treatment restored cognitive deficits.
Prucalopride (5-HT4 Agonist)	Chronic mild stress (anhedonia model)	- Sucrose preference test	Ameliorated anhedonia-like behaviors.
Fluoxetine (SSRI)	Corticosterone (CORT)-induced depression and cognitive deficit model in mice	- Spatial learning and memory	Partially restored spatial learning and memory deficits.

Experimental Protocol: Corticosterone-Induced Model of Depression and Cognitive Deficits

This model is used to induce a state analogous to depression and cognitive impairment in rodents, allowing for the evaluation of potential therapeutic agents.[1]

• Animal Subjects: Male C57BL/6J mice are used.

• Model Induction: Chronic administration of corticosterone (CORT) in the drinking water for several weeks to induce a depressive-like state and cognitive deficits.

• Drug Administration:

  • (S)-PF-04995274 or a comparator compound (e.g., RS67333) is administered daily via an appropriate route (e.g., intraperitoneal injection) during the CORT treatment period.

  • A vehicle control group and a CORT-only group are included.

• Behavioral Testing: A battery of behavioral tests is conducted to assess cognitive function and depressive-like behaviors. These may include:

  • Novel Object Recognition Test: To assess episodic-like memory.

  • Morris Water Maze: To evaluate spatial learning and memory.

  • Contextual Fear Conditioning: To assess associative memory.

• Data Analysis: Performance in the behavioral tests is compared between the different treatment groups to determine if the test compound can prevent or reverse the CORT-induced deficits.

Experimental Workflow

Workflow for evaluating a 5-HT4 agonist in a CORT-induced model.

Section 2: Comparative Guide to Glycine Transporter 1 (GlyT1) Inhibitors

GlyT1 inhibitors are being investigated as a therapeutic strategy for disorders characterized by hypofunction of the N-methyl-D-aspartate (NMDA) receptor, such as schizophrenia. By blocking the reuptake of glycine, a co-agonist at the NMDA receptor, these inhibitors increase synaptic glycine levels, thereby enhancing NMDA receptor-mediated neurotransmission. This is thought to be particularly beneficial for the cognitive and negative symptoms of schizophrenia.

Signaling Pathway of GlyT1 Inhibition

GlyT1 inhibitors act on glial cells and neurons to increase the concentration of glycine in the synaptic cleft. This enhances the activation of NMDA receptors by glutamate.

Signaling pathway of GlyT1 inhibition.

Comparative Efficacy of GlyT1 Inhibitors in Animal Models of Schizophrenia

Several GlyT1 inhibitors have been evaluated in preclinical models that mimic symptoms of schizophrenia, particularly cognitive deficits and negative symptoms. These models often use NMDA receptor antagonists like phencyclidine (PCP) or MK-801 to induce relevant behavioral changes.

Compound	Animal Model	Key Efficacy Endpoints	Outcome
Iclepertin (B6604116) (BI 425809)	MK-801-induced deficits in rodents	- Working and episodic memory performance	Improved memory performance.[2]
Bitopertin	Phase II/III clinical trials in patients with schizophrenia	- Positive and Negative Syndrome Scale (PANSS)	Modest improvements in negative symptoms in a Phase II trial, but did not meet primary endpoints in Phase III trials.[2]
SSR504734	Amphetamine-induced hyperactivity and selective attention deficits in rats treated neonatally with PCP	- Locomotor activity- Latent inhibition	Reversed hyperactivity and attention deficits.[3]
TASP0315003	MK-801-induced cognitive deficit in ratsPCP-induced social interaction deficit in mice	- Object recognition- Social recognition- Social interaction time	Improved cognitive deficits and reversed social interaction deficits.[4]

Experimental Protocol: PCP-Induced Social Interaction Deficit Model

This model is used to evaluate the efficacy of compounds in treating negative symptoms of schizophrenia, such as social withdrawal.[4]

• Animal Subjects: Male mice are used.

• Model Induction: Repeated administration of phencyclidine (PCP) to induce a reduction in social interaction.

• Drug Administration:

  • The GlyT1 inhibitor (e.g., TASP0315003) is administered either acutely or sub-chronically.

  • A vehicle control group and a PCP-only group are included.

• Behavioral Testing (Social Interaction Test):

  • Two unfamiliar mice from the same treatment group are placed in an open field arena.

  • The total time spent in active social interaction (e.g., sniffing, following, grooming) is recorded over a set period.

• Data Analysis: The duration of social interaction is compared between the different treatment groups to determine if the test compound can reverse the PCP-induced deficit.

Experimental Workflow

Workflow for evaluating a GlyT1 inhibitor in a PCP-induced model.

References

• 1. Chronic 5-HT4 receptor agonist treatment restores learning and memory deficits in a neuroendocrine mouse model of anxiety/depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of the novel GlyT1 inhibitor, iclepertin (BI 425809), for the treatment of cognitive impairment associated with schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glycine Transport Inhibitors for the Treatment of Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy of a glycine transporter 1 inhibitor TASP0315003 in animal models of cognitive dysfunction and negative symptoms of schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-PF-04995274: A Comparative Analysis of a Novel 5-HT4 Receptor Agonist in Major Depressive Disorder

A Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the investigational drug (S)-PF-04995274 with placebo and the established antidepressant citalopram (B1669093), based on the design and findings of a placebo-controlled clinical trial. The information is intended for researchers, scientists, and drug development professionals interested in novel mechanisms for the treatment of Major Depressive Disorder (MDD).

Executive Summary

(S)-PF-04995274 is a novel, selective partial agonist for the serotonin (B10506) 4 (5-HT4) receptor. Preclinical studies have suggested that activating this receptor could lead to faster-acting antidepressant effects compared to traditional Selective Serotonin Reuptake Inhibitors (SSRIs). The RESTAND study, a 7-day, double-blind, placebo-controlled trial, was designed to investigate the early effects of (S)-PF-04995274 on emotional cognition and neural activity in patients with unmedicated MDD. The study included a positive control arm with the SSRI citalopram.

While specific quantitative data from the RESTAND study on depression rating scales have not yet been fully published, the available results indicate that (S)-PF-04995274 was associated with a reduction in both observer-rated and self-reported symptoms of depression over a one-week period, a promising early signal of efficacy.[1][2][3] This guide synthesizes the available qualitative and quantitative data to provide a comparative overview.

Data Presentation: Comparison of Efficacy

The following tables summarize the available efficacy data from the RESTAND study for (S)-PF-04995274 and provide representative quantitative data for citalopram from meta-analyses of placebo-controlled trials.

Table 1: Qualitative Efficacy of (S)-PF-04995274 vs. Placebo and Citalopram in the RESTAND Study

Outcome Measure	(S)-PF-04995274 vs. Placebo	Citalopram vs. Placebo	(S)-PF-04995274 vs. Citalopram
Observer-Rated Depression Severity	Reduced severity[1][2][3]	Reduced severity[1][2][3]	Different neural mechanisms observed[1][2][3]
Self-Reported Depression	Reduced symptoms[1][2][3]	Not significantly different at 1 week	(S)-PF-04995274 showed early improvement[4]
Self-Reported State Anxiety	Reduced anxiety[1][2][3]	Not significantly different at 1 week	(S)-PF-04995274 showed early improvement
Negative Affect	Reduced negative affect[1][2][3]	Not significantly different at 1 week	(S)-PF-04995274 showed early improvement
Negative Emotional Bias	No significant change[1][2][3]	Reduced negative bias[1][2][3]	Distinct mechanisms of action suggested[1][2][3]
Amygdala Activity	No significant change[1][2][3]	Reduced activity to emotional faces[1][2][3]	Distinct neural targets implicated[1][2][3]
Medial-Frontal Cortex Activation	Increased activation[1][2][3]	Valence-specific shifts[1][2][3]	Different patterns of brain activation

Note: The results for (S)-PF-04995274 are based on a 7-day treatment period in the RESTAND study and represent early effects.

Table 2: Quantitative Efficacy of Citalopram vs. Placebo in Major Depressive Disorder (from Meta-Analyses)

Outcome Measure	Efficacy Metric	Result
Remission Rates (HAMD-17 score <8)	Relative Risk (RR)	1.59 (95% CI 1.10 to 2.31)[5]
Response Rates (≥50% reduction in HAMD or MADRS)	Relative Risk (RR)	1.42 (95% CI 1.17 to 1.73)[5]
Change in Depression Scores (HAM-D)	Standardized Mean Difference (Hedges' g)	-0.27 (95% CI -0.38 to -0.16)[5]

Note: HAM-D = Hamilton Depression Rating Scale; MADRS = Montgomery-Åsberg Depression Rating Scale. These data represent typical outcomes over several weeks of treatment.

Experimental Protocols

The RESTAND study utilized key experiments to assess the effects of (S)-PF-04995274 on emotional processing. The methodologies for these experiments are detailed below.

Facial Expression Recognition Task

Objective: To assess the participants' ability to correctly identify different facial expressions of emotion.

Methodology:

• Stimuli: Standardized images of faces expressing basic emotions (happiness, sadness, fear, anger, disgust, surprise) and neutral expressions were used. Each emotion was presented at varying intensity levels.

• Procedure: Participants were presented with a series of facial expressions on a computer screen. For each face, they were required to select the correct emotion from a list of options by pressing a corresponding button.

• Data Collection: The accuracy of emotion identification and the reaction time for each response were recorded.

• Analysis: The primary endpoints were the percentage of correctly identified emotions and the mean reaction time for correct responses, analyzed separately for each emotion and intensity level.

Functional Magnetic Resonance Imaging (fMRI) of Implicit Emotional Face Processing

Objective: To measure neural responses to emotional stimuli without conscious emotional evaluation.

Methodology:

• Task: During fMRI scanning, participants performed a gender discrimination task. They were shown a series of faces with emotional (fearful and happy) or neutral expressions and were instructed to identify the gender of the face. The emotional aspect of the face was therefore processed implicitly.

• Imaging: Blood-oxygen-level-dependent (BOLD) fMRI was used to measure changes in brain activity. Whole-brain images were acquired using a 3-Tesla MRI scanner.

• Procedure: The task was presented in a block design, with blocks of emotional faces interleaved with blocks of a baseline condition (e.g., a fixation cross).

• Data Analysis: The fMRI data were pre-processed and analyzed to identify brain regions showing differential activation in response to emotional versus neutral faces. Key regions of interest included the amygdala and medial-frontal cortex.

Mandatory Visualizations

Signaling Pathway of (S)-PF-04995274

The proposed mechanism of action for (S)-PF-04995274 involves the activation of the 5-HT4 receptor, which is a G-protein coupled receptor. This activation is hypothesized to modulate neurotransmitter release and enhance synaptic plasticity.

Caption: Hypothesized signaling pathway of (S)-PF-04995274.

Experimental Workflow of the RESTAND Trial

The RESTAND study followed a structured workflow from participant recruitment to data analysis.

Caption: Experimental workflow of the RESTAND trial.

References

• 1. medrxiv.org [medrxiv.org]
• 2. medrxiv.org [medrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Citalopram for major depressive disorder in adults: a systematic review and meta-analysis of published placebo-controlled trials - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro Effects of (S)-PF-04995274 Across Different Cellular Contexts

(S)-PF-04995274 is a potent and selective partial agonist of the serotonin (B10506) 4 (5-HT4) receptor, a G-protein coupled receptor implicated in cognitive function and gastrointestinal motility. This guide provides a comparative analysis of the in vitro pharmacological profile of (S)-PF-04995274 and other notable 5-HT4 receptor agonists, including prucalopride, velusetrag, and tegaserod. The data presented herein is compiled from various preclinical studies to facilitate a cross-validation of its effects in different cell line models, including those with recombinant receptor expression and those with endogenous receptor populations.

Comparative Analysis of In Vitro Potency and Affinity

The following tables summarize the binding affinities (Ki) and functional potencies (EC50) of (S)-PF-04995274 and other selected 5-HT4 agonists. This quantitative data provides a basis for comparing their interaction with the 5-HT4 receptor across different experimental systems.

Table 1: In Vitro Pharmacology of (S)-PF-04995274 at Human and Rat 5-HT4 Receptor Isoforms

Compound	Receptor Isoform	Species	Assay Type	Ki (nM)	EC50 (nM)
(S)-PF-04995274	5-HT4A	Human	Radioligand Binding / cAMP Assay	0.36	0.47
(S)-PF-04995274	5-HT4B	Human	Radioligand Binding / cAMP Assay	0.46	0.36
(S)-PF-04995274	5-HT4D	Human	Radioligand Binding / cAMP Assay	0.15	0.37
(S)-PF-04995274	5-HT4E	Human	Radioligand Binding / cAMP Assay	0.32	0.26
(S)-PF-04995274	5-HT4S	Rat	Radioligand Binding / cAMP Assay	0.30	0.59
(S)-PF-04995274	5-HT4L	Rat	cAMP Assay	-	0.65
(S)-PF-04995274	5-HT4E	Rat	cAMP Assay	-	0.62

Data for (S)-PF-04995274 is primarily derived from studies in recombinant cell lines (e.g., HEK293) expressing specific receptor isoforms.[1]

Table 2: Comparative In Vitro Pharmacology of Selected 5-HT4 Agonists

Compound	Cell Line/System	Receptor Target	Potency (pEC50)	Affinity (pKi)	Intrinsic Activity
(S)-PF-04995274	Recombinant cells	Human 5-HT4 (various isoforms)	9.15 - 9.58	9.34 - 9.82	Partial Agonist
Prucalopride	Recombinant cells	Human 5-HT4a/b	8.6 / 8.1	-	Full/Partial Agonist
Velusetrag	Recombinant cells	Human 5-HT4	High	High	High Efficacy Agonist
Tegaserod	HEK293 cells	Human 5-HT4(c)	8.6	8.4	Partial Agonist
TD-8954	HEK293 cells	Human 5-HT4(c)	9.3	9.4	Agonist

Note: Data for comparator compounds are compiled from various sources and may not be directly comparable due to different experimental conditions and cell lines used.[2]

Signaling Pathways and Experimental Workflows

The activation of the 5-HT4 receptor by agonists like (S)-PF-04995274 primarily initiates a Gs-protein-dependent signaling cascade, leading to the production of cyclic AMP (cAMP).[3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | The Pharmacology of TD-8954, a Potent and Selective 5-HT4 Receptor Agonist with Gastrointestinal Prokinetic Properties [frontiersin.org]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the In Vitro and In Vivo Effects of (S)-PF-04995274 and the Glucokinase Activator PF-04991532

An Important Clarification on the Mechanism of Action

Initial assessment of the topic revealed a common point of confusion. The compound (S)-PF-04995274 is not a glucokinase activator. It is, in fact, a potent and selective partial agonist of the serotonin (B10506) 4 receptor (5-HT4R).[1][2][3][4][5] The therapeutic interest in this compound has been primarily in the context of neurological and psychiatric disorders, such as depression and cognitive impairment.[5][6][7][8][9]

For the purpose of providing a relevant comparison in the area of metabolic disease, as suggested by the mention of "glucokinase activation," this guide will compare (S)-PF-04995274 with PF-04991532 , a well-characterized hepatoselective glucokinase activator.[1][10][11][12][13] Glucokinase activators are a class of drugs investigated for the treatment of type 2 diabetes mellitus.[14] This guide will, therefore, present a comparative analysis of these two distinct compounds, detailing their respective in vitro and in vivo effects, supported by experimental data and methodologies.

Section 1: (S)-PF-04995274 - A 5-HT4 Receptor Partial Agonist

(S)-PF-04995274 is the (S)-enantiomer of PF-04995274 and acts as a partial agonist at the 5-HT4 receptor.[3] This receptor is a G-protein coupled receptor that, upon activation, stimulates adenylyl cyclase to increase intracellular cyclic AMP (cAMP) levels.[3] This signaling cascade is believed to modulate neurotransmitter release and enhance synaptic plasticity.[5]

Quantitative Data: In Vitro Effects of (S)-PF-04995274

The following table summarizes the binding affinity (Ki) and functional potency (EC50) of (S)-PF-04995274 for various 5-HT4 receptor isoforms.

Receptor Isoform	Species	Ki (nM)	EC50 (nM)
5-HT4A	Human	0.36[3][4]	0.47[3][4]
5-HT4B	Human	0.46[3][4]	0.36[3][4]
5-HT4D	Human	0.15[3][4]	0.37[3][4]
5-HT4E	Human	0.32[3][4]	0.26[3][4]
5-HT4S	Rat	0.30[3][4]	0.59[3][4]
5-HT4L	Rat	-	0.65[3][4]
5-HT4E	Rat	-	0.62[3][4]

In Vivo Effects of (S)-PF-04995274

Clinical studies, such as the RESTAND trial, have investigated the effects of (S)-PF-04995274 in patients with Major Depressive Disorder (MDD).[5][7] A 7-day treatment with 15 mg of (S)-PF-04995274 was observed to reduce self-reported symptoms of depression, anxiety, and negative affect.[5][7] Unlike the SSRI citalopram, (S)-PF-04995274 did not alter behavioral measures of negative bias but did increase activation of the medial-frontal cortex during emotional face processing tasks in fMRI studies.[5][7] In preclinical studies, (S)-PF-04995274 has been shown to attenuate learned fear and decrease stress-induced depressive-like behavior in mice.[4]

Signaling Pathway and Experimental Workflow

Signaling pathway of (S)-PF-04995274 via the 5-HT4 receptor.

Experimental workflow for a radioligand binding assay.

Section 2: PF-04991532 - A Hepatoselective Glucokinase Activator

PF-04991532 is a potent, hepatoselective glucokinase (GK) activator.[10][12] Glucokinase is a key enzyme in glucose metabolism, primarily found in the liver and pancreatic β-cells, where it catalyzes the phosphorylation of glucose to glucose-6-phosphate.[14] By activating glucokinase, particularly in the liver, PF-04991532 enhances glucose uptake and reduces glucose production, thereby lowering blood glucose levels.[1] Its hepatoselectivity is a key feature, aiming to minimize the risk of hypoglycemia that can be associated with pancreatic glucokinase activation.[1]

Quantitative Data: In Vitro Effects of PF-04991532

The following table summarizes the functional potency (EC50) of PF-04991532 in activating glucokinase and its effects in primary rat hepatocytes.

Assay	Species/Cell Type	EC50
Glucokinase Activation	Human	80 nM[10][13]
Glucokinase Activation	Rat	100 nM[10][13]
2-Deoxyglucose Uptake	Primary Rat Hepatocytes	1.26 µM[10]
Glucose Oxidation	Primary Rat Hepatocytes	5.77 µM[10]
Glucose Production Inhibition	Primary Rat Hepatocytes	0.63 µM[10]

In Vivo Effects of PF-04991532

In diabetic rat models, PF-04991532 has been shown to reduce both fasting and postprandial glucose levels without causing hypoglycemia.[1][12] In hyperglycemic clamp studies in Goto-Kakizaki rats, a single dose of PF-04991532 significantly increased the glucose infusion rate, which was attributed to a 94% increase in glucose disposal and a 60% reduction in endogenous glucose production.[1] While an increase in plasma triglycerides was observed, there was no effect on hepatic triglyceride concentrations in these studies.[1] Phase 2 clinical trials in patients with type 2 diabetes showed that PF-04991532 led to a statistically significant reduction in mean daily glucose and HbA1c with a low risk of hypoglycemia.[1]

Signaling Pathway and Experimental Workflow

Mechanism of action of the glucokinase activator PF-04991532.

Experimental workflow for a coupled glucokinase activity assay.

Section 3: Detailed Experimental Protocols

Protocol 1: In Vitro Radioligand Binding Assay for 5-HT4 Receptor

This assay determines the binding affinity of a compound for the 5-HT4 receptor by measuring its ability to displace a radiolabeled ligand.

• Membrane Preparation: Cell membranes from a cell line stably overexpressing the human 5-HT4 receptor are prepared by homogenization in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) followed by centrifugation to pellet the membranes. The protein concentration is determined using a standard protein assay.[15][16]

• Assay Procedure: The assay is performed in a 96-well plate. For each test compound concentration, wells are prepared containing assay buffer, the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]-GR113808), and the test compound ((S)-PF-04995274) at varying concentrations.[15][16] Total binding is determined in the absence of a competing ligand, and non-specific binding is measured in the presence of a high concentration of a non-labeled 5-HT4 antagonist.[15][16]

• Incubation and Filtration: The plates are incubated (e.g., 30 minutes at 25°C) to allow the binding to reach equilibrium.[16] The reaction is terminated by rapid filtration through glass fiber filters, which traps the membranes with the bound radioligand.[15][16] The filters are then washed with ice-cold wash buffer to remove unbound radioligand.[15]

• Data Analysis: The radioactivity retained on the filters is quantified using liquid scintillation counting. The specific binding is calculated by subtracting the non-specific binding from the total binding. The concentration of the test compound that inhibits 50% of the specific binding (IC50) is determined by non-linear regression analysis of the competition curve. The inhibitory constant (Ki) is then calculated using the Cheng-Prusoff equation.[15]

Protocol 2: In Vitro Glucokinase Activity Assay

This is a coupled enzymatic assay to measure the activity of glucokinase. The production of glucose-6-phosphate by glucokinase is coupled to the reduction of NADP+ to NADPH by glucose-6-phosphate dehydrogenase (G6PDH), which can be measured spectrophotometrically or fluorometrically.[17][18][19][20]

• Reagent Preparation: Prepare an assay buffer (e.g., 75 mM Tris-HCl, pH 9.0 at 30°C), and solutions of magnesium chloride, ATP, glucose, NADP+, and G6PDH.[19]

• Assay Procedure: The assay is conducted in a 96-well plate. A reaction mixture is prepared containing the assay buffer, MgCl2, ATP, glucose, NADP+, and G6PDH.[18][19] The test compound (PF-04991532) is added at various concentrations.

• Reaction Initiation and Measurement: The reaction is initiated by adding the glucokinase enzyme or a sample containing glucokinase (e.g., liver homogenate). The increase in absorbance at 340 nm or fluorescence (Ex/Em = 340/460 nm) due to the production of NADPH is monitored kinetically over time using a plate reader.[17][18][20]

• Data Analysis: The rate of the reaction (change in absorbance or fluorescence per unit time) is determined from the linear portion of the kinetic curve. The activity of glucokinase is calculated based on the reaction rate. For activators, the concentration that produces 50% of the maximal activation (EC50) is determined by plotting the enzyme activity against the concentration of the activator and fitting the data to a sigmoidal dose-response curve.[17][20]

Protocol 3: In Vivo Oral Glucose Tolerance Test (OGTT) in Rats

The OGTT is used to assess the ability of an animal to clear a glucose load from the bloodstream, providing an indication of glucose tolerance.[21][22]

• Animal Preparation: Rats are fasted overnight (approximately 16-18 hours) with free access to water.[22][23] A baseline blood sample is taken (time 0) to measure the fasting blood glucose level.

• Compound Administration: The test compound (e.g., PF-04991532) or vehicle is administered orally at a predetermined time before the glucose challenge.

• Glucose Challenge: A concentrated glucose solution (e.g., 2 g/kg body weight) is administered orally via gavage.[22]

• Blood Sampling and Glucose Measurement: Blood samples are collected at various time points after the glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).[22] Blood glucose concentrations are measured immediately using a glucometer.

• Data Analysis: The blood glucose concentrations are plotted against time. The area under the curve (AUC) for the glucose excursion is calculated to provide a quantitative measure of glucose tolerance. A lower AUC in the compound-treated group compared to the vehicle group indicates improved glucose tolerance.[22]

References

• 1. The Hepatoselective Glucokinase Activator PF-04991532 Ameliorates Hyperglycemia without Causing Hepatic Steatosis in Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. GtR [gtr.ukri.org]
• 7. medrxiv.org [medrxiv.org]
• 8. hra.nhs.uk [hra.nhs.uk]
• 9. hra.nhs.uk [hra.nhs.uk]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. PF 04991532 | CAS 1215197-37-7 | PF04991532 | Tocris Bioscience [tocris.com]
• 13. adooq.com [adooq.com]
• 14. Insights to the emerging potential of glucokinase activators as antidiabetic agent - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Exploration of the ligand binding site of the human 5-HT4 receptor by site-directed mutagenesis and molecular modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. assaygenie.com [assaygenie.com]
• 18. researchgate.net [researchgate.net]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. Glucokinase Activity Assay Kit (Fluorometric) (ab273303) | Abcam [abcam.com]
• 21. Oral Glucose Tolerance Tests in Rats [bio-protocol.org]
• 22. joe.bioscientifica.com [joe.bioscientifica.com]
• 23. mmpc.org [mmpc.org]

A Head-to-Head Comparison: (S)-PF-04995274 and Donepezil in the Context of Cognitive Enhancement

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational compound (S)-PF-04995274 and the established Alzheimer's disease medication, donepezil (B133215). While direct head-to-head clinical trials are not yet available, this document synthesizes existing preclinical and clinical data to offer a comprehensive overview of their distinct mechanisms of action, effects on key biomarkers, and potential for cognitive enhancement.

At a Glance: Key Differences

Feature	(S)-PF-04995274	Donepezil
Primary Mechanism of Action	Partial agonist of the 5-HT4 receptor	Reversible inhibitor of acetylcholinesterase (AChE)
Therapeutic Approach	Modulates serotonergic and cholinergic systems, potential for disease modification	Primarily enhances cholinergic neurotransmission for symptomatic relief
Effect on Acetylcholine (B1216132)	Indirectly increases acetylcholine release	Directly increases acetylcholine availability by preventing its breakdown
Effect on Amyloid-β Precursor Protein (APP) Processing	Promotes non-amyloidogenic processing, increasing sAPPα	May influence APP processing and has been shown to reduce amyloid-β levels in preclinical models
Clinical Development Status	Investigational (studied in Major Depressive Disorder)	Approved for the treatment of Alzheimer's disease

Mechanism of Action: Two Distinct Pathways to Cognitive Enhancement

(S)-PF-04995274 and donepezil employ fundamentally different strategies to address cognitive decline.

(S)-PF-04995274 is a partial agonist of the 5-hydroxytryptamine-4 (5-HT4) receptor. Activation of this receptor is believed to enhance cognitive function through two primary pathways:

• Modulation of Cholinergic Neurotransmission: 5-HT4 receptor activation can indirectly increase the release of acetylcholine, a neurotransmitter crucial for learning and memory.

• Promotion of Non-Amyloidogenic Amyloid-β Precursor Protein (APP) Processing: By stimulating the α-secretase pathway, 5-HT4 receptor agonists can increase the production of the soluble and neuroprotective fragment sAPPα, while reducing the formation of amyloid-β peptides, a hallmark of Alzheimer's disease.

Donepezil , on the other hand, is a well-established acetylcholinesterase (AChE) inhibitor. Its mechanism is more direct:

• Inhibition of Acetylcholine Breakdown: Donepezil reversibly binds to and inhibits acetylcholinesterase, the enzyme responsible for breaking down acetylcholine in the synaptic cleft. This leads to an increased concentration and prolonged availability of acetylcholine, thereby enhancing cholinergic signaling.

Signaling Pathway Diagrams

Caption: (S)-PF-04995274 signaling cascade.

Caption: Donepezil's inhibitory action.

Preclinical and Clinical Data: A Comparative Overview

Due to the absence of direct comparative trials, this section presents key findings from separate studies on each compound.

Cognitive Enhancement

Compound	Study Type	Model/Population	Key Findings on Cognition
(S)-PF-04995274	Clinical (RESTAND Study)	Patients with Major Depressive Disorder	No significant change in behavioral negative bias. Showed potential for early clinical improvement in mood.[1]
(S)-PF-04995274	Preclinical	Healthy Volunteers with Scopolamine-induced cognitive deficit	At a low dose (0.25 mg), an exacerbation of cognitive deficits was observed.[2]
Other 5-HT4 Agonists	Preclinical	Rodent models of cognitive impairment	Generally show pro-cognitive effects.[3]
Donepezil	Clinical	Patients with mild to moderate Alzheimer's Disease	Statistically significant improvement in ADAS-cog scores compared to placebo.[2]
Donepezil	Preclinical	Rats with scopolamine-induced deficits	Ameliorated memory impairment.[4] Produced large effects on psychomotor function and moderate effects on simple conditioning and attention.[5]

Effects on Biomarkers

Biomarker	(S)-PF-04995274 / 5-HT4 Agonists	Donepezil
Acetylcholine Levels	5-HT4 agonists have been shown to increase the release of acetylcholine in the brain.[3]	Increases synaptic acetylcholine levels by inhibiting its degradation.
sAPPα Levels	5-HT4 receptor agonists promote the non-amyloidogenic pathway, leading to increased sAPPα production.[3]	Preclinical studies have shown that donepezil can increase sAPPα levels.
Amyloid-β (Aβ) Levels	By promoting the α-secretase pathway, 5-HT4 agonism is expected to reduce Aβ formation.	Preclinical studies in Tg2576 mice showed a significant reduction in soluble Aβ1-40 and Aβ1-42.

Experimental Protocols

In Vivo Microdialysis for Acetylcholine Measurement

This protocol outlines a general procedure for measuring acetylcholine levels in the brain of conscious, freely moving rats.

Objective: To quantify extracellular acetylcholine concentrations in a specific brain region (e.g., hippocampus) following drug administration.

Methodology:

• Surgical Implantation: A guide cannula is stereotaxically implanted into the brain region of interest in an anesthetized rat. The animal is allowed to recover for several days.

• Microdialysis Probe Insertion: On the day of the experiment, a microdialysis probe is inserted through the guide cannula.

• Perfusion: The probe is continuously perfused with an artificial cerebrospinal fluid (aCSF) solution, often containing a cholinesterase inhibitor to prevent acetylcholine degradation in the sample, at a slow, constant flow rate.

• Sample Collection: The dialysate, containing neurotransmitters that have diffused across the probe's semi-permeable membrane, is collected at regular intervals.

• Drug Administration: After a baseline collection period, the test compound ((S)-PF-04995274 or donepezil) is administered.

• Analysis: The concentration of acetylcholine in the dialysate samples is quantified using a highly sensitive analytical method, such as High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED) or Mass Spectrometry (MS).[6][7][8][9]

Caption: In vivo microdialysis experimental workflow.

Measurement of sAPPα Levels by ELISA

This protocol describes a common method for quantifying the concentration of soluble amyloid precursor protein alpha (sAPPα) in cell culture supernatant.

Objective: To determine the effect of a test compound on the non-amyloidogenic processing of APP.

Methodology:

• Cell Culture: Neuronal or other suitable cells expressing APP are cultured in appropriate media.

• Treatment: The cells are treated with various concentrations of the test compound ((S)-PF-04995274 or donepezil) or a vehicle control for a specified period.

• Sample Collection: The cell culture supernatant is collected.

• ELISA (Enzyme-Linked Immunosorbent Assay):

  • A microplate pre-coated with a capture antibody specific for sAPPα is used.

  • Standards and collected supernatant samples are added to the wells.

  • A detection antibody, also specific for sAPPα and typically conjugated to an enzyme (e.g., horseradish peroxidase - HRP), is added.

  • A substrate for the enzyme is added, resulting in a color change.

  • The intensity of the color, which is proportional to the amount of sAPPα present, is measured using a microplate reader.

• Data Analysis: The concentration of sAPPα in the samples is determined by comparing their absorbance values to a standard curve.[10][11][12][13]

Caption: Workflow for sAPPα measurement by ELISA.

Summary and Future Directions

(S)-PF-04995274 and donepezil represent two distinct and compelling approaches to enhancing cognitive function. Donepezil offers a well-established, direct method of boosting cholinergic neurotransmission, providing symptomatic relief for individuals with Alzheimer's disease. In contrast, (S)-PF-04995274, through its action on the 5-HT4 receptor, presents a more multifaceted mechanism that includes not only cholinergic modulation but also the potential for disease modification by influencing APP processing.

While the current body of evidence does not permit a direct head-to-head comparison of their efficacy, the available data underscores the therapeutic potential of both pathways. Future research, including direct comparative preclinical studies and clinical trials of (S)-PF-04995274 in populations with cognitive impairment, is crucial to fully elucidate their respective benefits and to determine their optimal roles in the therapeutic landscape for cognitive disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Donepezil primarily attenuates scopolamine-induced deficits in psychomotor function, with moderate effects on simple conditioning and attention, and small effects on working memory and spatial mapping - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Quantification of acetylcholine, an essential neurotransmitter, in brain microdialysis samples by liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acetylcholine measurement of cerebrospinal fluid by in vivo microdialysis in freely moving rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ELISA Protocol [protocols.io]
• 11. cosmobiousa.com [cosmobiousa.com]
• 12. ibl-america.com [ibl-america.com]
• 13. ELISA Sample Preparation Protocol - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]

A Comparative Guide to the Enantioselective Effects of (S)- and (R)-PF-04995274

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the enantioselective effects of the (S) and (R) enantiomers of PF-04995274, a potent and high-affinity partial agonist of the serotonin (B10506) 4 (5-HT4) receptor. While extensive data is available for the (S)-enantiomer, which is the pharmacologically active form (eutomer), data for the (R)-enantiomer (distomer) is limited in publicly accessible literature. This comparison is therefore based on the detailed characterization of (S)-PF-04995274 and the racemic mixture, PF-04995274, to infer the enantioselective profile.

Core Pharmacological Data: A Tale of Two Enantiomers

The biological activity of PF-04995274 resides almost exclusively in the (S)-enantiomer.[1] This stereoselectivity is a common phenomenon in pharmacology, where the three-dimensional arrangement of a molecule dictates its interaction with a biological target. The available quantitative data for the racemate and the (S)-enantiomer's binding affinity (Ki) and functional potency (EC50) at various 5-HT4 receptor isoforms are summarized below. The high potency of the racemate is attributed to the presence of the (S)-enantiomer.[2][3][4]

Table 1: In Vitro Receptor Binding Affinity and Functional Potency of PF-04995274 (Racemate) [2][3]

Receptor Subtype (Species)	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
Human 5-HT4A	0.36	0.47
Human 5-HT4B	0.46	0.36
Human 5-HT4D	0.15	0.37
Human 5-HT4E	0.32	0.26
Rat 5-HT4S	0.30	0.59
Rat 5-HT4L	-	0.65
Rat 5-HT4E	-	0.62

Table 2: Binding Affinity (Ki) of (S)-PF-04995274 for Human and Rat 5-HT4 Receptor Isoforms [5]

Species	Receptor Isoform	Binding Affinity (Ki, nM)
Human	5-HT4A	0.36
Human	5-HT4B	0.46
Human	5-HT4D	0.15
Human	5-HT4E	0.32
Rat	5-HT4S	0.30

Based on the principle of enantioselectivity, it is highly probable that (R)-PF-04995274 exhibits significantly lower binding affinity and functional potency at the 5-HT4 receptor compared to the (S)-enantiomer.

Signaling Pathways and Enantioselective Activation

(S)-PF-04995274 acts as a partial agonist at the 5-HT4 receptor, a Gs-protein-coupled receptor (GPCR).[1][6] Its binding initiates a downstream signaling cascade, primarily through the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[4] This, in turn, activates Protein Kinase A (PKA), which can modulate the activity of various downstream targets, including transcription factors like CREB, ultimately influencing neuronal plasticity and function.[5]

Given the presumed low affinity of (R)-PF-04995274 for the 5-HT4 receptor, its ability to activate this signaling pathway is expected to be negligible. The observed pharmacological effects of the racemic PF-04995274 are therefore driven by the (S)-enantiomer.

Signaling pathway of (S)-PF-04995274 at the 5-HT4 receptor.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of enantioselective effects. Below are outlines of key experiments used to characterize the activity of 5-HT4 receptor agonists.

Radioligand Binding Assay (for determining Ki)

This assay quantifies the affinity of a compound for a receptor by measuring its ability to displace a radiolabeled ligand.

• Preparation: Cell membranes expressing the 5-HT4 receptor are prepared. A radiolabeled antagonist (e.g., [³H]GR113808) is used as the tracer.

• Incubation: A fixed concentration of the radioligand is incubated with the cell membranes in the presence of varying concentrations of the test compound ((S)-PF-04995274 or (R)-PF-04995274).

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki is then calculated using the Cheng-Prusoff equation.

cAMP Accumulation Assay (for determining EC50)

This functional assay measures the ability of a compound to stimulate the production of the second messenger cAMP following receptor activation.

• Cell Culture: Cells stably expressing the 5-HT4 receptor (e.g., HEK293 cells) are cultured in appropriate media.

• Incubation: Cells are pre-treated with a phosphodiesterase inhibitor (to prevent cAMP degradation) and then incubated with varying concentrations of the test compound.

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a suitable detection kit (e.g., HTRF, ELISA).

• Data Analysis: A dose-response curve is generated by plotting the cAMP concentration against the log concentration of the test compound. The EC50, the concentration that produces 50% of the maximal response, is then determined.

Workflow for a cell-based cAMP functional assay.

Conclusion

The available evidence strongly indicates that the pharmacological activity of PF-04995274 is enantioselective, with the (S)-enantiomer being the potent and active form. The (R)-enantiomer is presumed to be significantly less active or inactive. This guide provides the foundational data and experimental context for researchers working with these compounds. Further studies directly characterizing the (R)-enantiomer would be necessary to definitively quantify the enantiomeric ratio of activity.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. PF-04995274 | 1331782-27-4 | 5-HT Receptor | MOLNOVA [molnova.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Therapeutic Profile of (S)-PF-04995274 and Citalopram

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel 5-HT4 receptor partial agonist, (S)-PF-04995274, and the well-established Selective Serotonin (B10506) Reuptake Inhibitor (SSRI), citalopram (B1669093). The focus is on assessing the therapeutic index and overall pharmacological profile of (S)-PF-04995274 in the context of treating Major Depressive Disorder (MDD).

Executive Summary

(S)-PF-04995274 is an investigational drug that has shown promise as a potential rapid-acting antidepressant.[1] Its mechanism of action, targeting the 5-HT4 receptor, differs significantly from that of traditional SSRIs like citalopram.[2] While a precise therapeutic index for (S)-PF-04995274 has not been established due to the limited public availability of preclinical toxicology data, clinical findings from the RESTAND study suggest a favorable safety and tolerability profile.[3][4] This guide synthesizes available preclinical and clinical data to offer a comparative assessment of these two compounds.

Mechanism of Action

(S)-PF-04995274: A partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R).[5][6] Activation of this G-protein coupled receptor is hypothesized to modulate the release of various neurotransmitters and enhance synaptic plasticity, processes that may be compromised in depressive disorders.[2][6]

Citalopram: A selective serotonin reuptake inhibitor (SSRI).[2] It functions by blocking the serotonin transporter (SERT) on the presynaptic neuron, which leads to an increased concentration of serotonin in the synaptic cleft.[2]

Comparative Efficacy

The following tables summarize the available efficacy data for both compounds.

Table 1: Preclinical Potency of (S)-PF-04995274

Parameter	Receptor Isoform	Value (nM)
EC50	Human 5-HT4A	0.47
Human 5-HT4B	0.36
Human 5-HT4D	0.37
Human 5-HT4E	0.26
Rat 5-HT4S	0.59
Rat 5-HT4L	0.65
Rat 5-HT4E	0.62
Ki	Human 5-HT4A	0.36
Human 5-HT4B	0.46
Human 5-HT4D	0.15
Human 5-HT4E	0.32
Rat 5-HT4S	0.30

Data sourced from MedChemExpress.[7]

Table 2: Clinical Efficacy of Citalopram in Major Depressive Disorder

Outcome Measure	Result	Source
Remission Rate (HAM-D ≤ 7)	28%	Trivedi et al. (STARD)[8][9]
Response Rate (≥50% reduction in QIDS-SR)	47%	Trivedi et al. (STARD)[8][9]
Meta-Analysis Response Rate vs. Placebo	Relative Risk = 1.42 (95% CI 1.17 to 1.73)	Cipriani et al.[4][10]
Meta-Analysis Change in HAM-D vs. Placebo	Standardized Mean Difference = -0.27 (95% CI -0.38 to -0.16)	Cipriani et al.[3][10]

Safety and Tolerability Profile

While a formal therapeutic index for (S)-PF-04995274 cannot be calculated without comprehensive toxicology data, the available information suggests a good safety profile.

(S)-PF-04995274: In the 7-day RESTAND clinical trial, (S)-PF-04995274 was well-tolerated, with the incidence of side effects being similar to or lower than that of citalopram.[1][3] No major or serious adverse events were reported in this study.[3][4]

Citalopram: Has a well-documented side effect profile, which can include gastrointestinal issues, headache, and sexual dysfunction. Overdose can lead to more severe effects, including serotonin syndrome, seizures, and cardiac toxicity.[11]

Table 3: Comparative Toxicity Data

Compound	Metric	Value	Species
(S)-PF-04995274	LD50 / NOAEL	Not publicly available	-
Citalopram	LD (Oral)	56 mg/kg	Human
LD50 (Intraperitoneal)	179 mg/kg	Mouse

Citalopram data sourced from a material safety data sheet.[11]

Signaling Pathways and Mechanisms

The distinct mechanisms of action of (S)-PF-04995274 and citalopram are illustrated in the following diagrams.

Caption: Mechanism of action of Citalopram.

Caption: Signaling pathway of (S)-PF-04995274.

Experimental Protocols

Detailed methodologies for key experiments cited in the assessment of these compounds are provided below.

Radioligand Binding Assay for 5-HT4 Receptor

This assay is used to determine the binding affinity (Ki) of a compound for the 5-HT4 receptor.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Cell membranes expressing the 5-HT4 receptor are prepared from cultured cells.

• Incubation: The membranes are incubated with a fixed concentration of a radiolabeled 5-HT4 receptor antagonist (e.g., [3H]GR113808) and varying concentrations of the unlabeled test compound ((S)-PF-04995274).

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters, trapping the membranes with the bound radioligand.

• Washing: The filters are washed with a cold buffer to remove non-specifically bound radioligand.

• Quantification: The amount of radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

cAMP Accumulation Assay

This functional assay measures the ability of (S)-PF-04995274 to stimulate the production of cyclic AMP (cAMP), a second messenger, via the 5-HT4 receptor.

Caption: Workflow for a cell-based cAMP functional assay.

Detailed Methodology:

• Cell Culture: Cells stably expressing the 5-HT4 receptor are cultured and seeded in multi-well plates.

• Pre-incubation: Cells are pre-incubated with a phosphodiesterase (PDE) inhibitor to prevent the degradation of cAMP.

• Agonist Stimulation: Varying concentrations of (S)-PF-04995274 are added to the cells.

• Incubation: The cells are incubated for a specific time to allow for agonist-induced cAMP accumulation.

• Cell Lysis: The cells are lysed to release the intracellular cAMP.

• cAMP Detection: The concentration of cAMP in the cell lysate is measured using a detection kit (e.g., HTRF, ELISA).

• Data Analysis: A dose-response curve is generated to determine the EC50 value, which is the concentration of the agonist that produces 50% of the maximal response.

Conclusion

(S)-PF-04995274 presents a novel mechanism of action for the treatment of MDD, distinct from that of the widely used SSRI, citalopram. Preclinical data demonstrates its high potency as a 5-HT4 receptor partial agonist. While direct comparative data on the therapeutic index is limited by the lack of publicly available preclinical toxicology data for (S)-PF-04995274, early clinical findings suggest a favorable safety and tolerability profile. Further investigation, including larger and longer-term clinical trials, is warranted to fully elucidate the therapeutic potential and establish a comprehensive safety profile of (S)-PF-04995274. This will enable a more definitive comparison of its therapeutic index with established antidepressants like citalopram.

References

• 1. The in vitro pharmacology and non-clinical cardiovascular safety studies of a novel 5-HT4 receptor agonist, DSP-6952 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a radioligand binding assay for 5-HT4 receptors in guinea-pig and rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lasa.co.uk [lasa.co.uk]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. scispace.com [scispace.com]
• 6. animal.research.wvu.edu [animal.research.wvu.edu]
• 7. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. Citalopram Hydrobromide Tablets [dailymed.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Analysis of (S)-PF-04995274: A Novel 5-HT4 Receptor Agonist

This guide provides a detailed comparison of the novel 5-HT4 receptor partial agonist, (S)-PF-04995274, with the established Selective Serotonin (B10506) Reuptake Inhibitor (SSRI) citalopram (B1669093) and a placebo. The data presented is primarily derived from the RESTAND study, a double-blind, placebo-controlled clinical trial in patients with unmedicated Major Depressive Disorder (MDD).

Mechanism of Action

(S)-PF-04995274 is a partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R). The 5-HT4 receptor is a G-protein coupled receptor that, upon activation, is hypothesized to modulate neurotransmitter release and enhance synaptic plasticity, processes that may be impaired in depressive disorders. This mechanism of action differs from that of SSRIs like citalopram, which primarily block the reuptake of serotonin in the synaptic cleft.

Initial research incorrectly positioned (S)-PF-04995274 as a BACE1 inhibitor for Alzheimer's disease; however, subsequent investigations have confirmed its role as a 5-HT4R partial agonist. The activation of 5-HT4 receptors can also promote the non-amyloidogenic processing of the amyloid precursor protein (APP), which may have implications for Alzheimer's disease research.

Signaling Pathway of (S)-PF-04995274

The binding of (S)-PF-04995274 to the 5-HT4 receptor initiates a downstream signaling cascade, primarily through the Gαs subunit, leading to the activation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP) levels. This process can influence cellular functions such as gene expression and synaptic plasticity.

Hypothesized Signaling Pathway of (S)-PF-04995274.

Clinical Trial Data: The RESTAND Study

The RESTAND study was a 7-day, double-blind, placebo-controlled trial involving 90 participants with MDD. Participants were randomized to receive either (S)-PF-04995274 (15 mg), citalopram (20 mg), or a placebo.

Outcome Measure	(S)-PF-04995274 vs. Placebo	Citalopram vs. Placebo
Observer-Rated Depression Severity	Significant Reduction	Significant Reduction
Self-Reported Depression	Significant Reduction	No Significant Change
State Anxiety	Significant Reduction	No Significant Change
Negative Affect	Significant Reduction	No Significant Change
Note: The RESTAND study was not powered as a formal clinical trial to assess antidepressant efficacy, and these findings are considered preliminary.

Endpoint	(S)-PF-04995274	Citalopram
Behavioral Negative Bias	No Change	Reduced accuracy and reaction time for negative faces
Amygdala Activity (fMRI)	No Change	Reduced left amygdala activation to emotional faces
Medial-Frontal Cortex Activation (fMRI)	Increased activation across valences	Valence-specific shifts in cortical regions

Experimental Protocols

This behavioral task was used to

A Comparative Meta-Analysis of 5-HT4 Receptor Agonists in Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the clinical trial performance of several 5-HT4 receptor agonists, including prucalopride (B966), velusetrag (B1683485), naronapride (B1676966), and felcisetrag (B1672331). The data presented is synthesized from a meta-analysis of key randomized controlled trials (RCTs) for the treatment of chronic constipation and gastroparesis. This document is intended to serve as a resource for researchers, scientists, and professionals involved in drug development, offering a clear overview of the available evidence to inform future research and development efforts.

Key Efficacy and Safety Data of 5-HT4R Agonists

The following tables summarize the quantitative data from pivotal clinical trials of prucalopride, velusetrag, naronapride, and felcisetrag in the treatment of chronic constipation and gastroparesis.

Table 1: Efficacy of 5-HT4R Agonists in Chronic Constipation

Drug	Trial Identifier/Reference	Dosage	Primary Efficacy Endpoint	Result (Drug vs. Placebo)	Number of Patients (Drug/Placebo)
Prucalopride	Camilleri et al., 2008[1]	2 mg and 4 mg once daily	Proportion of patients with ≥3 spontaneous complete bowel movements (SCBMs)/week	30.9% (2 mg) and 28.4% (4 mg) vs. 12.0%[1]	412/208
Velusetrag	Goldberg et al., 2010[2]	15 mg, 30 mg, and 50 mg once daily	Change from baseline in weekly SCBM frequency	Mean increase of 3.6, 3.3, and 3.5 vs. 1.4 SBMs/week, respectively (P < 0.0001)[2]	301/100
Naronapride	Palme et al., 2010 (as cited in Miner et al., 2010)	20, 40, 80, 120 mg b.i.d.	Total number of SBMs during week 1	5.7, 5.0, 6.7, 5.2 vs. 3.9[3]	170/44

Table 2: Safety of 5-HT4R Agonists in Chronic Constipation

Drug	Trial Identifier/Reference	Most Common Adverse Events (Drug vs. Placebo)
Prucalopride	Camilleri et al., 2008[1]	Headache, abdominal pain, nausea, diarrhea.[1]
Velusetrag	Goldberg et al., 2010[2]	Diarrhea, headache, nausea, vomiting.[2]
Naronapride	Palme et al., 2010 (as cited in Miner et al., 2010)	Headache, diarrhea, nausea, vomiting (similar to placebo).[3]

Table 3: Efficacy of 5-HT4R Agonists in Gastroparesis

Drug	Trial Identifier/Reference	Dosage	Primary Efficacy Endpoint	Result (Drug vs. Placebo)	Number of Patients (Drug/Placebo)
Prucalopride	Carbone et al., 2019[4]	2 mg once daily	Change in Gastroparesis Cardinal Symptom Index (GCSI) total score	Significant improvement (1.65 ± 0.19 vs. 2.28 ± 0.20, P < 0.0001)[4]	34 (crossover study)
Velusetrag	Abell et al., 2023[5]	5 mg, 15 mg, and 30 mg once daily	Change from baseline in 7-day mean GCSI 24-h composite score at week 4	-1.5 (5 mg) vs. -1.1 (placebo) (nominal p = 0.0327)[5]	174/58
Felcisetrag	Chedid et al., 2021[6]	0.1 mg, 0.3 mg, and 1.0 mg I.V. daily for 3 days	Gastric emptying T1/2	Significant acceleration compared to placebo (overall P < 0.01)[6]	26/10
Naronapride	Dr. Falk Pharma GmbH (NCT05621811)[7]	10, 20, or 40 mg daily	Change from baseline in signs and symptoms of gastroparesis	Phase IIb trial ongoing, results expected in 2025.[8]	~300

Table 4: Safety of 5-HT4R Agonists in Gastroparesis

Drug	Trial Identifier/Reference	Most Common Adverse Events (Drug vs. Placebo)
Prucalopride	Carbone et al., 2019[4]	Nausea, headache.[4]
Velusetrag	Abell et al., 2023[5]	Generally mild treatment-emergent adverse events.[5]
Felcisetrag	Chedid et al., 2021[6]	Well tolerated with no clinically significant findings.[6]
Naronapride	Dr. Falk Pharma GmbH (NCT05621811)[7]	Previous studies suggest a side-effect profile indistinguishable from placebo.[8]

Experimental Protocols

Below are detailed methodologies for the key experiments cited in the tables above.

Prucalopride for Chronic Constipation (Camilleri et al., 2008)

• Study Design: A 12-week, multicenter, randomized, double-blind, placebo-controlled, parallel-group, phase 3 trial.[1]

• Patient Population: Patients with severe chronic constipation (≤2 spontaneous, complete bowel movements per week).[1]

• Intervention: Patients received either placebo, 2 mg of prucalopride, or 4 mg of prucalopride once daily for 12 weeks.[1]

• Efficacy Assessment: The primary efficacy endpoint was the proportion of patients having three or more spontaneous, complete bowel movements per week, averaged over the 12-week treatment period. Secondary endpoints were derived from daily patient diaries and validated questionnaires.[1]

• Safety Assessment: Adverse events, clinical laboratory values, and cardiovascular effects were monitored throughout the study.[1]

Velusetrag for Chronic Constipation (Goldberg et al., 2010)

• Study Design: A 4-week, randomized, double-blind, placebo-controlled, dose-response study.[2]

• Patient Population: Patients with chronic idiopathic constipation (<3 spontaneous bowel movements (SBM)/week).[2]

• Intervention: Following a 2-week baseline period, patients received placebo or velusetrag (15, 30, or 50 mg) daily for 4 weeks.[2]

• Efficacy Assessment: The primary endpoint was the change from baseline in the weekly frequency of SBMs, averaged over the 4-week treatment period.[2]

• Safety Assessment: Monitoring of adverse events.[2]

Prucalopride for Gastroparesis (Carbone et al., 2019)

• Study Design: A double-blind, randomized, placebo-controlled crossover study with 4-week treatment periods separated by a 2-week washout.[4]

• Patient Population: 34 patients with gastroparesis (28 idiopathic).[4]

• Intervention: Prucalopride 2 mg once daily or placebo.[4]

• Efficacy Assessment: The primary endpoint was the change in symptom severity, assessed by the Gastroparesis Cardinal Symptom Index (GCSI). Secondary endpoints included the Patient Assessment of Upper Gastrointestinal Disorders-Symptom Severity Index, quality of life, daily diaries, and gastric emptying rate assessed by the 13C-octanoic acid breath test.[4]

• Safety Assessment: Monitoring of adverse events.[4]

Velusetrag for Gastroparesis (Abell et al., 2023)

• Study Design: A 12-week, multicenter, double-blind, randomized, placebo-controlled study.[5]

• Patient Population: 232 subjects with diabetic or idiopathic gastroparesis.[5]

• Intervention: Velusetrag 5, 15, or 30 mg, or placebo once daily for 12 weeks.[5]

• Efficacy Assessment: The primary efficacy outcome was the 7-day mean Gastroparesis Cardinal Symptom Index 24-h composite score (GCSI-24H) change from baseline at week 4. Gastric emptying was evaluated using scintigraphy and breath tests.[5]

• Safety Assessment: Monitoring of adverse events.[5]

Felcisetrag for Gastroparesis (Chedid et al., 2021)

• Study Design: A single-center, placebo-controlled study.[6]

• Patient Population: 36 participants with documented delayed gastric emptying of solids.[6]

• Intervention: Felcisetrag 0.1 mg, 0.3 mg, or 1.0 mg, or placebo, administered as a 60-minute I.V. infusion once a day for 3 days.[6]

• Efficacy Assessment: The primary endpoint was gastric emptying half-time (T1/2), measured by a 4-hour, 99mTc-egg meal gastric emptying test. Small bowel and colonic transit were also measured.[6]

• Safety Assessment: Monitoring of clinical laboratory values, vital signs, and ECG.[6]

Naronapride for Gastroparesis (Dr. Falk Pharma GmbH, NCT05621811)

• Study Design: A Phase IIb, multi-center, randomized, double-blind, placebo-controlled study.[8]

• Patient Population: Approximately 300 patients with idiopathic or diabetic gastroparesis.[8]

• Intervention: Naronapride at one of three doses or placebo daily for 12 weeks.[8]

• Efficacy Assessment: The primary endpoint is the change from baseline in the signs and symptoms of gastroparesis.[8]

• Safety Assessment: Evaluation of the safety and tolerability of naronapride.[8]

Visualizations

5-HT4 Receptor Signaling Pathway

The following diagram illustrates the primary signaling cascade initiated by the activation of the 5-HT4 receptor by an agonist.

Caption: 5-HT4 Receptor Signaling Cascade.

General Workflow of a Clinical Trial Meta-Analysis

This diagram outlines the typical steps involved in conducting a meta-analysis of clinical trials.

Caption: Meta-Analysis Workflow Diagram.

References

• 1. Mechanism Underlying Symptom Benefit With Prucalopride in Gastroparesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical trial: the efficacy and tolerability of velusetrag, a selective 5-HT4 agonist with high intrinsic activity, in chronic idiopathic constipation - a 4-week, randomized, double-blind, placebo-controlled, dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Portico [access.portico.org]
• 4. Prucalopride in Gastroparesis: A Randomized Placebo-Controlled Crossover Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A randomized, double-blind, placebo-controlled, phase 2b study of the efficacy and safety of velusetrag in subjects with diabetic or idiopathic gastroparesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Randomised study: effects of the 5-HT4 receptor agonist felcisetrag vs placebo on gut transit in patients with gastroparesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. Initiation of Phase II Study of naronapride in patients with gastroparesis: Dr. Falk Pharma international [drfalkpharma.com]

(S)-PF-04995274: A Comparative Guide for a Promising 5-HT4 Receptor Partial Agonist

(S)-PF-04995274 is a potent and high-affinity partial agonist of the serotonin (B10506) 4 (5-HT4) receptor, a G-protein-coupled receptor implicated in various physiological processes, including gastrointestinal motility and cognitive function. This guide provides a comprehensive validation of (S)-PF-04995274 as a research tool by comparing its pharmacological profile with other well-established 5-HT4 receptor agonists: prucalopride, velusetrag (B1683485), and tegaserod. The information is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in their studies.

Mechanism of Action and Signaling Pathway

(S)-PF-04995274 exerts its effects by binding to and partially activating 5-HT4 receptors.[1] As a partial agonist, it modulates both Gs-dependent and G-protein-independent signaling pathways to a submaximal level compared to a full agonist.[1] The primary signaling cascade involves the activation of the Gαs subunit, which stimulates adenylyl cyclase to produce cyclic AMP (cAMP).[2] Elevated cAMP levels then activate Protein Kinase A (PKA), which in turn phosphorylates downstream targets, including the transcription factor CREB (cAMP response element-binding protein), leading to the expression of genes involved in synaptic plasticity.[3] Additionally, 5-HT4 receptor activation can signal through a non-canonical pathway involving the activation of Src tyrosine kinase and the subsequent activation of the Extracellular signal-regulated kinase (ERK) pathway.[3]

Initial research incorrectly positioned (S)-PF-04995274 as a BACE1 inhibitor for Alzheimer's disease; however, subsequent investigations have firmly established its identity as a 5-HT4 receptor partial agonist.[2] This agonism at the 5-HT4 receptor is also hypothesized to promote the non-amyloidogenic processing of the amyloid precursor protein (APP), precluding the formation of amyloid-beta (Aβ) peptides, a hallmark of Alzheimer's disease.[2]

Below is a diagram illustrating the signaling pathway of (S)-PF-04995274.

Signaling pathway of (S)-PF-04995274 via the 5-HT4 receptor.

Comparative Pharmacological Profile

The following tables summarize the in vitro binding affinities (Ki) and functional potencies (EC50) of (S)-PF-04995274 and other selected 5-HT4 agonists. This data provides a quantitative basis for comparing their interaction with the 5-HT4 receptor. It is important to note that direct comparisons are most accurate when data is generated from the same study under identical experimental conditions. The data presented here has been compiled from various sources and should be interpreted with this consideration.

Table 1: In Vitro Potency and Affinity of (S)-PF-04995274 [1][4]

Species	Receptor Subtype	Parameter	Value (nM)
Human	5-HT4A	Ki	0.36
Human	5-HT4B	Ki	0.46
Human	5-HT4D	Ki	0.15
Human	5-HT4E	Ki	0.32
Rat	5-HT4S	Ki	0.30
Human	5-HT4A	EC50	0.47
Human	5-HT4B	EC50	0.36
Human	5-HT4D	EC50	0.37
Human	5-HT4E	EC50	0.26
Rat	5-HT4S	EC50	0.59
Rat	5-HT4L	EC50	0.65
Rat	5-HT4E	EC50	0.62

Table 2: Comparative In Vitro Data for 5-HT4 Agonists

Compound	Receptor Subtype	Parameter	Value (nM)	Efficacy
(S)-PF-04995274	human 5-HT4 (various)	Ki	0.15 - 0.46[1][4]	Partial Agonist[1]
Prucalopride	human 5-HT4a	Ki	2.5[5]	Full Agonist[6]
human 5-HT4b	Ki	8[5]
Velusetrag	human 5-HT4	pEC50	8.3[7]	High Intrinsic Activity[7]
Tegaserod	human 5-HT4(c)	pKi	8.4[8][9]	Partial Agonist[10]

In Vivo Validation in Cognitive Models

(S)-PF-04995274 has shown potential as a pro-cognitive agent in preclinical rodent models of learning and memory.[3] The following are detailed protocols for two standard behavioral assays used to evaluate the cognitive-enhancing effects of compounds like (S)-PF-04995274.

Experimental Protocols

1. Morris Water Maze (MWM) for Spatial Learning and Memory [11][12][13][14]

The Morris Water Maze is a widely used test to assess hippocampal-dependent spatial learning and memory.

• Apparatus: A circular pool (90-100 cm in diameter) is filled with water made opaque with non-toxic white paint. A small escape platform is submerged 1 cm below the water's surface in a fixed location in one of the four quadrants of the pool. Distal visual cues are placed around the room and remain constant throughout the experiment.

• Procedure:

  • Habituation: Mice are allowed to swim freely in the pool without the platform for 60 seconds to acclimate to the environment.

  • Acquisition Training: Mice undergo a series of trials (e.g., 4 trials per day for 5 days) to learn the location of the hidden platform. For each trial, the mouse is placed into the water at one of four starting positions and allowed to swim until it finds the platform or for a maximum of 60 seconds. If the mouse fails to find the platform, it is gently guided to it. The time to reach the platform (escape latency) and the path length are recorded.

  • Probe Trial: 24 hours after the last training session, the platform is removed, and the mouse is allowed to swim for 60 seconds. The time spent in the target quadrant where the platform was previously located is measured as an indicator of memory retention.

• Data Analysis: Escape latency and path length during acquisition are analyzed using a repeated-measures ANOVA. The percentage of time spent in the target quadrant during the probe trial is analyzed using a one-way ANOVA followed by post-hoc tests.

2. Novel Object Recognition (NOR) Test for Recognition Memory [3][15][16][17]

The Novel Object Recognition test is used to assess an animal's ability to recognize a novel object in a familiar environment.

• Apparatus: An open-field arena (e.g., 40x40x40 cm). Two sets of identical objects and one set of novel objects are used. The objects should be heavy enough that the animals cannot displace them.

• Procedure:

  • Habituation: Each animal is placed individually into the empty open-field arena for 5-10 minutes to explore and adapt.

  • Familiarization/Training Phase (T1): Two identical objects are placed in the arena. The animal is placed in the arena and allowed to explore the objects for a set period (e.g., 5-10 minutes). The time spent exploring each object is recorded.

  • Test Phase (T2): After a retention interval (e.g., 1 to 24 hours), one of the familiar objects is replaced with a novel object. The animal is returned to the arena, and the time spent exploring the familiar and novel objects is recorded for a set period (e.g., 5 minutes).

• Data Analysis: A discrimination index (DI) is calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A DI significantly above zero indicates that the animal remembers the familiar object and prefers to explore the novel one. The DI is analyzed using a one-way ANOVA followed by appropriate post-hoc tests.

The following diagram illustrates a general workflow for the preclinical validation of a research tool compound.

General workflow for preclinical validation of a research tool compound.

Detailed Experimental Methodologies

Radioligand Binding Assay (for determining Ki) [1][2]

This assay measures the affinity of a compound for the 5-HT4 receptor by quantifying its ability to displace a specific radiolabeled ligand.

• Membrane Preparation: Cells or tissues expressing the 5-HT4 receptor are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, 5mM EDTA, with protease inhibitors). The homogenate is then centrifuged to pellet the cell membranes, which are subsequently resuspended in an assay buffer.

• Binding Reaction: The membrane preparation is incubated with a fixed concentration of a radiolabeled 5-HT4 receptor ligand (e.g., [3H]GR113808) and varying concentrations of the test compound ((S)-PF-04995274). Non-specific binding is determined in the presence of a high concentration of a non-labeled competing ligand.

• Separation and Quantification: The reaction is terminated by rapid filtration through glass fiber filters, which trap the membranes. The filters are washed with ice-cold buffer to remove unbound radioligand. The radioactivity retained on the filters, corresponding to the bound radioligand, is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The binding affinity (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay (for determining EC50) [1][2]

This assay measures the ability of an agonist to stimulate the production of cyclic AMP (cAMP), a second messenger in the 5-HT4 receptor signaling pathway.

• Cell Culture and Seeding: HEK293 cells stably expressing the desired 5-HT4 receptor isoform are cultured in an appropriate medium. The cells are then harvested and seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Agonist Stimulation: The cell culture medium is removed, and the cells are pre-incubated with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of newly synthesized cAMP. (S)-PF-04995274 is then added at a range of concentrations. A vehicle control is also included. The plate is incubated at 37°C for a specified time (e.g., 15-30 minutes).

• Cell Lysis and cAMP Detection: The stimulation is terminated by adding a lysis buffer. The amount of cAMP produced is then quantified using a suitable detection kit, such as a competitive immunoassay (e.g., HTRF or ELISA).

• Data Analysis: The concentration-response curve is plotted, and the EC50 value, which is the concentration of the agonist that produces 50% of the maximal response, is determined using non-linear regression.

Conclusion

(S)-PF-04995274 is a potent and high-affinity partial agonist of the 5-HT4 receptor with a well-characterized pharmacological profile. Its ability to modulate key signaling pathways involved in neuronal plasticity and its pro-cognitive effects in preclinical models make it a valuable research tool for investigating the role of the 5-HT4 receptor in both normal physiological processes and pathological conditions. This guide provides the necessary comparative data and detailed experimental protocols to aid researchers in the effective utilization of (S)-PF-04995274 in their studies. Further head-to-head comparative studies with other 5-HT4 agonists under standardized conditions will be beneficial to further refine its standing as a research tool.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Role of prucalopride, a serotonin (5-HT4) receptor agonist, for the treatment of chronic constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The 5HT4R agonist velusetrag efficacy on neuropathic chronic intestinal pseudo-obstruction in PrP-SCA7-92Q transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The 5-HT4 receptor agonist, tegaserod, is a potent 5-HT2B receptor antagonist in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The 5-HT4 receptor agonist, tegaserod, is a potent 5-HT2B receptor antagonist in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tegaserod: a serotonin 5-HT4 receptor agonist for treatment of constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mmpc.org [mmpc.org]
• 14. Morris Water Maze Experiment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The novel object recognition memory: neurobiology, test procedure, and its modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Novel object recognition test as an alternative approach to assessing the pharmacological profile of sigma-1 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for (S)-PF-04995274: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling (S)-PF-04995274, a partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R), ensuring its proper disposal is a critical component of laboratory safety and regulatory compliance.[1] Since this compound is intended for research use only, it must be managed as hazardous waste to mitigate potential environmental and health risks.[1] Adherence to federal, state, and local regulations is mandatory for the disposal of all chemical waste.[2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure appropriate Personal Protective Equipment (PPE) is worn. For handling (S)-PF-04995274, especially in its solid form, recommended PPE includes double-gloving, a respirator (N95 or higher), and working within a chemical fume hood.[2]

Step-by-Step Disposal Protocol

The disposal of (S)-PF-04995274 and associated materials should be conducted systematically. The following steps provide a clear guide for laboratory personnel.

1. Waste Segregation and Collection:

• Solid Waste: Collect any unused or expired solid (S)-PF-04995274 in its original container or a designated, compatible, and clearly labeled hazardous waste container.[2] Contaminated items such as weighing paper, spatulas, and other disposable labware should be placed in a sealed plastic bag or container marked as "Hazardous Waste" with the chemical's full name.[2]

• Liquid Waste: Solutions containing (S)-PF-04995274 should be collected in a dedicated, leak-proof, and compatible container. Do not mix this waste with other chemical waste streams unless compatibility has been verified.

• Sharps: Syringes that have contained (S)-PF-04995274 must be disposed of as hazardous chemical waste in a designated sharps container if any residual amount of the drug is visible.[3] Do not dispose of these in standard sharps containers.[3]

2. Container Management:

• All waste containers must be in good condition, compatible with the chemical, and have a secure, leak-proof closure.[4]

• It is recommended to use the original container for waste if it is intact and can be securely sealed.[5]

3. Labeling:

• Every waste container must be clearly labeled with the words "Hazardous Waste."[2]

• The label must include the full chemical name: "(S)-PF-04995274."[2]

• If in a solution, specify the solvent system used.[2]

• Include the date when the waste was first added to the container.[2]

4. Storage:

• Store waste containers in a designated and secure "Satellite Accumulation Area" (SAA) that is at or near the point of generation.[4][5][6]

• This area should be well-ventilated and away from general laboratory traffic.[2]

• Ensure waste containers remain closed except when adding waste.[2][6][7]

• Do not store incompatible chemicals together; use physical barriers if necessary.[4][5]

5. Final Disposal:

• Never dispose of (S)-PF-04995274 down the drain or in the regular trash.[2][7]

• Once a waste container is full or no longer in use, arrange for its collection by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2]

• Complete all necessary waste pickup forms, providing an accurate description of the container's contents.[2]

Quantitative Data Summary

While specific quantitative data for the disposal of (S)-PF-04995274 is limited, the following table summarizes key regulatory and safety parameters for hazardous chemical waste management in a laboratory setting.[2]

Parameter	Guideline	Source
Maximum Hazardous Waste Storage Volume in SAA	55 gallons	[6]
Maximum Acutely Toxic Waste Storage Volume in SAA	1 quart (liquid) or 1 kilogram (solid)	[6]
Maximum Storage Time in SAA	Up to 12 months (if accumulation limits are not exceeded)	[6]
Container Removal from SAA after Full	Within 3 calendar days	[5][6]
pH Range for Potential Drain Disposal (Not for this compound)	Between 5.5 and 10.5 (for specific, approved chemicals only)	[8]

Experimental Protocols

The proper disposal of (S)-PF-04995274 is a procedural protocol in itself and does not involve experimental methodologies for characterization. For detailed experimental protocols regarding the pharmacological characterization of this compound, such as competitive radioligand binding assays or cAMP accumulation assays, refer to specialized technical guides.

Visualizing the Disposal Workflow

To further clarify the procedural steps for the proper disposal of (S)-PF-04995274, the following diagrams illustrate the key decision points and the overall workflow.

Figure 1: Decision Pathway for (S)-PF-04995274 Waste

Figure 2: Workflow for Hazardous Waste Container Management

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. web.uri.edu [web.uri.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. vumc.org [vumc.org]
• 8. acs.org [acs.org]

Essential Safety and Logistics for Handling (S)-PF-04995274

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of investigational compounds like (S)-PF-04995274 is paramount. Although a specific Safety Data Sheet (SDS) for (S)-PF-04995274 is not publicly available, this guide outlines the necessary personal protective equipment (PPE), operational procedures, and disposal plans based on established protocols for handling potent, biologically active small molecules.[1] (S)-PF-04995274 is a partial agonist of the 5-hydroxytryptamine receptor 4 (5-HT4R), indicating its biological activity and the need for careful handling.[1][2]

Hazard Identification and Risk Assessment

Given its nature as a potent pharmaceutical compound, (S)-PF-04995274 should be handled with the assumption that it may be hazardous. A thorough risk assessment should be conducted before any handling activities.[3][4] This involves evaluating the potential routes of exposure (inhalation, ingestion, skin contact) and the specific procedures being performed.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure. The minimum required PPE for handling (S)-PF-04995274 includes:

• Body Protection: A lab coat should be worn to protect against splashes and spills.[5][6][7] For handling larger quantities or when there is a significant risk of contamination, chemical-resistant coveralls may be necessary.

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[5] When there is a splash hazard, chemical splash goggles and a face shield worn over the goggles are required.[5][7]

• Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental contact.[5] For prolonged handling or direct contact, double-gloving is recommended.[1] Always check the glove manufacturer's chemical resistance data for the specific solvents being used.

• Respiratory Protection: When handling the solid powder form of (S)-PF-04995274, a respirator (e.g., N95 or higher) is recommended, and these operations should be performed within a chemical fume hood to prevent inhalation of airborne particles.[1]

Quantitative Data Summary

While a comprehensive quantitative summary is not available due to the limited public data for (S)-PF-04995274, the following table outlines key information for safe handling and storage.[1]

Parameter	Value/Information	Source
Chemical Name	(S)-PF-04995274	MedChemExpress, DC Chemicals[1]
CAS Number	2170558-28-6	MedChemExpress, DC Chemicals[1]
Molecular Formula	C23H32N2O6	DC Chemicals[1]
Molecular Weight	432.51	DC Chemicals[1]
Known Target	Partial agonist of 5-HT4R	MedChemExpress[1]
Storage (Solid)	2 years at -20°C	DC Chemicals[1]
Storage (in DMSO)	2 weeks at 4°C, 6 months at -80°C	DC Chemicals[1]

Operational Plan: Step-by-Step Guidance

This section provides procedural guidance for the safe handling and disposal of (S)-PF-04995274.

Preparation and Weighing (Solid Compound)

• Location: All handling of solid (S)-PF-04995274 should be conducted in a designated area, preferably within a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.[8]

• PPE: Wear a lab coat, safety goggles, a face shield, and double nitrile gloves. A respirator is recommended.

• Procedure:

  • Decontaminate the work surface before and after handling.

  • Use disposable weighing paper and spatulas.

  • Carefully weigh the desired amount of the compound, avoiding the creation of dust.

  • Immediately after weighing, securely close the primary container.

  • All contaminated disposable items (weighing paper, spatulas, gloves) should be placed in a designated, sealed hazardous waste container.[1]

Solution Preparation

• Location: Solution preparation should also be performed in a chemical fume hood.

• PPE: Same as for handling the solid compound.

• Procedure:

  • Add the solvent to the vessel containing the pre-weighed solid compound.

  • Ensure the vessel is capped or covered during dissolution (e.g., sonication, vortexing).

  • Clearly label the container with the chemical name, concentration, solvent, and date.

Experimental Use

• PPE: The level of PPE required will depend on the specific experimental procedure and the potential for exposure. At a minimum, a lab coat, safety glasses, and single nitrile gloves should be worn.

• Procedure:

  • Conduct all procedures that may generate aerosols or splashes within a chemical fume hood or other appropriate containment device.

  • Avoid skin contact with the compound and its solutions.

  • Immediately clean up any spills according to your institution's established procedures.

Disposal Plan

Proper disposal of (S)-PF-04995274 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Solid Waste:

  • Collect unused or expired solid (S)-PF-04995274 in its original container or a clearly labeled, sealed waste container.[1]

  • Contaminated items such as weighing paper, spatulas, and disposable labware should be placed in a designated, sealed plastic bag or container labeled "Hazardous Waste" along with the chemical name.[1]

• Liquid Waste:

  • Collect all solutions containing (S)-PF-04995274 in a compatible, leak-proof, and clearly labeled hazardous waste container.

  • Do not mix incompatible waste streams.

• Sharps Waste:

  • Any needles or other sharps contaminated with (S)-PF-04995274 must be disposed of in a designated sharps container.

Labeling and Storage

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "(S)-PF-04995274," the solvent system (if applicable), and the accumulation start date.[1]

• Store waste containers in a designated, secure, and well-ventilated satellite accumulation area, away from general laboratory traffic.[1]

• Ensure containers are kept closed except when adding waste.[1]

Final Disposal

• Arrange for the pickup and disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

• Complete all required waste pickup forms, accurately detailing the contents of the container.[1]

• Never dispose of chemical waste down the drain or in the regular trash.[1]

Visual Workflow for Handling (S)-PF-04995274

The following diagram illustrates the logical workflow for the safe handling and disposal of (S)-PF-04995274.

Caption: Workflow for safe handling and disposal of (S)-PF-04995274.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 4. agnopharma.com [agnopharma.com]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | CA [sdsmanager.com]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]